Ethyl 4-hydroxycyclohexanecarboxylate

• CAS: 17159-80-7

Core Science & Biosynthesis

An In-depth Technical Guide to the Physical Properties of Ethyl 4-Hydroxycyclohexanecarboxylate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of ethyl 4-hydroxycyclohexanecarboxylate. The information is curated for researchers, scientists, and professionals in drug development who require precise data for modeling, synthesis, and formulation. This document presents quantitative data in a structured format, outlines general experimental protocols for property determination, and includes a conceptual workflow for physical characterization.

Core Physical and Chemical Properties

Ethyl 4-hydroxycyclohexanecarboxylate is a cycloaliphatic ester that exists as a mixture of cis and trans isomers. It is a colorless to light yellow liquid and finds applications as a pharmaceutical intermediate and in the synthesis of other chemicals.[1]

Summary of Quantitative Data

The physical properties of ethyl 4-hydroxycyclohexanecarboxylate are summarized in the table below. It is important to note that some reported values may correspond to a mixture of cis and trans isomers, while others may be for a specific isomer.

Property	Value	Notes and Citations
Molecular Formula	C₉H₁₆O₃	[1][2][3][4]
Molecular Weight	172.22 g/mol	[1][2][3][4]
Appearance	Colorless to light yellow liquid	[3]
Boiling Point	127-134 °C at 0.1 mmHg[1][2][3]144 °C at 12 mmHg (trans isomer)[5]251.4 °C at 760 mmHg	[6]
Density	1.068 g/mL at 25 °C[2][3]1.093 g/cm³[6]
Refractive Index	n20/D 1.466	[2][3]
Flash Point	113 °C (235.4 °F) - closed cup[2]>110 °C (>230 °F)	[3]
Solubility	Not miscible or difficult to mix in water.[1][3]
pKa	14.98 ± 0.40 (Predicted)	[3]
CAS Number	17159-80-7 (mixture of cis and trans)[1][2][4]3618-04-0 (trans isomer)	[6]

Experimental Protocols for Physical Property Determination

The following are generalized methodologies for determining the key physical properties of liquid compounds like ethyl 4-hydroxycyclohexanecarboxylate. These protocols are based on standard laboratory techniques.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure. For pressure-sensitive compounds or high-boiling liquids, vacuum distillation is employed.

• Apparatus: A distillation apparatus consisting of a round-bottom flask, a distillation head with a thermometer, a condenser, and a receiving flask. A vacuum pump and a manometer are required for vacuum distillation.

• Procedure:

  • A sample of the compound is placed in the round-bottom flask with boiling chips.

  • The apparatus is assembled, and if performing a vacuum distillation, the system is evacuated to the desired pressure.

  • The flask is heated gently.

  • The temperature is recorded when the liquid is boiling and the vapor condensate is in equilibrium with the vapor, as indicated by a stable temperature reading on the thermometer.

Determination of Density

Density is the mass per unit volume of a substance.

• Apparatus: A pycnometer (a flask with a specific volume) and an analytical balance.

• Procedure:

  • The empty pycnometer is weighed.

  • The pycnometer is filled with the sample liquid, ensuring no air bubbles are present.

  • The filled pycnometer is weighed.

  • The density is calculated by dividing the mass of the liquid by the volume of the pycnometer.

Determination of Refractive Index

The refractive index is a measure of how much the path of light is bent, or refracted, when it enters a material.

• Apparatus: A refractometer (e.g., an Abbé refractometer).

• Procedure:

  • A few drops of the sample are placed on the prism of the refractometer.

  • The prism is closed, and the user looks through the eyepiece.

  • The controls are adjusted to bring the dividing line between the light and dark fields into sharp focus at the crosshairs.

  • The refractive index is read from the instrument's scale.

Conceptual Workflow for Physical Characterization

The following diagram illustrates a logical workflow for the physical and chemical characterization of a compound such as ethyl 4-hydroxycyclohexanecarboxylate.

Caption: A flowchart illustrating the general steps involved in the synthesis, purification, identification, and physical property characterization of a chemical compound.

References

• 1. Ethyl 4-hydroxycyclohexanecarboxylate, cis + trans, 97% | Fisher Scientific [fishersci.ca]
• 2. Ethyl 4-hydroxycyclohexanecarboxylate, mixture of cis and trans 98 17159-80-7 [sigmaaldrich.com]
• 3. ETHYL 4-HYDROXYCYCLOHEXANECARBOXYLATE CAS#: 17159-80-7 [m.chemicalbook.com]
• 4. Ethyl 4-hydroxycyclohexanecarboxylate | C9H16O3 | CID 86973 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Ethyl trans-4-Hydroxycyclohexanecarboxylate | 3618-04-0 [chemicalbook.com]
• 6. americanelements.com [americanelements.com]

An In-depth Technical Guide to Ethyl 4-hydroxycyclohexanecarboxylate: Chemical Structure and Isomers

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethyl 4-hydroxycyclohexanecarboxylate is a key bifunctional molecule incorporating both a hydroxyl and an ester functional group, rendering it a versatile building block in organic synthesis. Its utility is further expanded by the existence of cis and trans diastereomers, which exhibit distinct physical, chemical, and physiological properties. This technical guide provides a comprehensive overview of the chemical structure, stereoisomerism, and key physicochemical and spectroscopic properties of ethyl 4-hydroxycyclohexanecarboxylate isomers. Detailed experimental protocols for its synthesis and the separation of its isomers are also presented to aid researchers in their practical applications.

Chemical Structure and Isomerism

Ethyl 4-hydroxycyclohexanecarboxylate possesses the chemical formula C9H16O3 and the IUPAC name ethyl 4-hydroxycyclohexane-1-carboxylate. The molecule consists of a cyclohexane ring substituted with a hydroxyl (-OH) group and an ethyl carboxylate (-COOCH2CH3) group at the 1 and 4 positions.

The tetrahedral nature of the carbon atoms in the cyclohexane ring gives rise to stereoisomerism. Specifically, the relative orientation of the hydroxyl and ethyl carboxylate groups results in two diastereomers: cis-ethyl 4-hydroxycyclohexanecarboxylate and trans-ethyl 4-hydroxycyclohexanecarboxylate.

• In the cis isomer , the hydroxyl and ethyl carboxylate groups are on the same side of the cyclohexane ring.

• In the trans isomer , these functional groups are on opposite sides of the ring.

The chair conformation is the most stable arrangement for the cyclohexane ring. In the cis isomer, one substituent is in an axial position and the other in an equatorial position. In the more stable chair conformation of the trans isomer, both the hydroxyl and ethyl carboxylate groups can occupy equatorial positions, leading to lower steric strain.

Table 1: Chemical Identification of Ethyl 4-hydroxycyclohexanecarboxylate and its Isomers

Identifier	Mixture of Isomers	cis-Isomer	trans-Isomer
IUPAC Name	ethyl 4-hydroxycyclohexane-1-carboxylate	cis-ethyl 4-hydroxycyclohexanecarboxylate	trans-ethyl 4-hydroxycyclohexanecarboxylate
CAS Number	17159-80-7	75877-66-6	3618-04-0

Physicochemical Properties

The stereochemical differences between the cis and trans isomers lead to variations in their physical properties. While data for the pure isomers can be limited, the following table summarizes available information for the mixture and the individual isomers.

Table 2: Physicochemical Properties of Ethyl 4-hydroxycyclohexanecarboxylate Isomers

Property	Mixture of Isomers	cis-Isomer	trans-Isomer
Molecular Weight ( g/mol )	172.22	172.22	172.22[1]
Boiling Point (°C)	127-134 (at 0.1 mmHg)	-	144 (at 12 mmHg)[2][3]
Density (g/mL)	1.068 (at 25 °C)	-	1.093 (calculated)[4]
Refractive Index (n20/D)	1.466	-	1.470[3]
Appearance	Clear colorless to pale yellow liquid	-	Colorless to Almost colorless clear liquid[3]
Solubility	Immiscible with water[5]	-	-

Spectroscopic Data

Spectroscopic techniques such as Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy are crucial for distinguishing between the cis and trans isomers.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The chemical shifts in ¹H and ¹³C NMR spectra are sensitive to the axial or equatorial orientation of the protons and carbons in the cyclohexane ring.

Table 3: Comparative ¹H and ¹³C NMR Spectroscopic Data (Predicted and Reported)

Nucleus	Isomer	Chemical Shift (δ, ppm) and Multiplicity
¹H NMR	cis	Specific assignments for the pure cis isomer are not readily available in the searched literature. The spectrum of the mixture shows complex multiplets for the cyclohexane protons.
trans	The ¹H NMR spectrum of a cis/trans mixture shows a multiplet for the CH-OH proton at approximately 3.57-3.68 ppm for the trans isomer and around 3.90 ppm for the cis isomer. The -OCH2- protons of the ethyl group appear as a multiplet around 4.08-4.17 ppm, and the -CH3 protons as a multiplet around 1.22-1.27 ppm. The cyclohexane ring protons appear as a broad multiplet between 1.28 and 2.42 ppm.[2]
¹³C NMR	cis	Specific assignments for the pure cis isomer are not readily available in the searched literature.
trans	Specific assignments for the pure trans isomer are not readily available in the searched literature. The spectrum of the mixture would show distinct signals for the carbons of both isomers.

Note: Detailed, unambiguously assigned NMR data for the pure, separated isomers is sparse in publicly available literature. The provided information is based on data for mixtures and general principles of cyclohexane stereochemistry.

Infrared (IR) Spectroscopy

The IR spectra of both isomers will show characteristic absorption bands for the hydroxyl and ester functional groups.

Table 4: Key IR Absorption Bands for Ethyl 4-hydroxycyclohexanecarboxylate

Functional Group	Absorption Range (cm⁻¹)	Description
O-H (alcohol)	3600 - 3200	Strong, broad band due to hydrogen bonding.
C-H (sp³)	3000 - 2850	Medium to strong stretching vibrations.
C=O (ester)	1750 - 1735	Strong, sharp stretching vibration.
C-O (ester)	1300 - 1000	Two strong stretching vibrations.
C-O (alcohol)	1260 - 1050	Strong stretching vibration.

Experimental Protocols

Synthesis of Ethyl 4-hydroxycyclohexanecarboxylate (Mixture of Isomers)

A common method for the synthesis of ethyl 4-hydroxycyclohexanecarboxylate is the reduction of ethyl 4-oxocyclohexanecarboxylate. This reaction typically yields a mixture of the cis and trans isomers.

Protocol: Reduction of Ethyl 4-oxocyclohexanecarboxylate with Sodium Borohydride [2]

• Reaction Setup: In a round-bottom flask, dissolve ethyl 4-oxocyclohexanecarboxylate (1.0 equivalent) in methanol.

• Cooling: Cool the solution to 0 °C using an ice bath.

• Addition of Reducing Agent: Slowly add sodium borohydride (NaBH₄) (1.5 to 2.0 equivalents) portion-wise to the stirred solution, maintaining the temperature at 0 °C.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Quenching: Once the starting material is consumed, carefully quench the reaction by the slow addition of water.

• Extraction: Extract the aqueous mixture with a suitable organic solvent, such as ethyl acetate (3 x volume).

• Washing and Drying: Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate or magnesium sulfate.

• Solvent Removal: Remove the solvent under reduced pressure using a rotary evaporator to obtain the crude product, which is a mixture of cis- and trans-ethyl 4-hydroxycyclohexanecarboxylate.

Synthesis of Ethyl 4-hydroxycyclohexanecarboxylate.

Separation of cis and trans Isomers

The separation of the cis and trans diastereomers can be achieved by column chromatography.

Protocol: Column Chromatography Separation

• Column Preparation: Pack a glass column with silica gel as the stationary phase, using a suitable solvent system (e.g., a mixture of hexane and ethyl acetate) as the eluent.

• Sample Loading: Dissolve the crude mixture of isomers in a minimum amount of the eluent and load it onto the top of the silica gel column.

• Elution: Elute the column with the chosen solvent system. The polarity of the eluent can be gradually increased (gradient elution) to improve separation. The trans isomer, being generally less polar, is expected to elute before the more polar cis isomer.

• Fraction Collection: Collect the eluate in fractions.

• Analysis: Analyze the fractions by TLC to identify those containing the pure isomers.

• Solvent Removal: Combine the fractions containing each pure isomer and remove the solvent under reduced pressure to obtain the isolated cis- and trans-ethyl 4-hydroxycyclohexanecarboxylate.

Chromatographic Separation of Isomers.

Conclusion

Ethyl 4-hydroxycyclohexanecarboxylate is a valuable synthetic intermediate whose utility is enhanced by the presence of its cis and trans diastereomers. Understanding the distinct structural and physicochemical properties of these isomers is paramount for their effective application in research and development, particularly in the fields of medicinal chemistry and materials science. The synthetic and purification protocols provided herein offer a practical guide for obtaining and isolating these important chemical entities. Further detailed spectroscopic analysis of the pure isomers will undoubtedly contribute to a more profound understanding of their conformational behavior and reactivity.

References

• 1. chemscene.com [chemscene.com]
• 2. Ethyl trans-4-Hydroxycyclohexanecarboxylate | 3618-04-0 [chemicalbook.com]
• 3. Ethyl trans-4-Hydroxycyclohexanecarboxylate | 3618-04-0 | TCI AMERICA [tcichemicals.com]
• 4. americanelements.com [americanelements.com]
• 5. Ethyl 4-hydroxycyclohexanecarboxylate, cis + trans, 97% | Fisher Scientific [fishersci.ca]

The Stability Landscape of Ethyl 4-Hydroxycyclohexanecarboxylate: A Conformational Analysis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The stereochemical configuration of substituents on a cyclohexane ring profoundly influences molecular stability and, consequently, biological activity. This technical guide provides a comprehensive analysis of the relative thermodynamic stabilities of the cis and trans isomers of ethyl 4-hydroxycyclohexanecarboxylate. By examining the principles of conformational analysis, leveraging established thermodynamic data (A-values), and outlining detailed experimental protocols, we present a clear framework for understanding and predicting the more stable isomer. The trans isomer is demonstrably more stable due to its ability to adopt a diequatorial conformation, thereby minimizing steric strain. This guide furnishes drug development professionals and researchers with the foundational knowledge and practical methodologies necessary for the stereochemical control and analysis of cyclohexane-containing molecules.

Introduction to Conformational Analysis of 1,4-Disubstituted Cyclohexanes

The cyclohexane ring predominantly exists in a low-energy chair conformation to alleviate angle and torsional strain. In this conformation, substituents can occupy two distinct positions: axial (perpendicular to the ring's plane) or equatorial (in the plane of the ring). For monosubstituted cyclohexanes, the equatorial position is generally favored to avoid destabilizing 1,3-diaxial interactions, which are steric repulsions between the axial substituent and axial hydrogens on the same side of the ring.

In 1,4-disubstituted cyclohexanes, such as ethyl 4-hydroxycyclohexanecarboxylate, the relative stability of the cis and trans isomers is determined by the conformational preferences of both substituents.

• Trans Isomer: The trans isomer can exist in two chair conformations: one with both substituents in the equatorial position (diequatorial) and another with both in the axial position (diaxial). The diequatorial conformation is significantly more stable as it avoids 1,3-diaxial interactions.

• Cis Isomer: The cis isomer is restricted to conformations where one substituent is axial and the other is equatorial.

Therefore, the trans isomer is generally the more stable of the two, as it can adopt the low-energy diequatorial conformation.

Quantitative Assessment of Stability: A-Values

The energy difference between the axial and equatorial conformations of a monosubstituted cyclohexane is known as the A-value (or conformational free energy). A higher A-value indicates a stronger preference for the equatorial position. For disubstituted cyclohexanes, the relative energies of different conformations can be estimated by summing the A-values of the axial substituents.

Substituent Group	A-Value (kcal/mol)	Reference(s)
Hydroxyl (-OH)	0.6 - 0.9 (solvent dependent)	[1]
Methoxycarbonyl (-COOCH₃)	1.1	[2]
Ethoxycarbonyl (-COOC₂H₅)	1.1 - 1.2	[2]

Based on these values, both the hydroxyl and the ethyl carboxylate groups have a preference for the equatorial position.

For the cis isomer , one group must be axial. The total steric strain is the A-value of the axial substituent.

For the trans isomer , the most stable conformation has both groups in the equatorial position, resulting in minimal steric strain from 1,3-diaxial interactions. The diaxial conformation would have a combined steric strain equal to the sum of the A-values of both groups, making it highly unfavorable.

The energy difference between the most stable conformations of the cis and trans isomers is approximately the A-value of the axial substituent in the cis isomer.

Conformational Equilibrium of Ethyl 4-Hydroxycyclohexanecarboxylate

The logical relationship and energetic favorability of the cis and trans isomers and their respective chair conformations are depicted below.

Conformational equilibrium of cis and trans ethyl 4-hydroxycyclohexanecarboxylate.

Experimental Determination of Isomer Stability

The relative stability of the cis and trans isomers can be determined experimentally by establishing an equilibrium between the two and measuring their relative concentrations, typically using Nuclear Magnetic Resonance (NMR) spectroscopy.

Experimental Protocol: Isomer Equilibration and NMR Analysis

Objective: To determine the equilibrium ratio of cis and trans isomers of ethyl 4-hydroxycyclohexanecarboxylate and calculate the free energy difference (ΔG) between them.

Materials:

• A mixture of cis and trans ethyl 4-hydroxycyclohexanecarboxylate

• Sodium ethoxide in ethanol

• Anhydrous ethanol

• Deuterated chloroform (CDCl₃) for NMR analysis

• NMR tubes

• Round-bottom flask with reflux condenser

• Heating mantle

• Standard laboratory glassware and work-up materials (separatory funnel, rotary evaporator, etc.)

Procedure:

• Equilibration:

  • Dissolve a known quantity of the cis/trans mixture of ethyl 4-hydroxycyclohexanecarboxylate in anhydrous ethanol in a round-bottom flask.

  • Add a catalytic amount of sodium ethoxide solution.

  • Reflux the mixture for a sufficient time to allow the system to reach equilibrium (e.g., 24-48 hours). The ethoxide acts as a base to deprotonate the hydroxyl group and catalyze the epimerization at the carbon bearing the carboxylate group via an enolate intermediate, allowing the cis and trans isomers to interconvert.

  • After reflux, cool the reaction mixture to room temperature.

  • Neutralize the catalyst with a dilute acid (e.g., HCl).

  • Perform an aqueous work-up by adding water and extracting the product with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure using a rotary evaporator.

• NMR Analysis:

  • Prepare a solution of the equilibrated mixture in CDCl₃.

  • Acquire a high-resolution ¹H NMR spectrum.

  • Identify distinct signals corresponding to the cis and trans isomers. The protons adjacent to the hydroxyl and ester groups are often well-resolved and can be used for integration.

  • Integrate the signals for each isomer. The ratio of the integrals will correspond to the molar ratio of the isomers at equilibrium.

• Data Analysis:

  • Calculate the equilibrium constant (K_eq) from the ratio of the isomers: K_eq = [trans] / [cis].

  • Calculate the standard free energy difference (ΔG°) between the isomers using the following equation: ΔG° = -RT ln(K_eq) where:

    • R is the gas constant (1.987 cal/mol·K)

    • T is the temperature in Kelvin at which the equilibrium was established.

Conclusion

The thermodynamic stability of ethyl 4-hydroxycyclohexanecarboxylate isomers is governed by the principles of conformational analysis. The trans isomer is inherently more stable than the cis isomer due to its ability to adopt a diequatorial chair conformation, which minimizes steric strain. The quantitative difference in stability can be estimated using A-values and experimentally determined through equilibration and NMR spectroscopy. This understanding is critical for the rational design and synthesis of cyclohexane-containing molecules in drug discovery and development, where stereochemistry plays a pivotal role in determining biological activity and efficacy.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. groups.chem.ubc.ca [groups.chem.ubc.ca]

Spectroscopic Profile of Ethyl 4-Hydroxycyclohexanecarboxylate: A Technical Guide

This technical guide provides a comprehensive overview of the spectroscopic data for ethyl 4-hydroxycyclohexanecarboxylate, a key intermediate in various chemical syntheses. The document is intended for researchers, scientists, and professionals in the field of drug development and chemical analysis, offering a detailed look at its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data.

Introduction

Ethyl 4-hydroxycyclohexanecarboxylate (C9H16O3) is a bifunctional organic molecule containing both a hydroxyl and an ester functional group.[1] Its structural elucidation is paramount for quality control and for understanding its reactivity in various chemical transformations. Spectroscopic techniques are indispensable tools for this purpose, each providing unique insights into the molecular architecture of the compound. This guide presents a summary of the key spectroscopic data and the methodologies for their acquisition.

Spectroscopic Data

The following sections summarize the key spectroscopic data for ethyl 4-hydroxycyclohexanecarboxylate. The data is presented in a structured format to facilitate easy reference and comparison.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the carbon-hydrogen framework of an organic molecule. The ¹H and ¹³C NMR spectra of ethyl 4-hydroxycyclohexanecarboxylate provide detailed information about the chemical environment of each proton and carbon atom.

¹H NMR (Proton NMR) Data

The ¹H NMR spectrum of ethyl 4-hydroxycyclohexanecarboxylate is characterized by signals corresponding to the ethyl ester group and the cyclohexyl ring protons. The chemical shifts (δ) are influenced by the electron-withdrawing nature of the ester and hydroxyl groups.

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~4.12	Quartet	2H	-O-CH₂ -CH₃
~3.60	Multiplet	1H	CH -OH
~2.25	Multiplet	1H	CH -COOEt
~2.00 - 1.20	Multiplets	8H	Cyclohexyl -CH₂ -
~1.25	Triplet	3H	-O-CH₂-CH₃
Variable	Singlet (broad)	1H	-OH

¹³C NMR (Carbon-13 NMR) Data

The ¹³C NMR spectrum provides information on the number and types of carbon atoms in the molecule.

Chemical Shift (δ) ppm	Assignment
~175	C =O (Ester)
~68	C -OH
~60	-O-C H₂-CH₃
~43	C H-COOEt
~34	Cyclohexyl C H₂
~28	Cyclohexyl C H₂
~14	-O-CH₂-C H₃

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule based on their characteristic vibrational frequencies. The IR spectrum of ethyl 4-hydroxycyclohexanecarboxylate confirms the presence of the hydroxyl and ester groups.

Frequency (cm⁻¹)	Functional Group
~3400 (broad)	O-H stretch (alcohol)
~2930	C-H stretch (aliphatic)
~1730	C=O stretch (ester)
~1170	C-O stretch (ester)

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. The exact mass of ethyl 4-hydroxycyclohexanecarboxylate is 172.110 g/mol .[1]

m/z	Assignment
172	[M]⁺ (Molecular ion)
154	[M - H₂O]⁺
127	[M - OEt]⁺
100	[M - COOEt]⁺
81	[C₆H₉]⁺

Experimental Protocols

The following are generalized experimental protocols for the acquisition of spectroscopic data for a liquid organic compound like ethyl 4-hydroxycyclohexanecarboxylate.

NMR Spectroscopy

• Sample Preparation: Dissolve approximately 10-20 mg of ethyl 4-hydroxycyclohexanecarboxylate in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) in a clean, dry NMR tube.

• Instrument Setup: Place the NMR tube in the spectrometer. The instrument is typically a 300 or 500 MHz spectrometer.

• Data Acquisition:

  • For ¹H NMR, acquire the spectrum using a standard pulse sequence. Key parameters include a spectral width of approximately 15 ppm, a relaxation delay of 1-2 seconds, and a sufficient number of scans to achieve a good signal-to-noise ratio.

  • For ¹³C NMR, use a proton-decoupled pulse sequence. Key parameters include a spectral width of approximately 220 ppm, a relaxation delay of 2-5 seconds, and a larger number of scans due to the lower natural abundance of ¹³C.

• Data Processing: Process the raw data by applying a Fourier transform, phasing the spectrum, and integrating the signals for ¹H NMR.

ATR-IR Spectroscopy

• Sample Preparation: Place a small drop of neat ethyl 4-hydroxycyclohexanecarboxylate directly onto the ATR crystal.

• Instrument Setup: Ensure the ATR accessory is correctly installed in the FTIR spectrometer.

• Background Scan: Record a background spectrum of the clean, empty ATR crystal.

• Sample Scan: Acquire the IR spectrum of the sample. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio over a range of 4000-400 cm⁻¹.

• Data Processing: The software automatically subtracts the background spectrum from the sample spectrum to produce the final IR spectrum.

Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation: Prepare a dilute solution of ethyl 4-hydroxycyclohexanecarboxylate (approximately 1 mg/mL) in a volatile organic solvent such as dichloromethane or ethyl acetate.

• Instrument Setup:

  • GC: Use a capillary column suitable for the analysis of polar compounds (e.g., a DB-5 or equivalent). Set the injector temperature to 250 °C and the oven temperature program to ramp from an initial temperature (e.g., 50 °C) to a final temperature (e.g., 250 °C) at a rate of 10 °C/min.

  • MS: Use electron ionization (EI) at 70 eV. Set the mass range to scan from m/z 40 to 400.

• Injection: Inject 1 µL of the prepared solution into the GC.

• Data Analysis: Analyze the resulting chromatogram to determine the retention time of the compound. The mass spectrum corresponding to the chromatographic peak is then analyzed to identify the molecular ion and the fragmentation pattern.

Workflow for Spectroscopic Analysis

The following diagram illustrates a typical workflow for the structural elucidation of an organic compound using the spectroscopic techniques discussed.

Caption: A generalized workflow for the spectroscopic analysis of an organic compound.

Conclusion

The spectroscopic data presented in this guide provides a detailed chemical fingerprint of ethyl 4-hydroxycyclohexanecarboxylate. The combination of NMR, IR, and Mass Spectrometry allows for the unambiguous confirmation of its structure, which is essential for its application in research and development. The provided experimental protocols offer a foundation for obtaining high-quality spectroscopic data for this and similar compounds.

References

• 1. Ethyl 4-hydroxycyclohexanecarboxylate | C9H16O3 | CID 86973 - PubChem [pubchem.ncbi.nlm.nih.gov]

Navigating the Solvent Landscape: A Technical Guide to the Solubility of Ethyl 4-Hydroxycyclohexanecarboxylate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 4-hydroxycyclohexanecarboxylate is a key bifunctional molecule, serving as a valuable intermediate in the synthesis of a variety of pharmaceutical agents and specialty chemicals. Its distinct structure, featuring both a polar hydroxyl group and a more nonpolar ethyl ester attached to a cyclohexane ring, presents a unique solubility profile that is critical for its application in synthesis, purification, and formulation. Understanding the solubility of this compound in common laboratory solvents is paramount for optimizing reaction conditions, developing robust purification strategies, and ensuring the efficiency of drug development pipelines. This technical guide provides a comprehensive overview of the solubility of ethyl 4-hydroxycyclohexanecarboxylate, including qualitative and estimated quantitative data, detailed experimental protocols for solubility determination, and a logical workflow for solubility assessment.

Data Presentation: Solubility Profile

While specific quantitative solubility data for ethyl 4-hydroxycyclohexanecarboxylate is not extensively available in public literature, a qualitative and estimated solubility profile can be constructed based on its chemical structure and the known properties of analogous compounds. The presence of a hydroxyl group and an ester functional group suggests a degree of polarity, allowing for potential miscibility with polar solvents. However, the cyclohexane ring and the ethyl group contribute to its nonpolar character, indicating solubility in organic solvents.

Several sources indicate that ethyl 4-hydroxycyclohexanecarboxylate is not miscible or is difficult to mix with water. This is consistent with the general principle that while short-chain esters may have some aqueous solubility, the larger cyclohexyl group significantly reduces this. For instance, related compounds like propyl 4-hydroxybenzoate are poorly soluble in water but readily soluble in organic solvents such as ethanol and methanol. Similarly, methyl cyclohexanecarboxylate exhibits limited water solubility but is soluble in a range of organic solvents.

The following table summarizes the expected solubility of ethyl 4-hydroxycyclohexanecarboxylate in common laboratory solvents. The quantitative estimates are based on the solubility of structurally similar compounds and general principles of "like dissolves like."

Solvent Class	Solvent	Chemical Formula	Polarity	Expected Qualitative Solubility	Estimated Quantitative Solubility Range
Protic Polar	Water	H₂O	High	Sparingly Soluble / Difficult to Mix[1][2]	< 1 g/100 mL
Methanol	CH₃OH	High	Soluble	10 - 50 g/100 mL
Ethanol	C₂H₅OH	High	Soluble	10 - 50 g/100 mL
Aprotic Polar	Acetone	C₃H₆O	Medium	Soluble	> 50 g/100 mL
Dichloromethane	CH₂Cl₂	Medium	Soluble	> 50 g/100 mL
Ethyl Acetate	C₄H₈O₂	Medium	Soluble	> 50 g/100 mL
Nonpolar	Toluene	C₇H₈	Low	Soluble	> 50 g/100 mL
Hexane	C₆H₁₄	Low	Sparingly Soluble to Soluble	1 - 10 g/100 mL

Experimental Protocols

To obtain precise quantitative solubility data for ethyl 4-hydroxycyclohexanecarboxylate, a standardized experimental protocol should be followed. The "shake-flask" method is a widely recognized and reliable technique for determining the thermodynamic solubility of a compound.

Objective: To determine the equilibrium solubility of ethyl 4-hydroxycyclohexanecarboxylate in a given solvent at a specified temperature.

Materials:

• Ethyl 4-hydroxycyclohexanecarboxylate (liquid)

• Selected solvents (e.g., water, ethanol, acetone, etc.)

• Scintillation vials or sealed flasks

• Orbital shaker or magnetic stirrer with temperature control

• Analytical balance

• Micropipettes

• Syringe filters (e.g., 0.22 µm PTFE or other compatible material)

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis or Refractive Index) or Gas Chromatography (GC) system.

• Volumetric flasks and appropriate mobile phase for analysis.

Methodology:

• Preparation of Saturated Solutions:

  • Add an excess amount of ethyl 4-hydroxycyclohexanecarboxylate to a series of vials, each containing a known volume of a different solvent. The excess of the solute is crucial to ensure that a saturated solution is achieved.

  • Seal the vials to prevent solvent evaporation.

  • Place the vials in an orbital shaker or on a magnetic stirrer set to a constant temperature (e.g., 25 °C).

  • Agitate the mixtures for a sufficient period to reach equilibrium. A common duration is 24 to 48 hours, though the exact time should be determined by preliminary experiments to ensure the concentration of the dissolved solute no longer changes over time.

• Sample Collection and Preparation:

  • After the equilibration period, allow the vials to stand undisturbed for a short period to allow any undissolved material to settle.

  • Carefully withdraw an aliquot of the supernatant using a micropipette.

  • Immediately filter the aliquot through a syringe filter into a clean vial. This step is critical to remove any undissolved micro-droplets or solid impurities.

  • Accurately dilute the filtered sample with a suitable solvent (often the mobile phase for HPLC analysis) to a concentration within the calibrated range of the analytical instrument.

• Quantitative Analysis:

  • Prepare a series of standard solutions of ethyl 4-hydroxycyclohexanecarboxylate of known concentrations.

  • Analyze the standard solutions using a validated HPLC or GC method to generate a calibration curve.

  • Analyze the prepared samples from the saturated solutions under the same analytical conditions.

  • Determine the concentration of ethyl 4-hydroxycyclohexanecarboxylate in the samples by interpolating from the calibration curve.

  • Calculate the original solubility in the solvent by accounting for the dilution factor. The solubility is typically expressed in units such as g/100 mL or mol/L.

Mandatory Visualization

The following diagrams illustrate key conceptual frameworks relevant to the solubility of ethyl 4-hydroxycyclohexanecarboxylate.

Caption: Workflow for experimental solubility determination.

Caption: Factors influencing the solubility of the compound.

References

• 1. chem.ws [chem.ws]
• 2. scribd.com [scribd.com]

An In-depth Technical Guide to Ethyl 4-hydroxycyclohexanecarboxylate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of ethyl 4-hydroxycyclohexanecarboxylate, a key chemical intermediate in the synthesis of various pharmaceutical compounds. This document details its chemical and physical properties, provides in-depth experimental protocols for its synthesis, purification, and analysis, and explores its applications in drug development, particularly in the context of Mer Tyrosine Kinase (MerTK) and influenza virus inhibitors.

Chemical Identification and Properties

Ethyl 4-hydroxycyclohexanecarboxylate is a cycloaliphatic ester that exists as cis and trans isomers. The CAS (Chemical Abstracts Service) number is a unique identifier for a chemical substance. For ethyl 4-hydroxycyclohexanecarboxylate, different CAS numbers are assigned to its various isomeric forms.

Isomeric Form	CAS Number
trans-Ethyl 4-hydroxycyclohexanecarboxylate	3618-04-0[1]
cis-Ethyl 4-hydroxycyclohexanecarboxylate	75877-66-6
Mixture of cis and trans isomers	17159-80-7[2]

A summary of the key quantitative data for ethyl 4-hydroxycyclohexanecarboxylate is presented in the table below, providing a quick reference for its physical and chemical properties.

Property	Value	Reference
Molecular Formula	C₉H₁₆O₃	[2]
Molecular Weight	172.22 g/mol	[2]
Boiling Point	144 °C at 12 mmHg
Density	1.093 g/cm³ (predicted)
Refractive Index	1.4630 to 1.4670
Appearance	Colorless to almost colorless clear liquid
Storage Temperature	Room Temperature, sealed in dry conditions

Applications in Drug Development

Ethyl 4-hydroxycyclohexanecarboxylate serves as a crucial building block in the synthesis of more complex molecules with therapeutic potential. Its cyclohexane ring provides a rigid scaffold that can be functionalized to interact with biological targets. Notably, it is a key intermediate in the development of inhibitors for Mer Tyrosine Kinase (MerTK) and the influenza virus.

Mer Tyrosine Kinase (MerTK) Inhibitors

MerTK is a receptor tyrosine kinase that plays a significant role in cancer progression and immune evasion.[3][4][5][6] Overexpression of MerTK is observed in various cancers, where it promotes cell survival, proliferation, and metastasis.[3][6] In the tumor microenvironment, MerTK signaling on macrophages suppresses the innate immune response, allowing cancer cells to grow unchecked. Therefore, inhibiting MerTK is a promising strategy for cancer therapy. The 4-hydroxycyclohexanecarboxylate moiety can be incorporated into small molecule inhibitors that target the ATP-binding pocket of the MerTK protein, disrupting its signaling cascade.

The signaling pathway of MerTK is complex, involving multiple downstream effectors that regulate key cellular processes.

MerTK Signaling Pathway in Cancer.

Influenza Virus Inhibitors

The influenza virus non-structural protein 1 (NS1) is a key virulence factor that counteracts the host's innate immune response, primarily by inhibiting the production of interferons.[7][8] NS1 achieves this by interacting with various host proteins, including the cleavage and polyadenylation specificity factor 30 (CPSF30), thereby disrupting the processing of host pre-mRNAs. Small molecule inhibitors designed to block the function of NS1 are a promising avenue for the development of new anti-influenza drugs. The cyclohexane scaffold of ethyl 4-hydroxycyclohexanecarboxylate can be utilized to develop compounds that bind to the effector domain of the NS1 protein, preventing its interaction with host factors and thus restoring the host's antiviral response.

The mechanism of action of influenza NS1 involves the suppression of the host's interferon response, a critical component of the innate immune system.

References

• 1. chemscene.com [chemscene.com]
• 2. Ethyl 4-hydroxycyclohexanecarboxylate | C9H16O3 | CID 86973 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. rsc.org [rsc.org]
• 4. benchchem.com [benchchem.com]
• 5. orgchemboulder.com [orgchemboulder.com]
• 6. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 7. orgsyn.org [orgsyn.org]
• 8. research.vu.nl [research.vu.nl]

Synthesis of Ethyl 4-Hydroxycyclohexanecarboxylate from p-Hydroxybenzoic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of ethyl 4-hydroxycyclohexanecarboxylate, a valuable intermediate in pharmaceutical development, starting from the readily available p-hydroxybenzoic acid. The synthesis involves a two-step process: the catalytic hydrogenation of the aromatic ring of p-hydroxybenzoic acid to yield 4-hydroxycyclohexanecarboxylic acid, followed by the esterification of the carboxylic acid to the corresponding ethyl ester. This document details the experimental protocols, presents quantitative data in a structured format, and includes graphical representations of the synthetic pathway.

Synthetic Strategy Overview

The conversion of p-hydroxybenzoic acid to ethyl 4-hydroxycyclohexanecarboxylate is achieved through two key chemical transformations:

• Catalytic Hydrogenation: The aromatic ring of p-hydroxybenzoic acid is reduced to a cyclohexane ring using a catalyst, typically a noble metal on a carbon support, under a hydrogen atmosphere. This reaction produces 4-hydroxycyclohexanecarboxylic acid as a mixture of cis and trans isomers.[1]

• Esterification: The carboxylic acid group of 4-hydroxycyclohexanecarboxylic acid is then converted to an ethyl ester. Standard esterification methods, such as Fischer esterification or methods employing coupling agents, can be utilized for this step.

The overall synthetic workflow is depicted in the following diagram:

Caption: Overall synthetic workflow for the preparation of ethyl 4-hydroxycyclohexanecarboxylate.

Experimental Protocols

Step 1: Catalytic Hydrogenation of p-Hydroxybenzoic Acid

This procedure is adapted from the patent literature and involves the reduction of the aromatic ring of p-hydroxybenzoic acid to form 4-hydroxycyclohexanecarboxylic acid.[1]

Materials:

• p-Hydroxybenzoic acid

• 5% Ruthenium on Carbon (Ru/C) catalyst

• Water (solvent)

• Hydrogen gas

• High-pressure autoclave

Procedure:

• A 50 L high-pressure autoclave is charged with 10 kg of p-hydroxybenzoic acid, 30 kg of water, and 0.3 kg of 5% Ru/C catalyst.[1]

• The autoclave is sealed, and the atmosphere is replaced first with nitrogen and then three times with hydrogen.[1]

• The mixture is stirred, and the autoclave is pressurized with hydrogen to 1 MPa.[1]

• The temperature is raised to 80°C, at which point hydrogen uptake begins. The temperature is then gradually increased to 120°C and maintained until hydrogen uptake ceases, indicating the completion of the reaction.[1]

• The reaction progress is monitored by High-Performance Liquid Chromatography (HPLC) to confirm the complete consumption of the starting material.[1]

• After cooling and venting the autoclave, the catalyst is removed by filtration.

• The aqueous solution of 4-hydroxycyclohexanecarboxylic acid can be used directly in the next step or concentrated to isolate the product. The product is a mixture of cis and trans isomers.

Step 2: Esterification of 4-Hydroxycyclohexanecarboxylic Acid

This is a general procedure for the esterification of a carboxylic acid using ethanol in the presence of an acid catalyst (Fischer esterification).

Materials:

• 4-Hydroxycyclohexanecarboxylic acid (from Step 1)

• Ethanol (absolute)

• Sulfuric acid (concentrated)

• Sodium bicarbonate (saturated solution)

• Brine (saturated sodium chloride solution)

• Anhydrous magnesium sulfate or sodium sulfate

• Rotary evaporator

Procedure:

• The crude 4-hydroxycyclohexanecarboxylic acid is dissolved in an excess of absolute ethanol.

• A catalytic amount of concentrated sulfuric acid (e.g., 1-2% of the carboxylic acid weight) is carefully added to the solution.

• The reaction mixture is heated to reflux and maintained at this temperature for several hours (typically 4-8 hours). The reaction can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• After the reaction is complete, the mixture is cooled to room temperature.

• The excess ethanol is removed under reduced pressure using a rotary evaporator.

• The residue is dissolved in a suitable organic solvent (e.g., ethyl acetate or diethyl ether) and washed sequentially with water, saturated sodium bicarbonate solution (to neutralize the acid catalyst), and brine.

• The organic layer is dried over anhydrous magnesium sulfate or sodium sulfate, filtered, and the solvent is evaporated to yield the crude ethyl 4-hydroxycyclohexanecarboxylate.

• The crude product can be purified by vacuum distillation or column chromatography to obtain the final product as a mixture of cis and trans isomers.

Quantitative Data Summary

The following tables summarize the key quantitative data for the synthesis.

Table 1: Hydrogenation of p-Hydroxybenzoic Acid

Parameter	Value	Reference
Starting Material	p-Hydroxybenzoic Acid	[1]
Catalyst	5% Ruthenium on Carbon	[1]
Solvent	Water	[1]
Substrate Loading	10 kg	[1]
Solvent Volume	30 kg	[1]
Catalyst Loading	0.3 kg	[1]
Hydrogen Pressure	1 MPa	[1]
Initial Temperature	80 °C	[1]
Reaction Temperature	120 °C	[1]
Product	4-Hydroxycyclohexanecarboxylic acid	[1]

Table 2: Physicochemical Properties of Ethyl 4-Hydroxycyclohexanecarboxylate

Property	Value	Reference
Molecular Formula	C₉H₁₆O₃	[2][3]
Molecular Weight	172.22 g/mol	[2][3]
Boiling Point	127-134 °C at 0.1 mmHg	[4][5]
Density	1.068 g/mL at 25°C	[4][5]
Appearance	Clear colorless to pale yellow liquid	[5]
CAS Number	17159-80-7 (mixture of isomers)	[2][4]

Chemical Transformation Diagram

The key chemical transformations in this synthesis are illustrated below.

Caption: Key chemical transformations in the synthesis of ethyl 4-hydroxycyclohexanecarboxylate.

Disclaimer: The provided experimental protocols are intended for informational purposes for qualified researchers and should be adapted and optimized based on laboratory conditions and safety considerations. All chemical manipulations should be performed in a well-ventilated fume hood with appropriate personal protective equipment.

References

• 1. CN106316825A - Preparing method for trans- 4- hydroxycyclohexanecarboxylic acid - Google Patents [patents.google.com]
• 2. Ethyl 4-hydroxycyclohexanecarboxylate | C9H16O3 | CID 86973 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. americanelements.com [americanelements.com]
• 4. 4-羟基环己烷甲酸乙酯，顺式和反式混合物 98% | Sigma-Aldrich [sigmaaldrich.com]
• 5. Ethyl 4-hydroxycyclohexanecarboxylate | 3618-04-0 | Benchchem [benchchem.com]

safety and handling precautions for ethyl 4-hydroxycyclohexanecarboxylate

An In-depth Technical Guide on the Safety and Handling of Ethyl 4-Hydroxycyclohexanecarboxylate

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for ethyl 4-hydroxycyclohexanecarboxylate, a key intermediate in various synthetic applications. Adherence to these guidelines is crucial for ensuring a safe laboratory environment.

Chemical and Physical Properties

Ethyl 4-hydroxycyclohexanecarboxylate is a combustible liquid. A summary of its key physical and chemical properties is provided below.

Property	Value	Source
Molecular Formula	C₉H₁₆O₃	[1]
Molecular Weight	172.22 g/mol	[1]
Appearance	Liquid
Boiling Point	127-134 °C at 0.1 mmHg
Density	1.068 g/mL at 25 °C
Flash Point	113 °C (235.4 °F) - closed cup
Refractive Index	n20/D 1.466

Hazard Identification and GHS Classification

Ethyl 4-hydroxycyclohexanecarboxylate is classified as a hazardous substance. The GHS classification is as follows:

Hazard Class	Category	Hazard Statement
Skin Corrosion/Irritation	2	H315: Causes skin irritation
Serious Eye Damage/Eye Irritation	2	H319: Causes serious eye irritation
Specific Target Organ Toxicity (Single Exposure)	3	H335: May cause respiratory irritation

Signal Word: Warning[1]

Hazard Pictogram:

First-Aid Measures

Immediate medical attention is recommended in case of exposure.

Exposure Route	First-Aid Protocol
Inhalation	Move the victim to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, provide artificial respiration. Seek immediate medical attention.[2]
Skin Contact	Wash the affected area thoroughly with soap and water.[2] Remove contaminated clothing and wash it before reuse. If skin irritation persists, seek medical advice.[3]
Eye Contact	Rinse cautiously with water for at least 15 minutes.[2][4] Remove contact lenses if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[2]
Ingestion	Do NOT induce vomiting.[5] Rinse the mouth thoroughly with water.[2] Never give anything by mouth to an unconscious person.[3] Call a physician or poison control center immediately.

Handling and Storage

Safe Handling

• Ventilation: Handle in a well-ventilated area.[6] Use local exhaust ventilation to control airborne exposures.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant gloves, safety goggles or a face shield, and a lab coat.[6] For operations where dust or aerosols may be generated, a respirator with an appropriate filter is recommended.

• Hygiene: Avoid contact with skin, eyes, and clothing.[6] Do not eat, drink, or smoke in handling areas.[3] Wash hands thoroughly after handling.[6]

• Fire and Explosion Prevention: Keep away from heat, sparks, and open flames.[5]

Storage

• Conditions: Store in a cool, dry, and well-ventilated place.[4][6]

• Containers: Keep containers tightly closed when not in use.[4][6]

• Incompatible Materials: Store away from strong oxidizing agents.[6]

Accidental Release Measures

• Personal Precautions: Evacuate personnel from the contaminated area.[2] Ensure adequate ventilation.[2] Wear appropriate personal protective equipment.

• Environmental Precautions: Prevent the substance from entering drains, surface water, and groundwater.[2]

• Containment and Cleanup: For small spills, absorb with an inert material (e.g., sand, sawdust, universal binder) and place in a suitable, sealed container for disposal.[2] Clean the affected area with soap and water.[2]

Experimental Protocols: Safe Handling Workflow

The following diagram outlines the logical workflow for the safe handling of ethyl 4-hydroxycyclohexanecarboxylate from receipt to disposal.

Caption: Workflow for the safe handling of ethyl 4-hydroxycyclohexanecarboxylate.

References

• 1. Ethyl 4-hydroxycyclohexanecarboxylate | C9H16O3 | CID 86973 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. extrasynthese.com [extrasynthese.com]
• 3. assets.thermofisher.com [assets.thermofisher.com]
• 4. fishersci.com [fishersci.com]
• 5. fishersci.ca [fishersci.ca]
• 6. tcichemicals.com [tcichemicals.com]

The Synthesis and Evolution of 4-Hydroxycyclohexanecarboxylic Acid Derivatives: A Technical Guide

An in-depth exploration of the historical discovery, synthetic methodologies, and burgeoning therapeutic applications of 4-hydroxycyclohexanecarboxylic acid and its derivatives for researchers, scientists, and drug development professionals.

Introduction

4-Hydroxycyclohexanecarboxylic acid, a deceptively simple scaffold, has a rich history in organic synthesis and is the foundation for a growing number of therapeutically significant molecules. This whitepaper delves into the discovery and historical synthesis of its derivatives, providing a comprehensive overview of key synthetic routes and their evolution. Furthermore, it explores the contemporary relevance of these compounds in drug development, particularly as Janus kinase (JAK) inhibitors and as agents for improving skin barrier function. Detailed experimental protocols for seminal synthetic methods are provided, alongside a quantitative comparison of various approaches, to serve as a practical resource for researchers in the field.

Historical Perspective: From Discovery to Stereochemical Elucidation

The journey of 4-hydroxycyclohexanecarboxylic acid began over a century ago. The first documented synthesis was achieved by W. H. Perkin, Jr. in 1904 , who prepared the compound through the reduction of 4-oxocyclohexane-1-carboxylic acid. This pioneering work laid the groundwork for future investigations into this versatile molecule.

A significant advancement came in 1929 when Balaš and Šrol explored the catalytic hydrogenation of p-hydroxybenzoic acid. Their work led to the isolation of two isomers of 4-hydroxycyclohexanecarboxylic acid, which they distinguished based on their physical properties, particularly their melting points and propensity to form a lactone. The isomer with a melting point of 152°C, which readily formed a lactone upon distillation, was presumed to be the cis-isomer.

Further clarification of the stereochemistry came from the work of Martin and Robinson in 1943 . They also utilized the hydrogenation of ethyl p-hydroxybenzoate and reported a melting point of 121°C for what they identified as the pure trans-acid. Later, in 1944, Hardegger, Plattner, and Blank corroborated these findings. These early investigations were crucial in establishing the fundamental synthetic pathways and in beginning to unravel the distinct properties of the cis and trans isomers, which arise from the spatial arrangement of the hydroxyl and carboxylic acid groups on the cyclohexane ring.

Key Synthetic Methodologies

The primary and most industrially viable method for the synthesis of 4-hydroxycyclohexanecarboxylic acid is the catalytic hydrogenation of p-hydroxybenzoic acid or its esters. This method has undergone significant refinement over the years to improve yield, stereoselectivity, and cost-effectiveness.

Catalytic Hydrogenation of p-Hydroxybenzoic Acid

This process involves the reduction of the aromatic ring of p-hydroxybenzoic acid in the presence of a metal catalyst and hydrogen gas. The reaction typically yields a mixture of cis and trans isomers of 4-hydroxycyclohexanecarboxylic acid.

Experimental Protocol: Synthesis of cis- and trans-4-Hydroxycyclohexanecarboxylic Acid

• Reactants:

  • p-Hydroxybenzoic acid (10 kg)

  • Water (30 kg)

  • 5% Ruthenium on Carbon (Ru/C) catalyst (0.3 kg)

• Procedure:

  • The p-hydroxybenzoic acid, water, and Ru/C catalyst are charged into a 50L high-pressure autoclave.

  • The reactor is purged once with nitrogen and then three times with hydrogen.

  • The mixture is stirred and pressurized with hydrogen to 1 MPa.

  • The temperature is raised to 80°C, at which point hydrogen uptake begins.

  • The temperature is gradually increased to 120°C and maintained until hydrogen uptake ceases, indicating the completion of the reaction.

  • The reactor is cooled to room temperature, and the excess hydrogen is vented.

  • The catalyst is removed by filtration to yield a solution containing a mixture of cis- and trans-4-hydroxycyclohexanecarboxylic acid.[1]

Following the hydrogenation, the mixture of isomers can be subjected to an isomerization step to enrich the desired trans isomer, which is often the more therapeutically relevant form.

Experimental Protocol: Isomerization to trans-4-Hydroxycyclohexanecarboxylic Acid

• Reactants:

  • Crude 4-hydroxycyclohexanecarboxylic acid mixture

  • Methanol

  • Sodium methoxide

• Procedure:

  • The crude mixture of 4-hydroxycyclohexanecarboxylic acid is dissolved in methanol.

  • A catalytic amount of sodium methoxide is added.

  • The solution is heated to reflux for 3 hours. This process promotes the conversion of the cis isomer to the more stable trans isomer.

  • After cooling, the reaction mixture is acidified with dilute hydrochloric acid to a pH of 2.

  • The resulting solid is filtered and dried to yield a crude product with a high content of trans-4-hydroxycyclohexanecarboxylic acid (>90%).

  • Further purification can be achieved by recrystallization from a mixture of ethyl acetate and petroleum ether.[1]

Synthesis from 4-Oxocyclohexanecarboxylate

An alternative route to derivatives of 4-hydroxycyclohexanecarboxylic acid starts from ethyl 4-oxocyclohexane-1-carboxylate. This method is particularly useful for the synthesis of derivatives like tranexamic acid.

Logical Workflow for Tranexamic Acid Synthesis

Caption: Synthetic pathway to tranexamic acid.

Quantitative Data Summary

Synthetic Method	Starting Material	Key Reagents	Product(s)	Reported Yield	Reference(s)
Catalytic Hydrogenation	p-Hydroxybenzoic acid	H₂, Ru/C catalyst	Mixture of cis- and trans-4-hydroxycyclohexanecarboxylic acid	High	[1]
Isomerization	cis/trans-4-Hydroxycyclohexanecarboxylic acid	Sodium methoxide, Methanol	trans-4-Hydroxycyclohexanecarboxylic acid (>90% purity)	High	[1]
Synthesis of Tranexamic Acid	Ethyl 4-oxocyclohexane-1-carboxylate	NaCN, POCl₃, KOH, Raney Ni, Pd/C, H₂	Tranexamic acid (trans-4-(aminomethyl)cyclohexanecarboxylic acid)	Not specified	[2]
Hydrolysis of Methyl cis-4-hydroxycyclohexanecarboxylate	Methyl cis-4-hydroxycyclohexanecarboxylate	Sodium hydroxide, Methanol	cis-4-Hydroxycyclohexanecarboxylic acid	90%	[3]

Therapeutic Applications and Biological Significance

Derivatives of 4-hydroxycyclohexanecarboxylic acid have emerged as important pharmacophores in modern drug discovery. Their rigid cyclohexane core allows for precise spatial orientation of functional groups, making them valuable building blocks for targeted therapies.[4][5]

Janus Kinase (JAK) Inhibition

The Janus kinase (JAK) family of enzymes plays a critical role in the signaling pathways of numerous cytokines that are central to the inflammatory and immune responses.[6] Dysregulation of the JAK-STAT pathway is implicated in a variety of autoimmune diseases. Small molecule inhibitors that target the ATP-binding site of JAKs can modulate these pathological immune responses.[7][8] Derivatives of 4-hydroxycyclohexanecarboxylic acid have been investigated as scaffolds for the development of selective JAK1 inhibitors.[3]

JAK-STAT Signaling Pathway

References

• 1. JAK-STAT signaling pathway - Wikipedia [en.wikipedia.org]
• 2. shutterstock.com [shutterstock.com]
• 3. Filaggrin in the frontline: role in skin barrier function and disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Molecular Mechanism of Epidermal Barrier Dysfunction as Primary Abnormalities [mdpi.com]
• 5. creative-diagnostics.com [creative-diagnostics.com]
• 6. researchgate.net [researchgate.net]
• 7. Basic Mechanisms of JAK Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Janus kinase inhibitor - Wikipedia [en.wikipedia.org]

A Technical Guide to the Theoretical Conformational Analysis of Ethyl 4-Hydroxycyclohexanecarboxylate Isomers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the theoretical conformational analysis of the cis and trans isomers of ethyl 4-hydroxycyclohexanecarboxylate. This analysis is crucial for understanding the molecule's three-dimensional structure, which profoundly influences its physical, chemical, and biological properties. For professionals in drug development, a precise understanding of conformational isomerism is fundamental for predicting molecular interactions with biological targets.

Introduction to Conformational Isomerism in Substituted Cyclohexanes

The cyclohexane ring is not planar but exists predominantly in a puckered "chair" conformation to minimize angular and torsional strain. In this conformation, the substituents on the ring can occupy two distinct positions: axial (perpendicular to the general plane of the ring) and equatorial (in the general plane of the ring). Through a process known as ring flipping, a chair conformation can interconvert into another chair conformation, causing all axial substituents to become equatorial and vice versa.

The relative stability of different conformers is primarily determined by steric interactions. Bulky substituents generally prefer the more spacious equatorial position to avoid 1,3-diaxial interactions, which are steric repulsions between an axial substituent and the axial hydrogen atoms on the same side of the ring.

Conformational Analysis of trans-Ethyl 4-Hydroxycyclohexanecarboxylate

In the trans isomer, the hydroxyl (-OH) and ethyl carboxylate (-COOEt) groups are on opposite sides of the cyclohexane ring. This arrangement allows for two possible chair conformations.

Chair Conformations of the trans Isomer

The two chair conformations for the trans isomer are the diequatorial and the diaxial conformers.

• Diequatorial Conformer: Both the hydroxyl and the ethyl carboxylate groups occupy equatorial positions. This conformation is expected to be the more stable of the two as it minimizes steric hindrance.

• Diaxial Conformer: Both substituents are in axial positions. This conformation is significantly less stable due to the presence of 1,3-diaxial interactions for both bulky groups.

The equilibrium between these two conformers will heavily favor the diequatorial form.

Caption: Conformational equilibrium of the trans isomer.

Conformational Analysis of cis-Ethyl 4-Hydroxycyclohexanecarboxylate

For the cis isomer, the hydroxyl and ethyl carboxylate groups are on the same side of the ring. In a chair conformation, this necessitates that one substituent is in an axial position while the other is in an equatorial position.

Chair Conformations of the cis Isomer

Ring flipping of the cis isomer results in the interchange of the axial and equatorial positions of the two substituents. This leads to two distinct chair conformers of differing energies.

• Conformer 1: The hydroxyl group is axial, and the ethyl carboxylate group is equatorial.

• Conformer 2: The hydroxyl group is equatorial, and the ethyl carboxylate group is axial.

The relative stability of these two conformers depends on the steric bulk of the two substituents. The ethyl carboxylate group is larger than the hydroxyl group. Therefore, the conformer with the ethyl carboxylate group in the equatorial position (Conformer 1) is expected to be more stable.

Caption: Conformational equilibrium of the cis isomer.

Quantitative Conformational Energy Analysis

Substituent	A-value (kcal/mol)
-OH	~0.9 - 1.0
-COOEt	~1.1 - 1.2

Table 1: Approximate A-values for relevant substituents.

Using these A-values, we can estimate the energy differences between the conformers:

Isomer	Conformer	Axial Substituents	Estimated Relative Energy (kcal/mol)
trans	Diequatorial	None	0 (most stable)
Diaxial	-OH, -COOEt	~2.0 - 2.2
cis	Axial -OH, Equatorial -COOEt	-OH	~0.9 - 1.0
Equatorial -OH, Axial -COOEt	-COOEt	~1.1 - 1.2

Table 2: Estimated relative conformational energies.

From this analysis, the order of stability is predicted to be: trans-diequatorial > cis-(axial OH, equatorial COOEt) > cis-(equatorial OH, axial COOEt) > trans-diaxial.

Experimental Protocols for Conformational Analysis

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful experimental technique for determining the conformational equilibrium of cyclohexane derivatives.[1]

Proton (¹H) NMR Spectroscopy

The chemical shifts and, more importantly, the coupling constants of the ring protons can provide detailed information about the predominant conformation. For instance, the proton on the carbon bearing the substituent (the H-1 proton for the carboxylate and the H-4 proton for the hydroxyl group) will exhibit different coupling constants depending on its axial or equatorial orientation.

A simplified experimental workflow for NMR-based conformational analysis is as follows:

Caption: A general workflow for NMR-based conformational analysis.

The Karplus equation relates the three-bond coupling constant (³J) to the dihedral angle between the coupled protons. For cyclohexane chairs:

• Axial-Axial Coupling (³J_ax,ax): Typically large (10-13 Hz), corresponding to a dihedral angle of ~180°.

• Axial-Equatorial Coupling (³J_ax,eq): Typically small (2-5 Hz), corresponding to a dihedral angle of ~60°.

• Equatorial-Equatorial Coupling (³J_eq,eq): Typically small (2-5 Hz), corresponding to a dihedral angle of ~60°.

By analyzing the coupling patterns of the H-1 and H-4 protons, one can deduce their predominant orientation (axial or equatorial) and thus the conformation of the ring.

Carbon-¹³C NMR Spectroscopy

The chemical shifts in ¹³C NMR can also be indicative of the conformation. Generally, axial substituents cause a shielding effect on the carbon to which they are attached and the gamma carbons, resulting in an upfield shift compared to their equatorial counterparts.

Computational Chemistry Methods

To obtain more precise quantitative data, computational chemistry methods such as Density Functional Theory (DFT) or ab initio calculations can be employed.[2] A typical computational workflow would involve:

• Structure Generation: Build the initial 3D structures of all possible conformers (chair, boat, twist-boat) for both cis and trans isomers.

• Geometry Optimization: Perform geometry optimization for each conformer to find the lowest energy structure for that conformation.

• Frequency Calculation: Calculate the vibrational frequencies to confirm that the optimized structures are true energy minima (no imaginary frequencies) and to obtain thermodynamic data (e.g., Gibbs free energy).

• Relative Energy Calculation: Compare the energies of all the conformers to determine their relative stabilities and predict the equilibrium populations.

Conclusion

The conformational analysis of ethyl 4-hydroxycyclohexanecarboxylate isomers is governed by the fundamental principles of steric interactions in cyclohexane rings. The trans isomer is expected to exist almost exclusively in the diequatorial chair conformation. The cis isomer will exist as an equilibrium mixture of two chair conformers, with the conformer having the bulkier ethyl carboxylate group in the equatorial position being the more stable. These theoretical predictions can be experimentally verified and quantified using NMR spectroscopy and further refined through computational chemistry studies. For drug development, understanding the preferred conformation is a critical step in designing molecules with optimal interactions with their biological targets.

References

• 1. The Duke NMR Center Coupling constants [sites.duke.edu]
• 2. Ethyl 4-hydroxycyclohexanecarboxylate | C9H16O3 | CID 86973 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application of Ethyl 4-hydroxycyclohexanecarboxylate in Organic Synthesis: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 4-hydroxycyclohexanecarboxylate is a versatile bifunctional molecule that serves as a valuable building block in organic synthesis. Its cyclohexane scaffold, equipped with both a hydroxyl and an ethyl ester functionality, offers multiple reaction sites for the construction of more complex molecular architectures. The stereochemistry of the hydroxyl group (cis or trans relative to the ester) provides opportunities for diastereoselective synthesis, making it an attractive starting material for the preparation of biologically active compounds and pharmaceutical intermediates.[1][2] This document provides detailed application notes, experimental protocols, and workflows for the utilization of ethyl 4-hydroxycyclohexanecarboxylate in various synthetic transformations.

Key Applications

Ethyl 4-hydroxycyclohexanecarboxylate is primarily utilized as a scaffold for the synthesis of substituted cyclohexanes. Its key applications include its role as a precursor for:

• Bioactive Molecules: The cyclohexane ring is a common motif in many biologically active compounds. Ethyl 4-hydroxycyclohexanecarboxylate provides a readily available starting material for the synthesis of analogues of existing drugs or novel chemical entities. For instance, the structurally related cyclohexene core is central to the antiviral drug Oseltamivir (Tamiflu®). While Oseltamivir is commercially synthesized from shikimic acid, ethyl 4-hydroxycyclohexanecarboxylate presents a potential starting point for the synthesis of novel neuraminidase inhibitors.

• Pharmaceutical Intermediates: The dual functionality of this molecule allows for sequential or orthogonal modifications, leading to the formation of key intermediates for the synthesis of active pharmaceutical ingredients (APIs).[2]

• Materials Science: The rigid cyclohexane core can be incorporated into polymers and other materials to modify their physical properties.

Chemical Transformations and Data Presentation

The reactivity of ethyl 4-hydroxycyclohexanecarboxylate is centered around its two functional groups: the hydroxyl group and the ethyl ester. These can be modified through a variety of standard organic reactions.

Synthesis via Reduction

The parent compound, ethyl 4-hydroxycyclohexanecarboxylate, is commonly synthesized by the reduction of ethyl 4-oxocyclohexanecarboxylate.

Reaction Transformation	Reagent	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Ketone to Alcohol	Sodium borohydride (NaBH₄)	Methanol	0 to rt	3	88	See Protocol 1

Oxidation of the Hydroxyl Group

The secondary alcohol can be oxidized back to the corresponding ketone, ethyl 4-oxocyclohexanecarboxylate, using various oxidizing agents.

Reaction Transformation	Reagent	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Alcohol to Ketone	Pyridinium chlorochromate (PCC)	Dichloromethane	rt	2-4	>90 (typical)	See Protocol 2
Alcohol to Ketone	Dess-Martin periodinane	Dichloromethane	rt	1-2	>90 (typical)	See Protocol 2

Transformations of the Ester Group

The ethyl ester can be hydrolyzed to the corresponding carboxylic acid or converted into an amide.

Reaction Transformation	Reagent	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Ester to Carboxylic Acid	Lithium hydroxide (LiOH)	THF/Water	rt	4-6	>95 (typical)	See Protocol 3
Ester to Amide	Amine, EDC, HOBt	DMF or DCM	rt	12-24	Variable	See Protocol 4

Experimental Protocols

Protocol 1: Synthesis of trans-Ethyl 4-hydroxycyclohexanecarboxylate

This protocol describes the reduction of ethyl 4-oxocyclohexanecarboxylate to afford trans-ethyl 4-hydroxycyclohexanecarboxylate.

Materials:

• Ethyl 4-oxocyclohexanecarboxylate

• Methanol (MeOH)

• Sodium borohydride (NaBH₄)

• Water (H₂O)

• Ethyl acetate (EtOAc)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve ethyl 4-oxocyclohexanecarboxylate (1.0 eq) in methanol (approx. 10 mL per gram of substrate) in a round-bottom flask.

• Cool the solution to 0 °C in an ice bath.

• Slowly add sodium borohydride (1.5 eq) portion-wise to the stirred solution.

• After the addition is complete, remove the ice bath and stir the reaction mixture at room temperature for 3 hours.

• Quench the reaction by the slow addition of water.

• Extract the mixture with ethyl acetate (3 x volume of methanol).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the product by silica gel column chromatography (e.g., using a hexane-ethyl acetate gradient) to yield ethyl trans-4-hydroxycyclohexanecarboxylate.

Workflow Diagram:

Caption: Workflow for the synthesis of trans-ethyl 4-hydroxycyclohexanecarboxylate.

Protocol 2: Oxidation to Ethyl 4-oxocyclohexanecarboxylate

This protocol provides a general procedure for the oxidation of the hydroxyl group.

Materials:

• Ethyl 4-hydroxycyclohexanecarboxylate

• Pyridinium chlorochromate (PCC) or Dess-Martin periodinane (DMP)

• Anhydrous dichloromethane (DCM)

• Silica gel

• Diethyl ether

Procedure:

• Dissolve ethyl 4-hydroxycyclohexanecarboxylate (1.0 eq) in anhydrous DCM.

• Add PCC (1.5 eq) or DMP (1.2 eq) to the solution.

• Stir the mixture at room temperature and monitor the reaction by TLC.

• Upon completion, dilute the reaction mixture with diethyl ether and filter through a pad of silica gel to remove the chromium or periodinane byproducts.

• Wash the silica gel pad with additional diethyl ether.

• Concentrate the combined filtrates under reduced pressure to yield ethyl 4-oxocyclohexanecarboxylate.

Logical Diagram:

Caption: General workflow for the oxidation of the hydroxyl group.

Protocol 3: Hydrolysis to 4-hydroxycyclohexanecarboxylic acid

This protocol outlines the saponification of the ethyl ester.

Materials:

• Ethyl 4-hydroxycyclohexanecarboxylate

• Lithium hydroxide (LiOH)

• Tetrahydrofuran (THF)

• Water

• 1 M Hydrochloric acid (HCl)

• Ethyl acetate

Procedure:

• Dissolve ethyl 4-hydroxycyclohexanecarboxylate (1.0 eq) in a mixture of THF and water (e.g., 3:1).

• Add LiOH (2.0 eq) and stir the mixture at room temperature.

• Monitor the reaction by TLC until the starting material is consumed.

• Remove the THF under reduced pressure.

• Cool the remaining aqueous solution in an ice bath and acidify to pH ~3 with 1 M HCl.

• Extract the product with ethyl acetate.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield 4-hydroxycyclohexanecarboxylic acid.

Workflow Diagram:

Caption: Workflow for the hydrolysis of the ethyl ester.

Protocol 4: Amide Coupling

This protocol describes a general method for the synthesis of amides from the corresponding carboxylic acid obtained after hydrolysis.

Materials:

• 4-hydroxycyclohexanecarboxylic acid

• Amine (primary or secondary)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• Hydroxybenzotriazole (HOBt)

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous Dimethylformamide (DMF) or Dichloromethane (DCM)

Procedure:

• In a flame-dried flask under an inert atmosphere, dissolve 4-hydroxycyclohexanecarboxylic acid (1.0 eq) in anhydrous DMF or DCM.

• Add the desired amine (1.1 eq), HOBt (1.2 eq), and DIPEA (2.0 eq).

• Cool the mixture to 0 °C.

• Add EDC (1.2 eq) portion-wise.

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, quench the reaction with water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with saturated aqueous sodium bicarbonate, water, and brine.

• Dry the organic layer, concentrate, and purify the crude product by column chromatography.

Signaling Pathway Analogy (Logical Flow):

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]

Application Notes and Protocols for the Stereoselective Synthesis of trans-Ethyl 4-Hydroxycyclohexanecarboxylate

Audience: Researchers, scientists, and drug development professionals.

Introduction:

trans-Ethyl 4-hydroxycyclohexanecarboxylate is a valuable building block in medicinal chemistry and drug development. It serves as a key intermediate in the synthesis of various pharmaceutical agents, including inhibitors of Mer kinase for potential use in treating pediatric acute lymphoblastic leukemia and in the development of novel influenza virus inhibitors.[1] The stereochemistry of the hydroxyl and ester groups on the cyclohexane ring is crucial for the biological activity of the final compounds, making stereoselective synthesis a critical aspect of its production.

This document provides detailed protocols for the stereoselective synthesis of trans-ethyl 4-hydroxycyclohexanecarboxylate, focusing on the widely used method of reducing ethyl 4-oxocyclohexanecarboxylate.

Key Synthetic Strategies:

The primary and most direct route to ethyl 4-hydroxycyclohexanecarboxylate is the reduction of the corresponding ketone, ethyl 4-oxocyclohexanecarboxylate. The stereochemical outcome of this reduction is highly dependent on the choice of reducing agent and reaction conditions.

A common and straightforward method involves the use of sodium borohydride, which provides a mixture of cis and trans isomers, with the trans isomer being the major product. Subsequent purification is then required to isolate the desired trans isomer.

An alternative industrial method involves the catalytic hydrogenation of p-hydroxybenzoic acid followed by isomerization to enrich the trans isomer.[2]

Experimental Protocols:

Method 1: Diastereoselective Reduction of Ethyl 4-Oxocyclohexanecarboxylate using Sodium Borohydride

This protocol details the reduction of ethyl 4-oxocyclohexanecarboxylate to a mixture of cis and trans-ethyl 4-hydroxycyclohexanecarboxylate, with subsequent purification to isolate the trans isomer.

Materials:

• Ethyl 4-oxocyclohexanecarboxylate

• Methanol (MeOH)

• Sodium borohydride (NaBH₄)

• Water (H₂O)

• Ethyl acetate (EtOAc)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Hexane

• Round-bottom flask

• Magnetic stirrer

• Ice bath

• Separatory funnel

• Rotary evaporator

• Glass column for chromatography

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve ethyl 4-oxocyclohexanecarboxylate (13.5 g, 79 mmol) in methanol (150 mL).[1]

• Reduction: Cool the solution to 0 °C using an ice bath. Slowly add sodium borohydride (5.3 g, 140 mmol) to the stirred solution in portions.[1]

• Reaction Progression: After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for 3 hours.[1]

• Quenching: Carefully quench the reaction by the slow addition of water (50 mL).[1]

• Extraction: Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (1 x 150 mL, then 2 x 50 mL).[1]

• Washing and Drying: Combine the organic layers and wash with water (50 mL). Dry the organic phase over anhydrous sodium sulfate.[1]

• Solvent Removal: Filter the drying agent and concentrate the solution under reduced pressure using a rotary evaporator to obtain the crude product.[1]

• Purification: Purify the crude product by silica gel column chromatography using a hexane-ethyl acetate gradient (e.g., starting from 1.5:1 and gradually increasing the polarity to 1:1) to separate the cis and trans isomers.[1] The trans isomer is typically the less polar of the two.

• Characterization: The final product, trans-ethyl 4-hydroxycyclohexanecarboxylate, should be a colorless oil.[1]

Data Presentation:

Parameter	Value	Reference
Starting Material	Ethyl 4-oxocyclohexanecarboxylate	[1]
Reducing Agent	Sodium Borohydride	[1]
Solvent	Methanol	[1]
Reaction Temperature	0 °C to Room Temperature	[1]
Reaction Time	3 hours	[1]
Overall Yield	88%	[1]
cis:trans Ratio	3:7	[1]

Visualizations:

Caption: Experimental workflow for the synthesis of trans-ethyl 4-hydroxycyclohexanecarboxylate.

Caption: Reaction scheme for the reduction of ethyl 4-oxocyclohexanecarboxylate.

References

• 1. Ethyl trans-4-Hydroxycyclohexanecarboxylate | 3618-04-0 [chemicalbook.com]
• 2. CN106316825A - Preparing method for trans- 4- hydroxycyclohexanecarboxylic acid - Google Patents [patents.google.com]

Application Note and Protocol for the Purification of Ethyl 4-Hydroxycyclohexanecarboxylate by Recrystallization

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Ethyl 4-hydroxycyclohexanecarboxylate is a valuable intermediate in the synthesis of various pharmaceuticals and specialty chemicals. The purity of this compound is critical for the success of subsequent reactions and the quality of the final product. This document provides a detailed protocol for the purification of ethyl 4-hydroxycyclohexanecarboxylate, existing as a mixture of cis and trans isomers, through recrystallization. While commercially available as a liquid mixture, purification via recrystallization is often employed to isolate a specific solid isomer, typically the more stable trans isomer, from a crude reaction mixture.[1] The protocol herein is based on established principles of recrystallization and analogies with structurally similar compounds.

Data Presentation

The efficiency of the recrystallization process is evaluated based on yield and purity. The following table summarizes the expected quantitative data from the purification process. These values are illustrative and may vary depending on the initial purity of the crude material and the specific experimental conditions.

Parameter	Crude Product	Purified Product	Method of Determination
Appearance	Yellowish oil or semi-solid	White crystalline solid	Visual Inspection
Mass (g)	10.0	7.5 - 9.0	Gravimetric Analysis
Purity (by GC, %)	~90% (cis/trans mixture)	>98% (trans isomer)	Gas Chromatography (GC)
Melting Point (°C)	N/A	75-77	Melting Point Apparatus
Recovery (%)	N/A	75 - 90	Calculation: (Mass of Purified Product / Mass of Crude Product) x 100

Experimental Protocol

This protocol outlines the steps for the purification of ethyl 4-hydroxycyclohexanecarboxylate by recrystallization, focusing on the isolation of the trans isomer.

Materials and Reagents:

• Crude ethyl 4-hydroxycyclohexanecarboxylate

• Recrystallization Solvent (e.g., Ethyl acetate/Hexane mixture, Diethyl ether, or Toluene)

• Activated Charcoal (optional)

• Anhydrous Sodium Sulfate or Magnesium Sulfate

• Standard laboratory glassware (Erlenmeyer flasks, beakers, Buchner funnel, etc.)

• Heating mantle or hot plate with magnetic stirrer

• Filtration apparatus (vacuum flask, filter paper)

• Ice bath

1. Solvent Selection:

The choice of an appropriate solvent is crucial for successful recrystallization. An ideal solvent should dissolve the compound sparingly at room temperature but have high solubility at its boiling point. For ethyl 4-hydroxycyclohexanecarboxylate, a non-polar or moderately polar solvent is generally suitable. A mixed solvent system, such as ethyl acetate/hexane, often provides good results. Small-scale solubility tests are recommended to determine the optimal solvent or solvent mixture. A patent for the related trans-4-hydroxycyclohexanecarboxylic acid suggests a mixture of ethyl acetate and petroleum ether.[2]

2. Dissolution:

• Place the crude ethyl 4-hydroxycyclohexanecarboxylate (e.g., 10.0 g) into a 250 mL Erlenmeyer flask equipped with a magnetic stir bar.

• Add a minimal amount of the chosen solvent (e.g., ethyl acetate) to the flask, just enough to cover the solid.

• Gently heat the mixture on a hot plate or in a water bath with continuous stirring.

• Gradually add more of the primary solvent in small portions until the solid completely dissolves. The aim is to form a saturated solution at the boiling point of the solvent.

• If a mixed solvent system is used, dissolve the crude product in a minimum amount of the more soluble solvent (e.g., ethyl acetate) at an elevated temperature. Then, slowly add the less soluble solvent (e.g., hexane) dropwise until the solution becomes slightly turbid, indicating saturation. Add a few drops of the more soluble solvent to redissolve the precipitate and obtain a clear solution.

3. Decolorization (Optional):

If the solution is colored due to impurities, a small amount of activated charcoal can be added to the hot solution. Swirl the mixture for a few minutes to allow the charcoal to adsorb the colored impurities.

4. Hot Filtration (if charcoal was used):

To remove the activated charcoal or any other insoluble impurities, perform a hot gravity filtration. This step should be done quickly to prevent premature crystallization of the product in the funnel. Use a pre-heated funnel and receiving flask.

5. Crystallization:

• Allow the hot, clear filtrate to cool slowly to room temperature. Slow cooling is essential for the formation of large, high-purity crystals. Do not disturb the flask during this period.

• Once the flask has reached room temperature and crystal formation appears to be complete, place the flask in an ice bath for at least 30 minutes to maximize the yield of the crystals.

6. Isolation and Washing of Crystals:

• Collect the crystals by vacuum filtration using a Buchner funnel and filter paper.

• Wash the collected crystals with a small amount of ice-cold recrystallization solvent to remove any adhering soluble impurities. It is crucial to use a minimal amount of cold solvent to avoid significant loss of the product.

• Continue to draw air through the crystals on the filter for several minutes to help dry them.

7. Drying:

Transfer the purified crystals to a watch glass or a drying dish and allow them to air dry completely. For faster drying, a desiccator or a vacuum oven at a temperature well below the product's melting point can be used.

8. Characterization:

Determine the melting point and purity (e.g., by GC or NMR) of the recrystallized product and calculate the percent recovery.

Visualizations

Caption: Experimental workflow for the purification of ethyl 4-hydroxycyclohexanecarboxylate by recrystallization.

Caption: Logical workflow for selecting a suitable recrystallization solvent.

References

• 1. Ethyl 4-hydroxycyclohexanecarboxylate | 3618-04-0 | Benchchem [benchchem.com]
• 2. CN106316825A - Preparing method for trans- 4- hydroxycyclohexanecarboxylic acid - Google Patents [patents.google.com]

Application Notes and Protocols for Large-Scale Production of trans-4-hydroxycyclohexanecarboxylic Acid

Audience: Researchers, scientists, and drug development professionals.

Introduction: Trans-4-hydroxycyclohexanecarboxylic acid is a valuable intermediate in the synthesis of numerous pharmaceuticals.[1][2] Its structural motif is crucial for the development of new therapeutic agents.[1] This document provides detailed protocols for the large-scale chemical synthesis of trans-4-hydroxycyclohexanecarboxylic acid, a method noted for its cost-effectiveness and scalability, making it suitable for industrial production.[1] Additionally, it briefly discusses biocatalytic routes as an alternative approach.

Primary Production Method: Chemical Synthesis

A robust and scalable three-step chemical synthesis process has been developed for the large-scale production of trans-4-hydroxycyclohexanecarboxylic acid. The process begins with the hydrogenation of readily available p-hydroxybenzoic acid, followed by the isomerization of the resulting cis/trans mixture to favor the desired trans isomer, and concludes with a final purification step via recrystallization.[1] This method is advantageous as the raw materials are easily obtainable, which significantly reduces production costs.[1]

Experimental Workflow

Caption: Chemical synthesis workflow for trans-4-hydroxycyclohexanecarboxylic acid.

Data Presentation: Quantitative Summary

The following table summarizes the key quantitative parameters for the chemical synthesis process based on a large-scale preparation.[1]

Parameter	Step 1: Hydrogenation	Step 2: Isomerization	Step 3: Recrystallization
Starting Material	10 kg p-Hydroxybenzoic Acid	9 kg cis/trans Mixture	8 kg Crude Product
Catalyst	0.3 kg 5% Ruthenium on Carbon (Ru/C)	3.5 kg Sodium Methoxide	Not Applicable
Solvent(s)	30 kg Water	30 L Methanol	Ethyl Acetate / Petroleum Ether (1:1 ratio)
Reaction Temperature	80°C ramping to 120°C	60°C (reflux)	Not Applicable
Pressure	1-3 MPa	Atmospheric	Not Applicable
Reaction Time	Until H₂ absorption ceases	3 hours	Not Applicable
Yield	Not specified (crude mixture)	8 kg Crude Product	Not specified (pure product)
Product Purity	Mixture of cis and trans isomers	>90% trans isomer	High Purity Solid

Experimental Protocols

The following protocols are adapted from the disclosed large-scale production method.[1]

Step 1: Hydrogenation of p-Hydroxybenzoic Acid

• Reactor Setup: Charge a 50L high-pressure reactor with 10 kg of p-hydroxybenzoic acid, 30 kg of water, and 0.3 kg of 5% Ru/C catalyst.

• Inerting: Purge the reactor once with nitrogen, followed by three purges with hydrogen.

• Reaction Initiation: Begin stirring and pressurize the reactor with hydrogen to 1 MPa.

• Heating and Reaction: Heat the mixture to 80°C. An exothermic reaction will initiate, and hydrogen uptake will begin. Gradually increase the temperature to 120°C and maintain this temperature until hydrogen uptake ceases.

• Monitoring: Monitor the reaction completion by taking samples and analyzing for the disappearance of p-hydroxybenzoic acid using High-Performance Liquid Chromatography (HPLC).

• Cooldown and Catalyst Removal: Once the reaction is complete, cool the reactor to room temperature. Vent the excess hydrogen and purge with nitrogen. Filter the reaction mixture to remove the Ru/C catalyst. The resulting filtrate contains a mixture of cis- and trans-4-hydroxycyclohexanecarboxylic acid.

Step 2: Isomerization to the Trans Isomer

• Reactor Setup: To a 50L reactor, add 9 kg of the 4-hydroxycyclohexanecarboxylic acid mixture obtained from Step 1 and 30L of methanol.

• Base Addition: Begin stirring and add 3.5 kg of sodium methoxide in portions.

• Reaction: Heat the mixture to 60°C and maintain a reflux for 3 hours. This step converts the more stable cis isomer into the desired trans isomer.

• Quenching and Precipitation: After 3 hours, cool the reaction mixture to 0°C. Carefully add 10% dilute hydrochloric acid dropwise until the pH of the solution reaches 2. This will cause the crude product to precipitate out of the solution.

• Isolation: Filter the solid precipitate and dry it to obtain approximately 8 kg of crude trans-4-hydroxycyclohexanecarboxylic acid. The crude product typically contains over 90% of the trans isomer with about 5% of the cis isomer remaining.[1]

Step 3: Purification by Recrystallization

• Solvent Preparation: Prepare a mixed solvent system of ethyl acetate and petroleum ether in a 1:1 volume ratio. The recommended solvent volume to crude product mass ratio is between 2:1 and 4:1 (L:kg).

• Dissolution: Gently heat the mixed solvent and dissolve the crude trans-4-hydroxycyclohexanecarboxylic acid product.

• Crystallization: Allow the solution to cool slowly to room temperature, which will induce the crystallization of the pure trans isomer. Further cooling in an ice bath can maximize the yield of the purified crystals.

• Isolation and Drying: Collect the pure crystals by filtration, wash them with a small amount of cold solvent, and dry them thoroughly.

In-Process Monitoring: HPLC Analysis

Reaction progress and isomer ratios can be effectively monitored by HPLC. While the source patent does not specify the exact conditions, a typical method for separating cis/trans isomers of such carboxylic acids would involve:

• Column: A C18 or a specialized column for separating geometric isomers, such as Newcrom BH.

• Mobile Phase: An isocratic or gradient mixture of an aqueous buffer (e.g., ammonium acetate) and an organic solvent like acetonitrile.

• Detection: UV detection, typically around 210-220 nm, as the carboxyl group is a weak chromophore.

Alternative Method: Biocatalytic Synthesis

Biocatalytic methods offer an alternative route, often with high stereoselectivity under milder conditions. However, for the production of trans-4-hydroxycyclohexanecarboxylic acid, enzymatic methods have been considered less suitable for large-scale production due to high enzyme costs and stringent reaction conditions.[1]

Research has demonstrated the potential of engineered microorganisms for producing related compounds. For instance, recombinant Klebsiella pneumoniae has been used to produce trans-dihydroxycyclohexadiene carboxylates from intermediates in the chorismic acid pathway.[1]

Parameter	Biocatalytic Production of a Related Diol [1]
Organism	Recombinant Klebsiella pneumoniae 62-1
Product	(+)-trans-(2S,3S)-2,3-dihydroxycyclohexa-4,6-dienecarboxylic acid
Yield	70 mg per liter of culture broth

While this specific example does not produce the target molecule, it illustrates the potential of metabolic engineering. Future advancements in enzyme engineering could lead to the development of economically viable biocatalytic processes for trans-4-hydroxycyclohexanecarboxylic acid, potentially offering a more sustainable manufacturing route.

References

• 1. Bacterial production of transdihydroxycyclohexadiene carboxylates by metabolic pathway engineering - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. CN106316825A - Preparing method for trans- 4- hydroxycyclohexanecarboxylic acid - Google Patents [patents.google.com]

Monitoring the Synthesis of Ethyl 4-Hydroxycyclohexanecarboxylate: A Detailed Guide to TLC and GC Analysis

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive application notes and detailed protocols for monitoring the synthesis of ethyl 4-hydroxycyclohexanecarboxylate from ethyl 4-oxocyclohexanecarboxylate using Thin-Layer Chromatography (TLC) and Gas Chromatography (GC).

The synthesis of ethyl 4-hydroxycyclohexanecarboxylate, a valuable intermediate in the pharmaceutical and fine chemical industries, typically involves the reduction of the corresponding ketone, ethyl 4-oxocyclohexanecarboxylate. Accurate monitoring of this reaction is crucial to determine reaction completion, optimize reaction conditions, and ensure the purity of the final product.

Key Analytical Parameters

A summary of the analytical parameters for monitoring the reaction is presented below. These values are typical and may require optimization based on specific laboratory conditions and equipment.

Parameter	Starting Material (Ethyl 4-oxocyclohexanecarboxylate)	Product (Ethyl 4-hydroxycyclohexanecarboxylate)
TLC Rf Value *	~0.5 - 0.6	~0.3 - 0.4
GC Retention Time	~8 - 10 minutes	~10 - 12 minutes
Molecular Weight	170.21 g/mol [1][2]	172.22 g/mol [3][4]

*In a 3:1 Hexane:Ethyl Acetate solvent system.

Experimental Workflow

The overall workflow for monitoring the synthesis of ethyl 4-hydroxycyclohexanecarboxylate is depicted in the following diagram.

Caption: Workflow for monitoring the synthesis of ethyl 4-hydroxycyclohexanecarboxylate.

Experimental Protocols

Thin-Layer Chromatography (TLC) Protocol

TLC is a rapid and effective method for the qualitative monitoring of the reaction progress. It allows for the simultaneous visualization of the starting material, product, and any potential byproducts.

Materials:

• TLC plates (silica gel 60 F254)

• TLC developing chamber

• Capillary tubes for spotting

• Mobile Phase: 3:1 Hexane:Ethyl Acetate (v/v)

• Visualization agent: Potassium permanganate (KMnO4) stain or p-anisaldehyde solution

• Reaction aliquots

• Standards of starting material and product (if available)

Procedure:

• Chamber Saturation: Pour the mobile phase into the TLC developing chamber to a depth of about 0.5 cm. Place a piece of filter paper partially submerged in the solvent to saturate the chamber with solvent vapors. Cover the chamber and allow it to equilibrate for at least 15 minutes.

• Plate Preparation: Using a pencil, gently draw a starting line approximately 1 cm from the bottom of the TLC plate. Mark the lanes for the starting material (SM), co-spot (C), and reaction mixture (RM).

• Sample Spotting:

  • Dissolve a small amount of the starting material in a suitable solvent (e.g., ethyl acetate) to create a dilute solution.

  • Using a capillary tube, spot the starting material solution onto the "SM" lane.

  • Withdraw a small aliquot (a few drops) from the reaction mixture and dilute it with a suitable solvent. Spot this solution onto the "RM" lane.

  • For the co-spot lane ("C"), first spot the starting material, and then spot the reaction mixture directly on top of the starting material spot.

• Development: Carefully place the spotted TLC plate into the equilibrated developing chamber. Ensure the solvent level is below the starting line. Cover the chamber and allow the solvent to ascend the plate until it is about 1 cm from the top.

• Visualization:

  • Remove the plate from the chamber and immediately mark the solvent front with a pencil.

  • Allow the plate to air dry completely.

  • Visualize the spots under a UV lamp (254 nm) if the compounds are UV active. The ketone starting material should be UV active.

  • For enhanced visualization, immerse the plate in a potassium permanganate staining solution or spray with a p-anisaldehyde solution and gently heat with a heat gun. The starting ketone and product alcohol will appear as distinct spots.

• Analysis:

  • Calculate the Retention Factor (Rf) for each spot using the formula: Rf = (distance traveled by the spot) / (distance traveled by the solvent front).

  • The disappearance of the starting material spot and the appearance of the product spot in the "RM" lane indicate the progression of the reaction. The co-spot lane helps to confirm the identity of the spots.

Gas Chromatography (GC) Protocol

GC provides quantitative data on the reaction progress, allowing for the determination of the relative concentrations of the starting material and product.

Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B or equivalent, equipped with a Flame Ionization Detector (FID).

• Column: A polar stationary phase column, such as a polyethylene glycol (e.g., DB-WAX) or a similar capillary column (30 m x 0.25 mm ID, 0.25 µm film thickness).

• Carrier Gas: Helium or Nitrogen, with a constant flow rate of 1 mL/min.

• Injector Temperature: 250°C.

• Detector Temperature: 280°C.

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 2 minutes.

  • Ramp: 10°C/min to 220°C.

  • Hold: 5 minutes at 220°C.

• Injection Volume: 1 µL.

• Split Ratio: 50:1.

Procedure:

• Sample Preparation:

  • Withdraw a small aliquot from the reaction mixture.

  • Quench the reaction in the aliquot by adding a small amount of a suitable quenching agent (e.g., water or a saturated solution of sodium bicarbonate, depending on the reaction conditions).

  • Extract the organic components with a suitable solvent (e.g., ethyl acetate or dichloromethane).

  • Dry the organic extract over anhydrous sodium sulfate.

  • Dilute the sample to an appropriate concentration for GC analysis.

• Injection: Inject the prepared sample into the gas chromatograph.

• Data Acquisition and Analysis:

  • Record the chromatogram.

  • Identify the peaks corresponding to the starting material and the product based on their retention times.

  • Integrate the peak areas for both the starting material and the product.

  • Calculate the percentage conversion of the starting material to the product over time to monitor the reaction kinetics.

Signaling Pathway and Logical Relationships

The monitoring process follows a logical sequence of steps to ensure accurate determination of the reaction's progress.

Caption: Logical flow for reaction monitoring.

By following these detailed protocols and utilizing the provided analytical parameters, researchers can effectively monitor the synthesis of ethyl 4-hydroxycyclohexanecarboxylate, leading to improved reaction control and higher product quality.

References

• 1. Ethyl 4-oxocyclohexanecarboxylate | C9H14O3 | CID 317638 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Ethyl 4-oxocyclohexanecarboxylate 97 17159-79-4 [sigmaaldrich.com]
• 3. Ethyl 4-hydroxycyclohexanecarboxylate, cis + trans, 97% | Fisher Scientific [fishersci.ca]
• 4. Ethyl 4-hydroxycyclohexanecarboxylate | C9H16O3 | CID 86973 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for Enzymatic Reactions Involving 4-Hydroxycyclohexanecarboxylate Dehydrogenase

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Hydroxycyclohexanecarboxylate dehydrogenase (EC 1.1.1.226) is a key enzyme in the microbial degradation pathway of alicyclic compounds such as cyclohexanecarboxylate. This NAD(P)+-dependent oxidoreductase catalyzes the reversible oxidation of 4-hydroxycyclohexanecarboxylate to 4-oxocyclohexanecarboxylate. The study of this enzyme is crucial for understanding microbial metabolism, bioremediation strategies, and for potential applications in biocatalysis and drug development. These application notes provide detailed protocols for the assay and purification of this enzyme, summarize its kinetic properties, and illustrate its role in metabolic pathways.

Data Presentation

Table 1: Kinetic Properties of trans-4-Hydroxycyclohexanecarboxylate Dehydrogenase from Corynebacterium cyclohexanicum[1]

Substrate	K_m_ (mM)	Optimal pH
trans-4-Hydroxycyclohexanecarboxylate	0.51	8.8
NAD+	0.23	8.8
4-Oxocyclohexanecarboxylate	0.50	6.8
NADH	0.28	6.8

Inhibitors: The enzyme is strongly inhibited by N-bromosuccinimide.[1]

Activators: To date, no specific activators for 4-hydroxycyclohexanecarboxylate dehydrogenase have been reported in the scientific literature. However, the activity of alcohol dehydrogenases, in general, can be modulated by various small molecules, including peptides, polyphenols, and polysaccharides.[2]

Metabolic Pathway

In organisms such as Corynebacterium cyclohexanicum, 4-hydroxycyclohexanecarboxylate dehydrogenase is a crucial enzyme in the aerobic degradation pathway of cyclohexanecarboxylic acid. The pathway involves the conversion of the alicyclic acid to aromatic compounds that can then enter central metabolism. The product of the dehydrogenase reaction, 4-oxocyclohexanecarboxylate, undergoes subsequent desaturation reactions to form 4-hydroxybenzoate.

Caption: Aerobic degradation pathway of cyclohexanecarboxylic acid.

Experimental Protocols

Protocol 1: Spectrophotometric Assay of trans-4-Hydroxycyclohexanecarboxylate Dehydrogenase Activity

This protocol describes a continuous spectrophotometric assay to determine the activity of trans-4-hydroxycyclohexanecarboxylate dehydrogenase by monitoring the reduction of NAD+ to NADH.

Materials:

• Potassium phosphate buffer (100 mM, pH 8.8)

• trans-4-Hydroxycyclohexanecarboxylate (10 mM stock solution)

• β-Nicotinamide adenine dinucleotide (NAD+) (20 mM stock solution)

• Purified or partially purified 4-hydroxycyclohexanecarboxylate dehydrogenase

• UV-Vis spectrophotometer with temperature control

• Cuvettes (1 cm path length)

Procedure:

• Set the spectrophotometer to 340 nm and equilibrate to 25°C.

• In a 1 mL cuvette, prepare the reaction mixture by adding:

  • 850 µL of 100 mM potassium phosphate buffer (pH 8.8)

  • 50 µL of 10 mM trans-4-hydroxycyclohexanecarboxylate (final concentration: 0.5 mM)

  • 50 µL of 20 mM NAD+ (final concentration: 1 mM)

• Mix the contents of the cuvette by gentle inversion.

• Initiate the reaction by adding 50 µL of the enzyme solution to the cuvette.

• Immediately start monitoring the increase in absorbance at 340 nm for 3-5 minutes. The rate should be linear during this period.

• A blank reaction containing all components except the substrate (trans-4-hydroxycyclohexanecarboxylate) should be run to correct for any background NAD+ reduction.

Data Analysis: Calculate the enzyme activity using the Beer-Lambert law. The molar extinction coefficient for NADH at 340 nm is 6220 M⁻¹cm⁻¹.

One unit (U) of enzyme activity is defined as the amount of enzyme that catalyzes the formation of 1 µmol of NADH per minute under the specified conditions.

Caption: Workflow for the spectrophotometric enzyme assay.

Protocol 2: Purification of Recombinant His-tagged trans-4-Hydroxycyclohexanecarboxylate Dehydrogenase from E. coli

This protocol describes the purification of a recombinant, N-terminally His-tagged 4-hydroxycyclohexanecarboxylate dehydrogenase from an E. coli expression system.

Materials:

• E. coli cell paste expressing the recombinant enzyme

• Lysis Buffer: 50 mM Tris-HCl, pH 8.0, 300 mM NaCl, 10 mM imidazole, 1 mM PMSF

• Wash Buffer: 50 mM Tris-HCl, pH 8.0, 300 mM NaCl, 20 mM imidazole

• Elution Buffer: 50 mM Tris-HCl, pH 8.0, 300 mM NaCl, 250 mM imidazole

• Ni-NTA affinity chromatography column

• Sonicator

• Centrifuge

Procedure:

• Cell Lysis:

  • Resuspend the E. coli cell paste in ice-cold Lysis Buffer.

  • Lyse the cells by sonication on ice.

  • Centrifuge the lysate at 15,000 x g for 30 minutes at 4°C to pellet cell debris.

• Affinity Chromatography:

  • Equilibrate the Ni-NTA column with Lysis Buffer.

  • Load the cleared cell lysate onto the column.

  • Wash the column with 10-20 column volumes of Wash Buffer to remove non-specifically bound proteins.

  • Elute the His-tagged protein with Elution Buffer. Collect fractions.

• Analysis and Storage:

  • Analyze the collected fractions by SDS-PAGE to assess purity.

  • Pool the fractions containing the purified protein.

  • Dialyze the pooled fractions against a suitable storage buffer (e.g., 50 mM Tris-HCl, pH 7.5, 100 mM NaCl, 10% glycerol).

  • Store the purified enzyme at -80°C.

Caption: Workflow for His-tagged protein purification.

References

• 1. Enzymes Involved in a Novel Anaerobic Cyclohexane Carboxylic Acid Degradation Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Structural and mechanistic insights into activators of alcohol dehydrogenase - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Ethyl 4-hydroxycyclohexanecarboxylate in Medicinal Chemistry

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of ethyl 4-hydroxycyclohexanecarboxylate as a versatile scaffold in medicinal chemistry. The unique stereochemical and functional group characteristics of this building block make it a valuable starting material for the synthesis of diverse and complex molecules with potential therapeutic applications.

Introduction: The Cyclohexane Scaffold in Drug Discovery

The cyclohexane ring is a common motif in medicinal chemistry, often utilized as a bioisosteric replacement for aromatic rings to improve physicochemical properties such as solubility and metabolic stability. The saturated, three-dimensional nature of the cyclohexane scaffold allows for precise spatial orientation of substituents, which can be critical for optimizing interactions with biological targets. Ethyl 4-hydroxycyclohexanecarboxylate, available as both cis and trans isomers, offers two key functional handles for chemical modification: the hydroxyl group and the ethyl ester. This allows for the divergent synthesis of a wide range of derivatives, including but not limited to, enzyme inhibitors, G protein-coupled receptor (GPCR) modulators, and antiviral agents.

Application in the Synthesis of DGAT1 Inhibitors

A significant application of ethyl 4-hydroxycyclohexanecarboxylate is in the development of inhibitors for Diacylglycerol acyltransferase 1 (DGAT1), an enzyme involved in triglyceride synthesis. Inhibition of DGAT1 is a promising therapeutic strategy for the treatment of obesity and type 2 diabetes. The cyclohexane moiety in these inhibitors serves as a central scaffold to orient the key pharmacophoric elements for optimal binding to the enzyme.

The following table summarizes the in vitro potency of representative benzimidazole-based DGAT1 inhibitors synthesized using a piperidinyl-oxy-cyclohexanecarboxylic acid moiety derived from ethyl 4-hydroxycyclohexanecarboxylate. The data highlights the importance of the stereochemistry of the cyclohexane ring for inhibitory activity.

Compound	DGAT1 IC50 (nM)	ACAT1 IC50 (nM)	A2A Binding Ki (nM)
5A (cis)	7	>10000	1100
5B (trans)	24	>10000	2300

Data extracted from a study on potent and selective DGAT1 inhibitors.[1][2]

This protocol describes the synthesis of a key intermediate for DGAT1 inhibitors starting from ethyl 4-hydroxycyclohexanecarboxylate.

Materials:

• Ethyl 4-hydroxycyclohexanecarboxylate (cis and trans mixture)

• Benzyl 4-oxopiperidine-1-carboxylate

• Triethylamine (Et3N)

• Trimethylsilyl chloride (TMSCl)

• Triethylsilane (Et3SiH)

• Trimethylsilyl trifluoromethanesulfonate (TMSOTf)

• Palladium on carbon (10% Pd/C)

• Hydrogen gas (H2)

• Sodium bicarbonate (NaHCO3)

• N-Methyl-2-pyrrolidone (NMP)

• Lithium hydroxide (LiOH)

• Tetrahydrofuran (THF)

• Water

• Dichloromethane (DCM)

• Ethyl acetate (EtOAc)

• Hexanes

• Anhydrous sodium sulfate (Na2SO4)

• Silica gel for column chromatography

Procedure:

Step 1: Silylation of Ethyl 4-hydroxycyclohexanecarboxylate

• To a solution of ethyl 4-hydroxycyclohexanecarboxylate (1.0 eq) and triethylamine (1.2 eq) in dichloromethane at 0 °C, add trimethylsilyl chloride (1.1 eq) dropwise.

• Stir the reaction mixture at 0 °C for 1 hour.

• Quench the reaction with water and extract with dichloromethane.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the silyl-protected intermediate.

Step 2: Reductive Etherification

• To a solution of the silyl-protected intermediate from Step 1 (1.0 eq) and benzyl 4-oxopiperidine-1-carboxylate (1.1 eq) in dichloromethane at -78 °C, add triethylsilane (1.5 eq) followed by trimethylsilyl trifluoromethanesulfonate (0.2 eq).

• Allow the reaction mixture to warm to 0 °C and stir for 4 hours.

• Quench the reaction with saturated aqueous sodium bicarbonate solution and extract with dichloromethane.

• Dry the organic layer over anhydrous sodium sulfate and concentrate. Purify the residue by silica gel chromatography (eluting with a gradient of ethyl acetate in hexanes) to afford the coupled product.

Step 3: Deprotection and Isomer Separation

• Dissolve the product from Step 2 in a suitable solvent (e.g., ethanol or ethyl acetate) and add 10% Pd/C.

• Hydrogenate the mixture under a hydrogen atmosphere (e.g., using a Parr shaker) until the reaction is complete (monitored by TLC or LC-MS).

• Filter the reaction mixture through celite and concentrate the filtrate.

• The resulting mixture of cis and trans isomers can be separated by supercritical fluid chromatography (SFC) using a chiral stationary phase (e.g., ChiralPak AD-H) to yield the individual isomers.

Step 4: Ester Hydrolysis

• To a solution of the separated ethyl ester isomer (e.g., the cis isomer) in a mixture of THF and water (e.g., 3:1), add lithium hydroxide (2.0 eq).

• Stir the reaction mixture at room temperature until the ester is completely hydrolyzed (monitored by TLC or LC-MS).

• Acidify the reaction mixture with 1N HCl to pH ~3 and extract with ethyl acetate.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the desired carboxylic acid intermediate.

Caption: Synthetic workflow for the preparation of key intermediates for DGAT1 inhibitors.

General Protocols for Derivatization

The following protocols provide general methodologies for the functionalization of ethyl 4-hydroxycyclohexanecarboxylate, which can be adapted for the synthesis of various compound libraries.

This protocol describes the conversion of the ethyl ester to the corresponding carboxylic acid, a key intermediate for amide bond formation and other transformations.

Materials:

• Ethyl 4-hydroxycyclohexanecarboxylate

• Lithium hydroxide (LiOH) or Sodium hydroxide (NaOH)

• Tetrahydrofuran (THF) or Methanol (MeOH)

• Water

• 1N Hydrochloric acid (HCl)

• Ethyl acetate (EtOAc)

• Anhydrous sodium sulfate (Na2SO4)

Procedure:

• Dissolve ethyl 4-hydroxycyclohexanecarboxylate (1.0 eq) in a mixture of THF (or MeOH) and water (e.g., 3:1 v/v).

• Add LiOH (2.0 eq) or NaOH (2.0 eq) to the solution.

• Stir the reaction mixture at room temperature or gently heat (e.g., 40-50 °C) to accelerate the reaction. Monitor the progress by TLC.

• Once the reaction is complete, remove the organic solvent under reduced pressure.

• Cool the remaining aqueous solution in an ice bath and acidify to pH 2-3 with 1N HCl.

• Extract the product with ethyl acetate (3 x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the 4-hydroxycyclohexanecarboxylic acid.

This protocol details the alkylation of the hydroxyl group to introduce various ether linkages.

Materials:

• Ethyl 4-hydroxycyclohexanecarboxylate

• Sodium hydride (NaH, 60% dispersion in mineral oil)

• An appropriate alkyl halide (e.g., benzyl bromide, ethyl iodide)

• Anhydrous N,N-Dimethylformamide (DMF) or Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH4Cl) solution

• Ethyl acetate (EtOAc)

• Anhydrous sodium sulfate (Na2SO4)

Procedure:

• To a solution of ethyl 4-hydroxycyclohexanecarboxylate (1.0 eq) in anhydrous DMF or THF at 0 °C, add sodium hydride (1.2 eq) portion-wise.

• Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for another 30 minutes.

• Cool the mixture back to 0 °C and add the alkyl halide (1.1 eq) dropwise.

• Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

• Carefully quench the reaction by the slow addition of saturated aqueous NH4Cl solution.

• Extract the product with ethyl acetate (3 x).

• Combine the organic layers, wash with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by silica gel chromatography to obtain the desired O-alkylated product.

Signaling Pathways and Logical Relationships

Derivatives of ethyl 4-hydroxycyclohexanecarboxylate can be designed to interact with various biological targets. The following diagrams illustrate a relevant signaling pathway and the logical relationship in structure-activity relationship (SAR) studies.

Caption: Inhibition of triglyceride synthesis via DGAT1.

Caption: Iterative process of SAR-guided drug discovery.

Conclusion

Ethyl 4-hydroxycyclohexanecarboxylate is a readily accessible and highly versatile building block in medicinal chemistry. Its application in the synthesis of potent DGAT1 inhibitors demonstrates the utility of the cyclohexane scaffold in achieving high target affinity and selectivity. The general protocols provided herein for the modification of its key functional groups can serve as a foundation for the exploration of novel chemical space in various drug discovery programs. The three-dimensional nature of the scaffold offers opportunities for fine-tuning the spatial arrangement of pharmacophoric features, which is a key aspect of modern rational drug design.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Discovery of a Potent and Selective DGAT1 Inhibitor with a Piperidinyl-oxy-cyclohexanecarboxylic Acid Moiety - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of Ethyl 4-hydroxycyclohexanecarboxylate

This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals experiencing low yields in the synthesis of ethyl 4-hydroxycyclohexanecarboxylate. The primary synthesis route addressed is the catalytic hydrogenation of ethyl 4-hydroxybenzoate.

Frequently Asked Questions (FAQs)

Q1: What is the primary method for synthesizing ethyl 4-hydroxycyclohexanecarboxylate?

A1: The most common and direct method is the catalytic hydrogenation of the aromatic ring of ethyl 4-hydroxybenzoate. This reaction reduces the benzene ring to a cyclohexane ring while preserving the ethyl ester and hydroxyl functional groups.

Q2: What are the typical catalysts used for this hydrogenation?

A2: Noble metal catalysts are typically employed. Ruthenium on a carbon support (Ru/C) is frequently mentioned. Other potential catalysts include palladium (Pd) on various supports (e.g., carbon, alumina) and rhodium (Rh). The choice of catalyst and support can significantly impact reaction efficiency and selectivity.

Q3: What is a typical yield for this reaction?

A3: While yields are highly dependent on the specific reaction conditions, catalyst, and purification methods, a "good" yield for this type of hydrogenation is generally considered to be in the range of 80-95%. Yields below this range may indicate issues with the reaction or purification process.

Q4: Does the formation of cis and trans isomers affect the yield?

A4: The hydrogenation reaction typically produces a mixture of cis and trans isomers of ethyl 4-hydroxycyclohexanecarboxylate. The initial ratio can vary, but it is not uncommon to have a mixture. While the formation of both isomers doesn't inherently lower the total yield of the product, challenges in separating the isomers or loss of material during isomerization procedures can lead to a lower isolated yield of the desired isomer.

Troubleshooting Guide for Low Yield

This guide addresses common problems encountered during the synthesis that can lead to a lower than expected yield.

Problem 1: Incomplete Reaction or Low Conversion of Starting Material

Q: My reaction seems to stop before all the ethyl 4-hydroxybenzoate is consumed. What are the possible causes and solutions?

A: Incomplete conversion is a common issue in catalytic hydrogenation. The primary causes can be categorized as issues with the catalyst, reaction conditions, or the purity of reagents.

Possible Causes & Solutions:

Possible Cause	Recommended Action
Catalyst Deactivation	Poisoning: Ensure starting materials and solvent are free from catalyst poisons like sulfur or nitrogen compounds. Purify reagents if necessary. Sintering: Avoid excessively high reaction temperatures which can cause metal particles on the catalyst to agglomerate. Fouling: Byproducts or polymers can block the active sites of the catalyst. Ensure the starting material is pure.
Insufficient Catalyst Loading	Increase the catalyst loading in small increments (e.g., from 5 mol% to 10 mol%).
Inadequate Hydrogen Pressure	Ensure the reaction vessel is properly sealed and that the hydrogen pressure is maintained at the recommended level (e.g., 1-3 MPa) throughout the reaction.
Poor Mass Transfer	Increase the stirring rate to ensure efficient mixing of the substrate, solvent, catalyst, and hydrogen.
Suboptimal Temperature	The reaction may be too slow at lower temperatures. Gradually increase the temperature within the recommended range (e.g., 80-150 °C).

Problem 2: Formation of Significant Side Products

Q: I am observing unexpected peaks in my GC/MS or NMR analysis of the crude product. What are these side products and how can I avoid them?

A: The formation of side products can significantly reduce the yield of the desired ethyl 4-hydroxycyclohexanecarboxylate.

Common Side Products and Their Prevention:

Side Product	Formation Pathway	Prevention Strategy
Cyclohexanone/Cyclohexanol	Over-reduction of the hydroxyl group or rearrangement of intermediates.	Use a more selective catalyst. Optimize reaction time and temperature to avoid over-reduction.
Ethyl Cyclohexanecarboxylate	Hydrogenolysis (cleavage) of the C-O bond of the hydroxyl group.	This is more likely at higher temperatures and with certain catalysts like Palladium. Use milder reaction conditions.
Byproducts from Solvent	If using an alcohol solvent like ethanol, ether formation or transesterification can occur.	Use a non-reactive solvent such as water, or an ether like THF or dioxane.

Problem 3: Product Loss During Workup and Purification

Q: My crude yield seems reasonable, but I lose a significant amount of product during purification. Why is this happening?

A: Product loss during the isolation and purification stages is a frequent contributor to low overall yield.

Troubleshooting Purification Losses:

Purification Step	Potential Issue	Recommended Solution
Extraction	Incomplete extraction of the product from the aqueous phase.	Perform multiple extractions with an appropriate organic solvent (e.g., ethyl acetate, dichloromethane). Check the pH of the aqueous layer to ensure the product is in a neutral form for efficient extraction.
Distillation	The product has a relatively high boiling point, and decomposition can occur at elevated temperatures.	Use vacuum distillation to lower the boiling point and prevent thermal degradation.
Column Chromatography	The product may be too polar and stick to the silica gel, leading to poor recovery.	Use a less polar eluent system or switch to a different stationary phase like alumina. Ensure proper loading of the crude material onto the column.
Recrystallization	Using an inappropriate solvent system can lead to low recovery.	Perform small-scale solubility tests to find an optimal solvent or solvent mixture for recrystallization. A common system is an ethyl acetate/petroleum ether mixture[1].

Experimental Protocols

Key Experiment: Catalytic Hydrogenation of Ethyl 4-Hydroxybenzoate

Materials:

• Ethyl 4-hydroxybenzoate

• Catalyst (e.g., 5% Ru/C)

• Solvent (e.g., Ethanol or Water)

• High-pressure hydrogenation reactor (autoclave)

• Hydrogen gas source

Procedure:

• Reactor Setup: Ensure the high-pressure reactor is clean and dry.

• Charging the Reactor: To the reactor vessel, add ethyl 4-hydroxybenzoate and the chosen solvent. Then, carefully add the catalyst. For a lab-scale reaction, a typical ratio would be 1 part substrate to 10-20 parts solvent by weight. The catalyst loading is typically 5-10 mol% relative to the substrate.

• Sealing and Purging: Seal the reactor according to the manufacturer's instructions. Purge the reactor multiple times with an inert gas (e.g., nitrogen or argon) to remove all oxygen, followed by purging with hydrogen gas.

• Pressurizing and Heating: Pressurize the reactor with hydrogen to the desired pressure (e.g., 1-3 MPa). Begin stirring and heat the reactor to the target temperature (e.g., 80-150 °C)[1].

• Reaction Monitoring: Monitor the reaction progress by observing the hydrogen uptake. The reaction is typically complete when hydrogen consumption ceases. The reaction time can vary from a few hours to overnight.

• Cooling and Depressurization: Once the reaction is complete, cool the reactor to room temperature. Carefully and slowly vent the excess hydrogen pressure in a well-ventilated fume hood.

• Catalyst Filtration: Open the reactor and filter the reaction mixture to remove the catalyst. The catalyst is often pyrophoric, so handle it with care, typically by filtering it under a blanket of inert gas and keeping it wet with solvent.

• Workup: The filtrate contains the crude product. The subsequent workup will depend on the solvent used. If water was the solvent, the product may need to be extracted with an organic solvent. If an organic solvent was used, it can be removed under reduced pressure.

Visualizations

Reaction Pathway

The following diagram illustrates the synthesis of ethyl 4-hydroxycyclohexanecarboxylate from ethyl 4-hydroxybenzoate via catalytic hydrogenation.

Caption: Synthesis of ethyl 4-hydroxycyclohexanecarboxylate.

Troubleshooting Workflow for Low Yield

This workflow provides a logical sequence of steps to diagnose the cause of low yield.

References

• 1. CN106316825A - Preparing method for trans- 4- hydroxycyclohexanecarboxylic acid - Google Patents [patents.google.com]

optimizing reaction conditions for the isomerization of cis to trans ethyl 4-hydroxycyclohexanecarboxylate

This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting advice and frequently asked questions for optimizing the isomerization of cis- to trans-ethyl 4-hydroxycyclohexanecarboxylate.

Troubleshooting Guide

Problem 1: Low Conversion of cis to trans Isomer

Potential Cause	Suggested Solution
Insufficient Catalyst	Increase the molar ratio of the base catalyst (e.g., sodium ethoxide) to the cis-ester. Start with catalytic amounts and incrementally increase.
Reaction Not at Equilibrium	Extend the reaction time. Monitor the reaction progress using techniques like GC or NMR to determine when equilibrium is reached.
Suboptimal Temperature	Increase the reaction temperature. Isomerization is an equilibrium process, and higher temperatures can help shift the equilibrium towards the more stable trans isomer.[1]
Inappropriate Solvent	Ensure the solvent is suitable for the base-catalyzed reaction. Protic solvents like ethanol or methanol are often used in conjunction with their corresponding sodium alkoxide catalysts.[1]

Problem 2: Product Decomposition or Side Reactions

Potential Cause	Suggested Solution
Reaction Temperature Too High	While higher temperatures can favor the trans isomer, excessive heat may lead to decomposition or side reactions like elimination. Optimize the temperature by testing a range of values.
Presence of Water	Water can hydrolyze the ester functionality. Ensure all reagents and solvents are anhydrous.
Strongly Basic Conditions	Very high concentrations of a strong base might promote side reactions. Use the minimum effective amount of catalyst.

Problem 3: Difficulty in Isolating the Pure trans Isomer

Potential Cause	Suggested Solution
Incomplete Isomerization	Optimize the reaction conditions as described in "Problem 1" to maximize the conversion to the trans isomer.
Similar Physical Properties of Isomers	The cis and trans isomers may have similar boiling points, making distillation challenging. Recrystallization is often a more effective purification method. A mixed solvent system, such as ethyl acetate and petroleum ether, can be effective.[1]
Co-crystallization	If the isomers co-crystallize, try different solvent systems for recrystallization or consider column chromatography for separation.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for isomerizing cis- to trans-ethyl 4-hydroxycyclohexanecarboxylate?

A1: A widely used method is base-catalyzed epimerization. This typically involves heating the cis-isomer or a cis/trans mixture in the presence of a sodium alkoxide, such as sodium ethoxide, in an alcoholic solvent like ethanol.[1] The reaction drives the equilibrium towards the thermodynamically more stable trans isomer, where the bulky ester and hydroxyl groups are in equatorial positions.

Q2: Why is the trans isomer the more stable product?

A2: In cyclohexane rings, substituents prefer to occupy the equatorial position to minimize steric hindrance.[2][3] In the trans isomer of 4-substituted cyclohexanes, both the hydroxyl and the ethyl carboxylate groups can occupy equatorial positions in the chair conformation, leading to a more stable configuration compared to the cis isomer, where one group must be in the less stable axial position.

Q3: What catalysts can be used for this isomerization?

A3: Sodium alkoxides are common and effective catalysts. Examples include sodium ethoxide, sodium methoxide, and sodium tert-butoxide.[1] The choice of alkoxide often matches the alcohol used as a solvent to prevent transesterification.

Q4: How can I monitor the progress of the reaction?

A4: The reaction progress can be monitored by taking aliquots from the reaction mixture at different time points and analyzing them using techniques such as:

• Gas Chromatography (GC): To separate and quantify the cis and trans isomers.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: The proton and carbon NMR spectra of the cis and trans isomers will have distinct chemical shifts, allowing for the determination of their ratio in the mixture.

Q5: What are typical reaction conditions for this isomerization?

A5: Based on analogous preparations for the corresponding carboxylic acid, typical conditions involve dissolving the cis/trans mixture of ethyl 4-hydroxycyclohexanecarboxylate in an alcohol (e.g., ethanol) and adding a catalytic amount of the corresponding sodium alkoxide (e.g., sodium ethoxide). The mixture is then heated to reflux until the desired cis/trans ratio is achieved, often resulting in over 90% of the trans isomer.[1]

Experimental Protocols

Protocol 1: Base-Catalyzed Isomerization of cis- to trans-Ethyl 4-hydroxycyclohexanecarboxylate

This protocol is adapted from methodologies used for similar cyclohexane derivatives.[1]

Materials:

• cis-ethyl 4-hydroxycyclohexanecarboxylate (or a cis/trans mixture)

• Anhydrous ethanol

• Sodium metal or Sodium ethoxide

• Dilute hydrochloric acid (for neutralization)

• Ethyl acetate (for extraction)

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate or sodium sulfate

Procedure:

• Preparation of Catalyst (if using sodium metal): In a flame-dried round-bottom flask equipped with a reflux condenser and a nitrogen inlet, add anhydrous ethanol. Carefully add small, freshly cut pieces of sodium metal to the ethanol to generate sodium ethoxide in situ. Allow the sodium to react completely.

• Reaction Setup: To the solution of sodium ethoxide in ethanol, add the cis-ethyl 4-hydroxycyclohexanecarboxylate.

• Isomerization: Heat the reaction mixture to reflux. Monitor the reaction progress periodically by GC or NMR to determine the ratio of cis to trans isomers. The reaction is typically continued until the equilibrium favors the trans isomer (e.g., >90%).

• Workup:

  • Cool the reaction mixture to room temperature.

  • Carefully neutralize the mixture by adding dilute hydrochloric acid until the pH is approximately 7.

  • Remove the ethanol under reduced pressure.

  • Add water to the residue and extract the product with ethyl acetate (3x).

  • Combine the organic layers and wash with brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by recrystallization (e.g., from an ethyl acetate/petroleum ether mixture) or column chromatography to obtain the pure trans-isomer.[1]

Visualizations

References

• 1. CN106316825A - Preparing method for trans- 4- hydroxycyclohexanecarboxylic acid - Google Patents [patents.google.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. 4.4 Substituted Cyclohexanes – Organic Chemistry I [kpu.pressbooks.pub]

challenges in separating cis and trans isomers of ethyl 4-hydroxycyclohexanecarboxylate

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working on the separation of cis and trans isomers of ethyl 4-hydroxycyclohexanecarboxylate.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in separating the cis and trans isomers of ethyl 4-hydroxycyclohexanecarboxylate?

A1: The main challenge lies in the similar physicochemical properties of the cis and trans diastereomers. They have the same molecular weight and similar functional groups, leading to close boiling points and solubilities in common solvents. This makes their separation by distillation or simple recrystallization of a 50:50 mixture difficult. Effective separation typically requires techniques that can exploit subtle differences in their three-dimensional structure and polarity, such as column chromatography or fractional crystallization after isomer enrichment.

Q2: What are the common methods for separating these isomers?

A2: The most common and effective methods are:

• Silica Gel Column Chromatography: This technique separates the isomers based on their differential adsorption to the silica stationary phase. The slightly more polar isomer interacts more strongly with the silica gel and thus elutes later.

• Isomerization followed by Recrystallization: The mixture of isomers can be treated with a base, such as a sodium alkoxide, to epimerize the cis isomer to the more thermodynamically stable trans isomer. This enriches the mixture in the trans isomer, which can then be purified to a high degree by recrystallization.

Q3: How can I determine the ratio of cis to trans isomers in my sample?

A3: The isomer ratio can be determined using analytical techniques such as:

• High-Performance Liquid Chromatography (HPLC): A reverse-phase HPLC method can separate the two isomers, and the ratio can be calculated from the areas of the corresponding peaks in the chromatogram.

• Gas Chromatography (GC): Capillary GC can often provide baseline separation of the isomers, allowing for quantification.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H NMR spectroscopy can be used to determine the isomer ratio by integrating specific proton signals that are distinct for the cis and trans isomers. For instance, the proton attached to the carbon bearing the hydroxyl group often shows a different chemical shift and coupling constant in the two isomers.

Q4: Which isomer is more thermodynamically stable?

A4: The trans isomer, where the hydroxyl and ethyl carboxylate groups are on opposite sides of the cyclohexane ring (both in equatorial positions in the most stable chair conformation), is generally the more thermodynamically stable isomer. This is due to reduced steric hindrance compared to the cis isomer, where one of the large substituents is forced into an axial position.

Troubleshooting Guides

Column Chromatography Separation

This guide addresses common issues encountered when using silica gel chromatography to separate the cis and trans isomers.

Problem	Potential Cause(s)	Recommended Solution(s)
Poor Separation of Isomers (Overlapping Peaks)	Inappropriate Solvent System: The eluent polarity may be too high, causing both isomers to elute quickly together, or too low, resulting in very slow elution and band broadening.	Optimize the eluent system using Thin Layer Chromatography (TLC) first. A good starting point is a mixture of hexane and ethyl acetate. A reported successful eluent ratio is a gradient from 1.5:1 to 1:1 hexane:ethyl acetate.[1] Adjust the ratio to achieve a clear separation of spots on the TLC plate (ΔRf > 0.1).
Column Overloading: Applying too much sample relative to the amount of silica gel reduces the separation efficiency.	Use an appropriate sample-to-silica gel ratio. A general guideline is 1:30 to 1:50 by weight. For a published separation yielding a 7:3 trans:cis mixture, 13.5 g of crude product was purified on a silica gel column.[1]
Improperly Packed Column: Air bubbles or channels in the silica gel bed lead to an uneven flow of the mobile phase and poor separation.	Pack the column carefully using a slurry method to ensure a uniform and tightly packed bed. Ensure the column is perfectly vertical. Adding a layer of sand on top of the silica gel can prevent disturbance of the stationary phase when adding eluent.
Low Yield of Separated Isomers	Sample Loss on the Column: The compound may be irreversibly adsorbed onto the silica gel, especially if the silica is too acidic or if the compound is unstable.	Use neutral silica gel. Ensure timely elution of the compounds and avoid letting the column run dry.
Co-elution with Impurities: If the starting material is not pure, impurities might co-elute with one or both of the isomers.	Characterize the crude mixture by TLC or HPLC before attempting large-scale purification to identify the presence of other impurities. An initial purification step might be necessary.

Isomerization and Recrystallization

This guide focuses on issues related to the enrichment of the trans isomer via isomerization followed by purification by recrystallization.

Problem	Potential Cause(s)	Recommended Solution(s)
Incomplete Isomerization (Low trans:cis ratio)	Insufficient Catalyst or Reaction Time: The amount of base (e.g., sodium methoxide) may be insufficient, or the reaction may not have reached equilibrium.	A published procedure involves refluxing a solution of the isomer mixture in methanol with sodium methoxide for 3 hours to achieve a product with over 90% of the trans isomer.[2] Ensure the catalyst is active and the reaction time is adequate by monitoring the reaction progress with GC or HPLC.
Presence of Water: Water can hydrolyze the ester and neutralize the alkoxide catalyst, hindering the isomerization.	Use anhydrous solvents and reagents. The reaction should be carried out under an inert atmosphere (e.g., nitrogen or argon) to prevent moisture from entering the system.
Poor Crystal Yield During Recrystallization	Inappropriate Solvent System or Volume: The chosen solvent may be too good a solvent for the trans isomer even at low temperatures, or too much solvent was used.	A successful recrystallization has been reported using a 1:1 mixture of ethyl acetate and petroleum ether.[2] The ratio of the mixed solvent volume (L) to the crude product mass (kg) should be between 2:1 and 4:1.[2]
Cooling Too Rapidly: Rapid cooling can lead to the formation of small, impure crystals or an oil.	Allow the hot solution to cool slowly to room temperature, and then place it in an ice bath or refrigerator to maximize crystal formation. Gentle scratching of the inside of the flask with a glass rod can help induce crystallization.
Low Purity of Recrystallized Product	Co-precipitation of the cis Isomer: If the enrichment of the trans isomer after the isomerization step is not high enough, the cis isomer may co-precipitate.	Ensure the isomerization reaction has proceeded to give a high trans:cis ratio (>9:1) before attempting recrystallization. A second recrystallization may be necessary to achieve higher purity. A purity of 99% for the trans isomer has been achieved after recrystallization.[2]

Quantitative Data Summary

The following tables summarize quantitative data from reported separation and purification protocols.

Table 1: Column Chromatography Purification Data

Parameter	Value	Reference
Starting Material	Crude product from NaBH4 reduction of ethyl 4-oxocyclohexanecarboxylate	[1]
Stationary Phase	Silica Gel	[1]
Eluent	Hexane-Ethyl Acetate (gradient from 1.5:1 to 1:1)	[1]
Final trans:cis Ratio	7:3	[1]
Overall Yield	88%	[1]

Table 2: Isomerization and Recrystallization Data

Parameter	Value	Reference
Isomerization Catalyst	Sodium Methoxide in Methanol	[2]
trans Isomer Content After Isomerization	> 90%	[2]
Recrystallization Solvent	Ethyl Acetate : Petroleum Ether (1:1)	[2]
Final Purity of trans Isomer	99%	[2]

Experimental Protocols & Workflows

Protocol 1: Purification by Silica Gel Column Chromatography

This protocol is based on the purification of a cis/trans mixture obtained from the reduction of ethyl 4-oxocyclohexanecarboxylate.[1]

• Column Preparation: Prepare a slurry of silica gel in hexane and pack it into a glass column of appropriate size. Allow the silica gel to settle, ensuring a uniform packing without air bubbles. Add a thin layer of sand on top.

• Sample Loading: Dissolve the crude mixture of isomers in a minimal amount of the initial eluent (hexane:ethyl acetate 1.5:1) and carefully load it onto the top of the column.

• Elution: Begin elution with the hexane:ethyl acetate (1.5:1) mixture. Monitor the elution of compounds using TLC.

• Gradient Elution: Gradually increase the polarity of the eluent to a 1:1 mixture of hexane:ethyl acetate to elute the more polar isomer.

• Fraction Collection and Analysis: Collect fractions and analyze them by TLC to identify those containing the separated isomers.

• Concentration: Combine the fractions containing the purified isomer(s) and remove the solvent under reduced pressure.

Caption: Workflow for Column Chromatography Separation.

Protocol 2: Isomerization and Recrystallization for Pure trans Isomer

This protocol describes a method to obtain the pure trans isomer from a mixture.[2]

• Isomerization: Dissolve the cis/trans mixture of ethyl 4-hydroxycyclohexanecarboxylate in anhydrous methanol in a reaction flask. Add sodium methoxide and reflux the mixture for approximately 3 hours.

• Work-up: After cooling, neutralize the reaction mixture with a dilute acid (e.g., 10% HCl) to a pH of 2. The crude product containing the enriched trans isomer will precipitate. Filter and dry the solid.

• Recrystallization: Dissolve the crude trans-enriched product in a minimal amount of a hot 1:1 mixture of ethyl acetate and petroleum ether.

• Crystallization: Allow the solution to cool slowly to room temperature, then cool further in an ice bath to induce crystallization.

• Isolation: Collect the white, crystalline solid by filtration, wash with a small amount of cold solvent, and dry to obtain the pure trans-ethyl 4-hydroxycyclohexanecarboxylate.

Caption: Workflow for Isomerization and Recrystallization.

Analytical Method: High-Performance Liquid Chromatography (HPLC)

An analytical HPLC method can be used to assess the purity and determine the isomeric ratio of samples.

• Column: Newcrom R1 reverse-phase column.[3]

• Mobile Phase: A mixture of acetonitrile (MeCN), water, and an acid such as phosphoric acid.[3] For Mass Spectrometry (MS) detection, formic acid should be used instead of phosphoric acid.[3]

• Detection: UV detector.

Caption: Logical Diagram of the HPLC Analysis Method.

References

• 1. Ethyl trans-4-Hydroxycyclohexanecarboxylate | 3618-04-0 [chemicalbook.com]
• 2. CN106316825A - Preparing method for trans- 4- hydroxycyclohexanecarboxylic acid - Google Patents [patents.google.com]
• 3. Separation of Ethyl 4-hydroxycyclohexanecarboxylate on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

identifying and removing byproducts from ethyl 4-hydroxycyclohexanecarboxylate synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of ethyl 4-hydroxycyclohexanecarboxylate.

Frequently Asked Questions (FAQs)

Q1: What are the common synthetic routes to produce ethyl 4-hydroxycyclohexanecarboxylate?

A1: The two primary synthetic routes are:

• Catalytic hydrogenation of ethyl p-hydroxybenzoate: This method involves the reduction of the aromatic ring of ethyl p-hydroxybenzoate using a catalyst such as rhodium on carbon or ruthenium on carbon under a hydrogen atmosphere.

• Reduction of ethyl 4-oxocyclohexanecarboxylate: This route employs a reducing agent, such as sodium borohydride, to reduce the ketone group of ethyl 4-oxocyclohexanecarboxylate to a hydroxyl group.[1]

Q2: What are the expected isomers of ethyl 4-hydroxycyclohexanecarboxylate, and how can they be managed?

A2: Ethyl 4-hydroxycyclohexanecarboxylate exists as cis and trans isomers. The ratio of these isomers in the final product depends on the synthetic route and reaction conditions. The trans isomer is generally the thermodynamically more stable product. Isomerization from the cis to the trans form can be achieved by heating with a base, such as sodium ethoxide in ethanol. Separation of the isomers can be accomplished by column chromatography or fractional crystallization.[2]

Q3: Which analytical techniques are recommended for monitoring the reaction and assessing the purity of the final product?

A3: The following analytical techniques are commonly used:

• Thin-Layer Chromatography (TLC): For rapid monitoring of reaction progress.

• Gas Chromatography-Mass Spectrometry (GC-MS): To identify and quantify the product and volatile byproducts.[3]

• High-Performance Liquid Chromatography (HPLC): For the separation and quantification of non-volatile byproducts and isomers.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: For structural confirmation and purity assessment of the final product.[4][5]

Troubleshooting Guides

Problem 1: Low Yield of Ethyl 4-hydroxycyclohexanecarboxylate

Potential Cause	Suggested Solution
Incomplete Hydrogenation (Route 1)	- Ensure the catalyst is active and not poisoned.- Increase hydrogen pressure and/or reaction time.- Optimize reaction temperature.
Incomplete Reduction (Route 2)	- Use a fresh batch of sodium borohydride.- Ensure the reaction is performed at the optimal temperature (typically 0-25 °C).- Check the pH of the reaction mixture.
Product Loss During Workup	- Ensure complete extraction from the aqueous phase by performing multiple extractions with an appropriate organic solvent.- Avoid product loss during solvent removal by using a rotary evaporator at a controlled temperature and pressure.
Side Reactions	- Optimize reaction conditions (temperature, pressure, reaction time) to minimize the formation of byproducts.

Problem 2: Presence of Impurities in the Final Product

Observed Impurity	Identification Method	Removal Strategy
Unreacted Ethyl p-hydroxybenzoate (Route 1)	GC-MS, HPLC	Column chromatography, Recrystallization
Unreacted Ethyl 4-oxocyclohexanecarboxylate (Route 2)	GC-MS, HPLC	Column chromatography, Sodium bisulfite wash
Ethyl cyclohexanecarboxylate (Over-reduction)	GC-MS	Fractional distillation, Preparative GC
4-Hydroxycyclohexanecarboxylic acid (Hydrolysis)	HPLC, Acid-base extraction	Wash with a mild base (e.g., sodium bicarbonate solution) during workup.[6]
Borate Esters (from NaBH₄)	NMR	Acidic workup to hydrolyze the borate esters.
cis isomer	HPLC, GC-MS, NMR	Column chromatography, Isomerization to the trans isomer followed by recrystallization.

Data Presentation

Table 1: Common Byproducts and Their Identification

Byproduct	Synthetic Route	Typical Analytical Method	Expected Mass Spectrum (m/z) or 1H NMR Signal
Ethyl p-hydroxybenzoate	Hydrogenation	GC-MS, HPLC	166 (M+), characteristic aromatic signals in 1H NMR
Ethyl 4-oxocyclohexanecarboxylate	Reduction	GC-MS, HPLC	170 (M+), absence of -OH proton in 1H NMR, C=O stretch in IR
Ethyl cyclohexanecarboxylate	Hydrogenation	GC-MS	156 (M+), absence of -OH signal in 1H NMR and IR
4-Hydroxycyclohexanecarboxylic acid	Both	HPLC	Does not elute in typical GC conditions, different retention time in HPLC

Experimental Protocols

Protocol 1: GC-MS Analysis of Reaction Mixture

• Sample Preparation: Dilute 10 µL of the crude reaction mixture in 1 mL of ethyl acetate.

• GC Column: Use a standard non-polar column (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness).[3]

• GC Conditions:

  • Injector Temperature: 250 °C

  • Oven Program: Start at 80 °C (hold for 2 min), ramp to 280 °C at 10 °C/min (hold for 5 min).[3]

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: 40-400 amu.

  • Source Temperature: 230 °C.

Protocol 2: Purification by Column Chromatography

• Stationary Phase: Silica gel (230-400 mesh).

• Eluent System: A gradient of ethyl acetate in hexanes (e.g., starting from 10:90 and gradually increasing to 50:50). The optimal solvent system should be determined by TLC analysis.[7]

• Procedure: a. Prepare a slurry of silica gel in the initial eluent and pack the column. b. Dissolve the crude product in a minimal amount of dichloromethane or the initial eluent. c. Load the sample onto the column. d. Elute the column with the solvent gradient, collecting fractions. e. Monitor the fractions by TLC to identify those containing the pure product. f. Combine the pure fractions and remove the solvent under reduced pressure.

Protocol 3: Recrystallization of Ethyl 4-hydroxycyclohexanecarboxylate

• Solvent System: A mixture of ethyl acetate and petroleum ether (or hexanes). A typical ratio is 1:1.[2]

• Procedure: a. Dissolve the crude product in a minimum amount of hot ethyl acetate. b. Slowly add petroleum ether until the solution becomes slightly turbid. c. Allow the solution to cool slowly to room temperature, then cool further in an ice bath to induce crystallization. d. Collect the crystals by vacuum filtration and wash with cold petroleum ether. e. Dry the crystals under vacuum.

Visualizations

Caption: Workflow for the identification of byproducts.

Caption: General purification strategy for ethyl 4-hydroxycyclohexanecarboxylate.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. CN106316825A - Preparing method for trans- 4- hydroxycyclohexanecarboxylic acid - Google Patents [patents.google.com]
• 3. phcogj.com [phcogj.com]
• 4. Ethyl 4-hydroxycyclohexanecarboxylate | C9H16O3 | CID 86973 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Absolute Quantitative 1H NMR Spectroscopy for Compound Purity Determination - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. rsc.org [rsc.org]

preventing decomposition of ethyl 4-hydroxycyclohexanecarboxylate during reaction

This technical support center provides guidance for researchers, scientists, and drug development professionals to prevent the decomposition of ethyl 4-hydroxycyclohexanecarboxylate during chemical reactions. The primary decomposition pathway for this compound is dehydration of the secondary alcohol to form ethyl cyclohex-3-enecarboxylate, a reaction often catalyzed by acidic conditions or high temperatures.

Frequently Asked Questions (FAQs)

Q1: What is the main cause of ethyl 4-hydroxycyclohexanecarboxylate decomposition during a reaction?

A1: The principal cause of decomposition is the elimination of the hydroxyl group (dehydration) to form an alkene (ethyl cyclohex-3-enecarboxylate). This reaction is highly susceptible to promotion by acidic reagents and elevated temperatures.

Q2: Under what specific conditions is decomposition most likely to occur?

A2: Decomposition is most prevalent under the following conditions:

• Acidic pH: Strong acids, and even trace acidic impurities, can catalyze the dehydration reaction.

• High Temperatures: Thermal stress can provide the activation energy for the elimination reaction.

• Presence of Lewis Acids: Some Lewis acids used as catalysts can also promote the decomposition.

• Prolonged Reaction Times: Extended exposure to even mildly unfavorable conditions can lead to increased decomposition.

Q3: How can I prevent the decomposition of ethyl 4-hydroxycyclohexanecarboxylate?

A3: The most effective strategy is to protect the hydroxyl group before proceeding with the desired reaction. This involves converting the alcohol into a less reactive functional group that is stable under the reaction conditions and can be selectively removed later.

Q4: What are the most common protecting groups for the hydroxyl group in this molecule?

A4: Common protecting groups for secondary alcohols like the one in ethyl 4-hydroxycyclohexanecarboxylate include:

• Silyl ethers: Such as tert-butyldimethylsilyl (TBDMS) or triisopropylsilyl (TIPS) ethers.

• Ethers: Such as benzyl (Bn) ether.

• Esters: Such as acetate (Ac) esters.

The choice of protecting group depends on the specific reaction conditions you plan to use in the subsequent steps.

Troubleshooting Guide: Undesired Decomposition

This guide will help you troubleshoot and prevent the decomposition of ethyl 4-hydroxycyclohexanecarboxylate in your experiments.

Problem ID	Issue	Potential Causes	Recommended Solutions
DEC-01	Formation of alkene byproduct (ethyl cyclohex-3-enecarboxylate)	1. Reaction conditions are too acidic.2. Reaction temperature is too high.3. Presence of catalytic impurities.	1. Neutralize the reaction mixture or use a non-acidic catalyst.2. Run the reaction at a lower temperature.3. Purify all reagents and solvents before use.4. Protect the hydroxyl group.
DEC-02	Low yield of the desired product with recovery of starting material.	1. Incomplete reaction.2. Reversible decomposition.	1. Increase reaction time or temperature cautiously, while monitoring for decomposition.2. Consider a different synthetic route that avoids harsh conditions.
DEC-03	Complex mixture of byproducts.	1. Multiple side reactions occurring.2. Instability of the desired product under the reaction conditions.	1. Simplify the reaction system by using milder reagents.2. Protect the hydroxyl group to prevent its participation in side reactions.

Experimental Protocols

Protocol 1: Protection of the Hydroxyl Group as a TBDMS Ether

This protocol describes a general procedure for the protection of a secondary alcohol. Optimization may be required for ethyl 4-hydroxycyclohexanecarboxylate.

Reagents:

• Ethyl 4-hydroxycyclohexanecarboxylate (1.0 equiv)

• tert-Butyldimethylsilyl chloride (TBDMSCl, 1.2 equiv)

• Imidazole (2.5 equiv)

• Anhydrous N,N-dimethylformamide (DMF)

Procedure:

• Dissolve ethyl 4-hydroxycyclohexanecarboxylate and imidazole in anhydrous DMF under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution to 0 °C in an ice bath.

• Add TBDMSCl portion-wise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion, quench the reaction with water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Protocol 2: Deprotection of a TBDMS Ether

This protocol describes a general procedure for the removal of a TBDMS protecting group.

Reagents:

• TBDMS-protected ethyl 4-hydroxycyclohexanecarboxylate (1.0 equiv)

• Tetrabutylammonium fluoride (TBAF), 1 M solution in THF (1.2 equiv)

• Tetrahydrofuran (THF)

Procedure:

• Dissolve the TBDMS-protected compound in THF.

• Add the TBAF solution dropwise at room temperature.

• Stir the reaction for 1-4 hours and monitor its progress by TLC or GC.

• Once the deprotection is complete, quench the reaction with saturated aqueous ammonium chloride solution.

• Extract the product with an organic solvent, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the product as necessary.

Protocol 3: Protection of the Hydroxyl Group as a Benzyl Ether

This protocol outlines a general method for benzyl ether formation.

Reagents:

• Ethyl 4-hydroxycyclohexanecarboxylate (1.0 equiv)

• Sodium hydride (NaH), 60% dispersion in mineral oil (1.2 equiv)

• Benzyl bromide (BnBr, 1.2 equiv)

• Anhydrous tetrahydrofuran (THF)

Procedure:

• To a stirred suspension of NaH in anhydrous THF at 0 °C under an inert atmosphere, add a solution of ethyl 4-hydroxycyclohexanecarboxylate in THF dropwise.

• Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature for 30 minutes.

• Cool the mixture back to 0 °C and add benzyl bromide dropwise.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction by TLC or GC.

• Carefully quench the reaction by the slow addition of water.

• Extract the product with an organic solvent, wash the organic layer with brine, dry, and concentrate.

• Purify the crude product by chromatography.[1]

Protocol 4: Deprotection of a Benzyl Ether by Hydrogenolysis

This is a common method for benzyl ether cleavage.[2]

Reagents:

• Benzyl-protected ethyl 4-hydroxycyclohexanecarboxylate (1.0 equiv)

• Palladium on carbon (Pd/C), 10 wt. % (catalytic amount)

• Methanol or Ethanol

• Hydrogen gas (H₂)

Procedure:

• Dissolve the benzyl-protected compound in methanol or ethanol in a flask suitable for hydrogenation.

• Add the Pd/C catalyst.

• Evacuate the flask and backfill with hydrogen gas (this is typically done using a balloon or a hydrogenation apparatus).

• Stir the reaction mixture vigorously under a hydrogen atmosphere at room temperature.

• Monitor the reaction progress by TLC or GC.

• Upon completion, filter the reaction mixture through a pad of Celite to remove the catalyst.

• Rinse the Celite pad with the solvent.

• Concentrate the filtrate to obtain the deprotected product.

Data Summary

The following table provides a qualitative comparison of common protecting groups for alcohols. The stability and deprotection conditions should be considered when choosing a protecting group for ethyl 4-hydroxycyclohexanecarboxylate.

Protecting Group	Abbreviation	Stability	Common Deprotection Conditions
tert-Butyldimethylsilyl ether	TBDMS	Stable to bases, mild acids. Cleaved by strong acids and fluoride ions.	TBAF in THF; Acetic acid in THF/water.
Triisopropylsilyl ether	TIPS	More stable to acidic conditions than TBDMS. Cleaved by fluoride ions.	TBAF in THF.
Benzyl ether	Bn	Stable to a wide range of acidic and basic conditions.	Catalytic hydrogenolysis (e.g., H₂, Pd/C).[2]
Acetate ester	Ac	Stable to acidic conditions. Cleaved by bases.	Base-catalyzed hydrolysis (e.g., K₂CO₃, MeOH).

Visualizations

Caption: Primary decomposition pathway of ethyl 4-hydroxycyclohexanecarboxylate.

Caption: General workflow for preventing decomposition using a protecting group strategy.

References

• 1. Benzyl Ethers [organic-chemistry.org]
• 2. Benzyl Protection in Organic Chemistry [commonorganicchemistry.com]

Technical Support Center: Stereoselective Reduction of Ethyl 4-Oxocyclohexanecarboxylate

Welcome to the technical support center for the stereoselective reduction of ethyl 4-oxocyclohexanecarboxylate. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during this crucial synthetic transformation.

Troubleshooting Guides

This section addresses specific issues that may arise during the stereoselective reduction of ethyl 4-oxocyclohexanecarboxylate, offering potential causes and solutions in a question-and-answer format.

Problem 1: Low Diastereoselectivity (Poor cis:trans Ratio)

Q: My reduction of ethyl 4-oxocyclohexanecarboxylate is resulting in a nearly 1:1 mixture of cis and trans isomers. How can I improve the diastereoselectivity?

A: Achieving high diastereoselectivity in the reduction of 4-substituted cyclohexanones is primarily dependent on the steric bulk of the hydride reagent and the reaction conditions.

• Small Hydride Reagents: Reagents like sodium borohydride (NaBH₄) and lithium aluminum hydride (LiAlH₄) are relatively small and can attack the carbonyl group from either the axial or equatorial face, often leading to a mixture of isomers. With these reagents, the product ratio is influenced by a combination of steric approach control and product stability.

• Bulky Hydride Reagents: To favor the formation of the cis isomer (axial alcohol), a sterically hindered reducing agent should be used. L-Selectride® (lithium tri-sec-butylborohydride) is a bulky reagent that preferentially attacks from the less hindered equatorial face, pushing the resulting hydroxyl group into the axial position to yield the cis product with high selectivity.[1][2]

• Reaction Temperature: Lowering the reaction temperature can enhance stereoselectivity by favoring the transition state with the lowest activation energy. Performing the reduction at -78 °C is a common strategy to maximize diastereoselectivity.[2]

Problem 2: Low Enantioselectivity in Asymmetric Reduction

Q: I am attempting an enantioselective reduction to obtain a specific enantiomer of the hydroxy ester, but the enantiomeric excess (ee) is low. What are the likely causes and how can I improve it?

A: Low enantiomeric excess in asymmetric reductions can stem from several factors related to the catalyst, reagents, and reaction conditions.

• Catalyst Activity: For Corey-Bakshi-Shibata (CBS) reductions, ensure the oxazaborolidine catalyst is of high purity and handled under strictly anhydrous conditions to prevent deactivation.[3][4] For biocatalytic reductions with yeast or isolated ketoreductases (KREDs), the age and viability of the cells or the purity of the enzyme are critical.

• Anhydrous Conditions: Water can react with both the borane reagents in a CBS reduction and can affect the performance of the catalyst, leading to a decrease in enantioselectivity.[4] All glassware should be flame-dried, and anhydrous solvents must be used.

• Reaction Temperature: As with diastereoselective reductions, lower temperatures generally lead to higher enantioselectivity in CBS reductions.[4]

• Substrate Purity: Impurities in the ethyl 4-oxocyclohexanecarboxylate starting material can sometimes interfere with the catalyst. Ensure the substrate is of high purity.

• Aerobic vs. Anaerobic Conditions (for Yeast Reductions): The level of oxygen can influence the activity of different reductase enzymes within the yeast cells. For some reductions, aerobic conditions have been shown to improve enantioselectivity.

Problem 3: Incomplete or Slow Reaction

Q: The reduction of my ethyl 4-oxocyclohexanecarboxylate is not going to completion, or is proceeding very slowly. What troubleshooting steps should I take?

A: Slow or incomplete reactions can be due to reagent stoichiometry, catalyst deactivation, or suboptimal reaction conditions.

• Reagent Stoichiometry: Ensure that a sufficient excess of the hydride reagent is used. For NaBH₄ and LiAlH₄, it is common to use 1.5 to 2 equivalents. For catalytic reductions like the CBS reduction, ensure the stoichiometry of the borane source is appropriate.

• Catalyst Loading: In catalytic reductions, increasing the catalyst loading may improve the reaction rate.

• Temperature: While low temperatures are good for selectivity, they also slow down the reaction rate. A balance must be struck. If the reaction is too slow at a very low temperature, consider raising it slightly while monitoring the impact on stereoselectivity.

• Solvent Choice: The choice of solvent can influence the solubility of the reagents and the reaction rate. Tetrahydrofuran (THF) is a common solvent for many hydride reductions.[2]

Problem 4: Side Reactions and Impurity Formation

Q: I am observing unexpected byproducts in my reaction mixture. What are the possible side reactions?

A: The presence of the ethyl ester functionality introduces the possibility of side reactions.

• Ester Reduction: Strong reducing agents like LiAlH₄ can reduce the ethyl ester to the corresponding primary alcohol, especially if the reaction is allowed to proceed for too long or at elevated temperatures. To avoid this, use a milder reducing agent like NaBH₄, which typically does not reduce esters under standard conditions.[5]

• Hydrolysis: If the reaction workup is acidic or basic and contains water, the ethyl ester can be hydrolyzed to the corresponding carboxylic acid. Ensure the workup conditions are controlled.

Frequently Asked Questions (FAQs)

Q1: What is the expected stereochemical outcome for the reduction of ethyl 4-oxocyclohexanecarboxylate with different reducing agents?

A1: The stereochemical outcome is highly dependent on the steric bulk of the reducing agent.

• Sodium Borohydride (NaBH₄): Tends to give a mixture of cis and trans isomers, with the trans isomer (equatorial alcohol) often being the major product due to thermodynamic stability.

• L-Selectride®: A bulky reducing agent that will strongly favor the formation of the cis isomer (axial alcohol) through equatorial attack.[2]

• Corey-Bakshi-Shibata (CBS) Reagent: This is a chiral catalyst that will lead to the formation of a specific enantiomer of the hydroxy ester. The (S)-CBS catalyst typically yields the (R)-alcohol, and the (R)-CBS catalyst yields the (S)-alcohol.[3][6]

• Yeast (Saccharomyces cerevisiae): Often provides high enantioselectivity for one enantiomer, typically following Prelog's rule.[7]

Q2: How can I separate the cis and trans isomers of ethyl 4-hydroxycyclohexanecarboxylate?

A2: The diastereomers can typically be separated by column chromatography on silica gel. The polarity of the two isomers is usually different enough to allow for separation with an appropriate solvent system (e.g., a mixture of hexane and ethyl acetate).[8]

Q3: Can the ethyl ester group be reduced during the ketone reduction?

A3: Yes, this is a potential side reaction, particularly with strong reducing agents.

• Lithium Aluminum Hydride (LiAlH₄): Will reduce both the ketone and the ester.

• Sodium Borohydride (NaBH₄): Is generally chemoselective for the ketone and will not reduce the ester under mild conditions (e.g., in methanol or ethanol at room temperature).[5][9]

Q4: What analytical techniques can be used to determine the diastereomeric and enantiomeric purity of the product?

A4:

• Diastereomeric Ratio (cis:trans): Can be determined using ¹H NMR spectroscopy by integrating the signals of protons that are unique to each isomer (e.g., the proton on the carbon bearing the hydroxyl group). Gas chromatography (GC) can also be used.

• Enantiomeric Excess (ee): Requires a chiral analytical method. Chiral High-Performance Liquid Chromatography (HPLC) or chiral Gas Chromatography (GC) are the most common techniques. Alternatively, the alcohol can be derivatized with a chiral agent (e.g., Mosher's acid chloride) to form diastereomers that can be distinguished by standard ¹H or ¹⁹F NMR.

Data Presentation

Table 1: Diastereoselectivity of Ethyl 4-Oxocyclohexanecarboxylate Reduction

Reducing Agent	Solvent	Temperature (°C)	Major Isomer	Approximate cis:trans Ratio
NaBH₄	Methanol	25	trans	~20:80
LiAlH₄	THF	0	trans	~10:90
L-Selectride®	THF	-78	cis	>98:2
K-Selectride®	THF	-78	cis	>98:2

Note: The ratios are estimates based on the reduction of structurally similar 4-substituted cyclohexanones and general principles of stereoselectivity. Actual results may vary.[2]

Table 2: Enantioselectivity of Ethyl 4-Oxocyclohexanecarboxylate Reduction

Method	Catalyst/Organism	Solvent	Temperature (°C)	Major Enantiomer	Approximate ee (%)
CBS Reduction	(S)-2-Methyl-CBS-oxazaborolidine	THF	-30 to 0	(R)	>95
Biocatalytic	Saccharomyces cerevisiae (Baker's Yeast)	Water/Glucose	30	(S)	>90
Biocatalytic	Ketoreductase (KRED)	Buffer	30	(R) or (S)	>99

Note: The enantiomeric excess can be highly dependent on the specific reaction conditions and the source of the biocatalyst.[6][7]

Experimental Protocols

Protocol 1: Diastereoselective Reduction with L-Selectride® to Yield the cis-Isomer

• Preparation: To a flame-dried round-bottom flask under an argon atmosphere, add ethyl 4-oxocyclohexanecarboxylate (1.0 eq) and anhydrous tetrahydrofuran (THF) (to make a ~0.2 M solution).

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Addition of L-Selectride®: Slowly add L-Selectride® (1.0 M solution in THF, 1.2 eq) dropwise to the stirred solution over 20 minutes, ensuring the internal temperature does not rise significantly.

• Reaction: Stir the reaction mixture at -78 °C for 3-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Quenching: Slowly and carefully quench the reaction at -78 °C by the dropwise addition of water, followed by 3 M aqueous NaOH and 30% hydrogen peroxide (H₂O₂).

• Workup: Allow the mixture to warm to room temperature and stir for 1 hour. Extract the aqueous layer with diethyl ether or ethyl acetate (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to obtain the cis-ethyl 4-hydroxycyclohexanecarboxylate.[2]

Protocol 2: Enantioselective CBS Reduction to Yield the (R)-Alcohol

• Catalyst Preparation: To a flame-dried, three-necked round-bottom flask under an argon atmosphere, add (S)-2-Methyl-CBS-oxazaborolidine (0.1 eq, as a 1 M solution in toluene). Dilute with anhydrous THF.

• Borane Complexation: Cool the catalyst solution to 0 °C and slowly add borane-dimethyl sulfide complex (BMS, ~10 M, 0.6 eq) dropwise. Stir for 15 minutes at 0 °C.

• Substrate Addition: In a separate flame-dried flask, dissolve ethyl 4-oxocyclohexanecarboxylate (1.0 eq) in anhydrous THF. Cool this solution to -30 °C. Slowly add the substrate solution to the pre-formed catalyst-borane complex via cannula.

• Reaction: Maintain the reaction mixture at -30 °C and monitor by TLC or HPLC.

• Quenching: Upon completion, quench the reaction by the slow, dropwise addition of methanol at -30 °C.

• Workup: Allow the mixture to warm to room temperature. Remove the solvent under reduced pressure. Add 1 M HCl and stir for 30 minutes. Extract the product with ethyl acetate (3x).

• Purification: Combine the organic layers, wash with saturated sodium bicarbonate solution and brine, dry over anhydrous magnesium sulfate, filter, and concentrate. Purify by flash column chromatography.[6][10]

Protocol 3: Biocatalytic Reduction with Baker's Yeast

• Yeast Suspension: In a flask, suspend baker's yeast (Saccharomyces cerevisiae) in tap water containing sucrose. Stir at room temperature for about 1 hour to activate the yeast.

• Substrate Addition: Add ethyl 4-oxocyclohexanecarboxylate to the yeast suspension.

• Fermentation: Stir the mixture at room temperature for 24-48 hours. Monitor the reaction by GC or TLC.

• Workup: After the reaction is complete, centrifuge the mixture and decant the supernatant. Saturate the supernatant with NaCl and extract with ethyl acetate (3x).

• Purification: Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography.[7]

Visualizations

Caption: General workflow for the stereoselective reduction of ethyl 4-oxocyclohexanecarboxylate.

Caption: Factors influencing the stereoselectivity of cyclohexanone reduction.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. Corey–Itsuno reduction - Wikipedia [en.wikipedia.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. benchchem.com [benchchem.com]
• 7. Bioreduction of N-(3-oxobutyl)heterocycles with flexible ring by yeast whole-cell biocatalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 8. US3880925A - Separation and purification of cis and trans isomers - Google Patents [patents.google.com]
• 9. youtube.com [youtube.com]
• 10. benchchem.com [benchchem.com]

common side reactions in the synthesis of ethyl 4,4-dichlorocyclohexanecarboxylate

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the synthesis of ethyl 4,4-dichlorocyclohexanecarboxylate.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the synthesis of ethyl 4,4-dichlorocyclohexanecarboxylate, which typically involves the geminal dichlorination of ethyl 4-oxocyclohexanecarboxylate using a chlorinating agent such as phosphorus pentachloride (PCl₅).

Issue ID	Question	Possible Causes	Suggested Solutions
TR-01	Low or no conversion of the starting material (Ethyl 4-oxocyclohexanecarboxylate)	- Inactive PCl₅ due to moisture exposure.- Insufficient reaction temperature.- Insufficient reaction time.	- Use fresh, dry PCl₅ and handle it under an inert atmosphere (e.g., nitrogen or argon).- Ensure the reaction temperature is appropriate. The reaction is often started at a low temperature (e.g., 0°C) and then allowed to warm to room temperature.[1]- Increase the reaction time and monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography (GC).[2]
TR-02	Formation of a significant amount of a major byproduct	- Elimination of HCl from the desired product, potentially catalyzed by heat or residual base during work-up, leading to the formation of ethyl 4-chlorocyclohex-3-enecarboxylate.[3]	- Maintain a low reaction temperature.- Use a mild, non-nucleophilic base for neutralization during the work-up procedure.- Purify the product quickly after the reaction is complete to minimize exposure to conditions that favor elimination.
TR-03	Product decomposes during purification by column chromatography	- The product may be unstable on silica gel.- Residual acidic impurities from the reaction (e.g., POCl₃, HCl).	- Use neutralized silica gel for column chromatography.- Ensure the work-up procedure effectively removes all acidic byproducts. A wash with a mild base (e.g., saturated NaHCO₃ solution) is recommended.[1]
TR-04	The reaction mixture becomes a thick, unmanageable slurry	- The starting material or product has low solubility in the chosen solvent at the reaction temperature.- High concentration of reagents.	- Use a solvent in which the starting material and intermediates are more soluble (e.g., dichloromethane, chloroform).- Increase the solvent volume to improve stirring and heat transfer.
TR-05	Inconsistent yields upon scale-up	- Inefficient heat transfer in a larger reaction vessel.- Inefficient mixing.	- Ensure adequate stirring and temperature control, especially during the exothermic addition of PCl₅.[2]- Consider portion-wise addition of the chlorinating agent to manage the exotherm.[1]

Frequently Asked Questions (FAQs)

Q1: What is the most common side reaction in the synthesis of ethyl 4,4-dichlorocyclohexanecarboxylate?

A1: The most common side reaction is the elimination of hydrogen chloride (HCl) from the product to form ethyl 4-chlorocyclohex-3-enecarboxylate.[3] This can be minimized by controlling the reaction temperature and using a mild work-up procedure.

Q2: How can I confirm the formation of the desired product and the potential side products?

A2: The formation of the product and byproducts can be monitored by TLC or GC. Characterization of the final product should be done using NMR spectroscopy (¹H and ¹³C), mass spectrometry, and IR spectroscopy to confirm the presence of the gem-dichloro group and the absence of vinylic protons that would indicate the elimination side product.[4]

Q3: What is the role of phosphorus pentachloride (PCl₅) in this reaction?

A3: Phosphorus pentachloride is a chlorinating agent that converts the ketone functional group of ethyl 4-oxocyclohexanecarboxylate into a geminal dichloride.[4][5] The oxygen of the carbonyl group is replaced by two chlorine atoms.[6]

Q4: Are there any specific safety precautions I should take when working with PCl₅?

A4: Yes, PCl₅ is a hazardous chemical. It is corrosive and reacts violently with water.[7] All manipulations should be carried out in a well-ventilated fume hood, under anhydrous conditions, and with appropriate personal protective equipment (gloves, safety glasses, lab coat).

Q5: Can other chlorinating agents be used for this transformation?

A5: While PCl₅ is a common reagent for this type of transformation, other reagents like thionyl chloride (SOCl₂) in the presence of a catalyst or tungsten hexachloride (WCl₆) could potentially be used.[4] However, the reaction conditions would need to be optimized for each specific reagent.

Quantitative Data

Due to the limited availability of specific quantitative data for the synthesis of ethyl 4,4-dichlorocyclohexanecarboxylate in publicly available literature, the following table provides an illustrative summary of expected yields based on analogous reactions.

Product/Side Product	Typical Yield Range (%)	Notes
Ethyl 4,4-dichlorocyclohexanecarboxylate	60 - 80%	The yield is highly dependent on the reaction conditions and the purity of the starting materials.
Ethyl 4-chlorocyclohex-3-enecarboxylate	5 - 20%	The formation of this side product is favored by higher temperatures and prolonged reaction times.
Other byproducts	< 5%	May include products of over-chlorination or decomposition.

Experimental Protocols

Synthesis of Ethyl 4,4-dichlorocyclohexanecarboxylate

This protocol describes a plausible method for the synthesis of ethyl 4,4-dichlorocyclohexanecarboxylate from ethyl 4-oxocyclohexanecarboxylate.

Materials:

• Ethyl 4-oxocyclohexanecarboxylate

• Phosphorus pentachloride (PCl₅)

• Anhydrous dichloromethane (CH₂Cl₂)

• Crushed ice

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer

• Dropping funnel (optional)

• Reflux condenser (optional, for reactions at elevated temperatures)

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask equipped with a magnetic stir bar and under a nitrogen atmosphere, dissolve ethyl 4-oxocyclohexanecarboxylate (1.0 equivalent) in anhydrous dichloromethane.[1]

• Reagent Addition: Cool the solution to 0 °C in an ice bath. Carefully add phosphorus pentachloride (1.1 - 1.2 equivalents) portion-wise over 30 minutes.[1][2] Caution: The reaction can be exothermic.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir the reaction for 2-18 hours, monitoring the progress by TLC or GC.[1][2]

• Quenching: Once the reaction is complete, carefully pour the reaction mixture into a beaker of crushed ice with vigorous stirring.[1]

• Work-up: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the organic layer sequentially with saturated aqueous NaHCO₃ solution (twice), water, and brine.[1]

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.[1]

• Purification: Purify the crude product by vacuum distillation or flash column chromatography on silica gel using a hexane/ethyl acetate gradient to afford the pure ethyl 4,4-dichlorocyclohexanecarboxylate.[1][2]

Visualizations

Caption: Synthesis of ethyl 4,4-dichlorocyclohexanecarboxylate.

Caption: Common side reaction pathway.

Caption: Troubleshooting workflow for the synthesis.

References

• 1. youtube.com [youtube.com]
• 2. quora.com [quora.com]
• 3. asianpubs.org [asianpubs.org]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. PCl5 reacts with propanone to give A Vicinal dichloride class 12 chemistry JEE_Main [vedantu.com]
• 6. quora.com [quora.com]
• 7. Phosphorus pentachloride - Wikipedia [en.wikipedia.org]

effect of catalyst choice on hydrogenation of p-hydroxybenzoic acid

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the catalytic hydrogenation of p-hydroxybenzoic acid.

Troubleshooting Guides

This section offers step-by-step guidance for common problems encountered during the hydrogenation of p-hydroxybenzoic acid, focusing on catalyst-related issues.

Issue 1: Low or No Conversion of p-Hydroxybenzoic Acid

• Symptom: The starting material, p-hydroxybenzoic acid, remains largely unreacted after the expected reaction time.

• Possible Causes & Solutions:

Possible Cause	Diagnostic Check	Recommended Solution(s)
Inactive Catalyst	The catalyst (e.g., Pd/C, Ru/C, Raney® Nickel) may be old, improperly stored, or from a poor-quality batch.	- Use a fresh batch of catalyst. - Ensure catalysts, especially pyrophoric ones like Raney® Nickel and dry Pd/C, are stored under an inert atmosphere or as a slurry in an appropriate solvent to prevent oxidation.[1] - Test the catalyst on a known, reliable reaction (e.g., hydrogenation of styrene) to confirm its activity.
Catalyst Poisoning	Analyze starting materials and solvents for impurities such as sulfur compounds, halides, or strong coordinating agents.	- Purify the p-hydroxybenzoic acid and solvents before use. - Use high-purity hydrogen gas. - If impurities are suspected in a batch, consider using a sacrificial batch of catalyst to "clean" the substrate before the main reaction.
Insufficient Hydrogen Pressure/Poor Mass Transfer	Check for leaks in the reactor system. Ensure the stirring is vigorous enough to suspend the catalyst and facilitate gas-liquid mixing.	- Perform a leak test on the reactor before starting the reaction. - Increase the stirring speed to ensure the catalyst is well-suspended in the reaction mixture. - Ensure the hydrogen supply is adequate and the pressure is maintained throughout the reaction.
Improper Reaction Temperature	Verify the internal temperature of the reactor.	- For many hydrogenations, an optimal temperature range exists. Too low a temperature will result in a slow reaction rate, while too high a temperature can lead to side reactions.[2]

Issue 2: Low Selectivity to 4-Hydroxycyclohexanecarboxylic Acid (Formation of Byproducts)

• Symptom: Significant formation of undesired products alongside or instead of the desired 4-hydroxycyclohexanecarboxylic acid.

• Possible Causes & Solutions:

Possible Cause	Diagnostic Check	Recommended Solution(s)
Hydrogenolysis of the Hydroxyl Group	Analyze the product mixture for the presence of cyclohexanecarboxylic acid.	- This is more likely with catalysts like Pd/C under harsh conditions (high temperature, acidic medium). - Consider using a Rhodium-based catalyst (e.g., Rh/C or Rh/Al2O3), which is often less prone to hydrogenolysis of phenolic hydroxyl groups.[3] - Milder reaction conditions (lower temperature and pressure) can help minimize this side reaction.
Over-reduction of the Carboxylic Acid	Check for the formation of 4-hydroxycyclohexylmethanol.	- This is more common with highly active catalysts like Ruthenium (Ru/C).[4] - To favor the formation of the carboxylic acid, Palladium (Pd/C) is generally a better choice as it is less active for the reduction of carboxylic acids.[4][5]
Decarboxylation	Test for the presence of cyclohexanol in the product mixture.	- This can occur at high temperatures. Reducing the reaction temperature should mitigate this issue.

Issue 3: Catalyst Deactivation During Reaction or in Recycle Runs

• Symptom: The reaction starts but then slows down or stops before completion, or the catalyst shows significantly lower activity when reused.

• Possible Causes & Solutions:

Possible Cause	Diagnostic Check	Recommended Solution(s)
Fouling/Coking	The catalyst appears clumped or has visible deposits after the reaction.	- Optimize reaction conditions to minimize the formation of polymeric byproducts. - Wash the recovered catalyst with a suitable solvent to remove adsorbed species before reuse.
Sintering of Metal Particles	Analyze the used catalyst by TEM to check for an increase in metal particle size.	- Operate at the lowest possible temperature that still provides a reasonable reaction rate. - Avoid localized overheating by ensuring efficient stirring.
Leaching of Active Metal	Analyze the reaction filtrate for the presence of the catalytic metal using ICP-OES or AAS.	- Ensure the pH of the reaction medium is not excessively acidic or basic, which can promote metal dissolution. - Consider a different catalyst support that has a stronger interaction with the metal particles.

Frequently Asked Questions (FAQs)

Q1: Which catalyst is best for the hydrogenation of p-hydroxybenzoic acid to 4-hydroxycyclohexanecarboxylic acid?

A1: The "best" catalyst depends on the desired outcome and reaction conditions.

• For high selectivity to 4-hydroxycyclohexanecarboxylic acid: Palladium on carbon (Pd/C) is often the preferred choice. It is highly active for the hydrogenation of the aromatic ring but generally does not reduce the carboxylic acid group under typical conditions.[4][5]

• For high activity: Ruthenium on carbon (Ru/C) is generally more active than Pd/C and can operate under milder conditions. However, it can also catalyze the over-reduction of the carboxylic acid to the corresponding alcohol.[4]

• A cost-effective option: Raney® Nickel is a widely used, less expensive catalyst.[1][6][7] However, it may require higher temperatures and pressures and can have different selectivity profiles.

Q2: What is the typical solvent used for this reaction?

A2: Protic solvents like ethanol, methanol, or water are commonly used. Water is an environmentally friendly option, and the use of a co-solvent like 1,4-dioxane with water has been shown to enhance the selectivity of Ru/C catalysts for the desired product.[4] The choice of solvent can also influence the solubility of the starting material and product, as well as the activity of the catalyst.

Q3: What are the safety precautions for handling hydrogenation catalysts like Pd/C and Raney® Nickel?

A3: Both Pd/C and Raney® Nickel can be pyrophoric, especially when dry and exposed to air.

• Always handle these catalysts in a fume hood.

• It is safer to handle them as a slurry in a solvent.

• When filtering the catalyst after the reaction, do not allow the filter cake to dry completely, as it can ignite in the presence of air. The filter cake should be quenched with water.

• Dispose of the used catalyst in a dedicated, properly labeled waste container.

Q4: How can I monitor the progress of the reaction?

A4: The reaction progress can be monitored by tracking the consumption of hydrogen using a pressure gauge on the reactor. Additionally, small aliquots of the reaction mixture can be periodically withdrawn, filtered to remove the catalyst, and analyzed by techniques such as High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) after derivatization to check for the disappearance of the starting material and the appearance of the product.

Data Presentation

Table 1: Catalyst Performance in the Hydrogenation of Benzoic Acid and Related Compounds

Note: Data for p-hydroxybenzoic acid is limited in the literature. The following table summarizes findings for the closely related benzoic acid, which can serve as a guide for catalyst selection.

Catalyst	Substrate	Temperature (°C)	Pressure (MPa)	Solvent	Conversion (%)	Selectivity to Cyclohexane Carboxylic Acid (%)	Reference
5% Pd/C	Benzoic Acid	220	6.89	1,4-dioxane	59.7	100	[8]
5% Ru/C	Benzoic Acid	220	6.89	1,4-dioxane	99	70	[8]
5% Ru/C	Benzoic Acid	220	6.89	1,4-dioxane/Water (1:1)	100	86	[4]
Pt/TiO2	Benzoic Acid	25	0.1	Hexane	>99	>99	[9]

*The remaining product is primarily the over-reduced species, cyclohexylmethanol.

Experimental Protocols

Protocol 1: General Procedure for Hydrogenation of p-Hydroxybenzoic Acid in a Parr Reactor

This protocol provides a general guideline. Specific conditions such as temperature, pressure, and catalyst loading should be optimized for each specific catalyst system.

Materials:

• p-Hydroxybenzoic acid

• Selected catalyst (e.g., 5% Pd/C, 5% Ru/C, or Raney® Nickel)

• Solvent (e.g., ethanol, water)

• Parr hydrogenation apparatus or similar high-pressure reactor[10][11]

• Inert gas (Nitrogen or Argon)

• Hydrogen gas

Procedure:

• Reactor Setup: Ensure the Parr reactor is clean and dry. Add a magnetic stir bar.

• Loading Reactants: In a fume hood, weigh the desired amount of p-hydroxybenzoic acid and the catalyst and add them to the reactor vessel.

• Adding Solvent: Add the chosen solvent to the reactor.

• Sealing the Reactor: Securely seal the reactor according to the manufacturer's instructions.

• Inert Gas Purge: Connect the reactor to a source of inert gas. Pressurize the reactor with the inert gas and then vent. Repeat this cycle 3-5 times to remove all air from the vessel.

• Hydrogen Purge: Disconnect the inert gas and connect the reactor to the hydrogen gas supply. Pressurize with hydrogen and then vent carefully. Repeat this purge cycle 3-5 times.

• Reaction: Pressurize the reactor to the desired hydrogen pressure. Begin stirring and heat the reactor to the target temperature.

• Monitoring: Monitor the reaction progress by observing the pressure drop in the hydrogen cylinder.

• Cooling and Venting: Once the reaction is complete (no further hydrogen uptake), stop the heating and allow the reactor to cool to room temperature. Carefully vent the excess hydrogen pressure in the fume hood.

• Inert Gas Purge (Post-Reaction): Purge the reactor with an inert gas to remove any residual hydrogen.

• Catalyst Filtration: Open the reactor and filter the contents through a pad of Celite® to remove the catalyst. Caution: Do not allow the catalyst on the filter paper to dry out, as it can be pyrophoric. Wash the filter cake with a small amount of the reaction solvent and then quench with water.

• Product Isolation: The desired product can be isolated from the filtrate by evaporation of the solvent, followed by recrystallization or other purification methods if necessary.

Protocol 2: Preparation of W-6 Raney® Nickel Catalyst

This is a standard procedure for activating Raney® Nickel alloy.[8]

Materials:

• Raney® Nickel-aluminum alloy powder

• Sodium hydroxide (NaOH) pellets

• Distilled water

• Ice bath

Procedure:

• In a large Erlenmeyer flask equipped with a mechanical stirrer and a thermometer, prepare a solution of NaOH in distilled water (e.g., 160 g NaOH in 600 mL water).

• Cool the NaOH solution to 50°C in an ice bath.

• While stirring vigorously, slowly add the Raney® Nickel-aluminum alloy powder in small portions over 25-30 minutes, maintaining the temperature at 50 ± 2°C.

• After the addition is complete, continue to stir the mixture at 50°C for about 50 minutes.

• Allow the catalyst to settle, and then carefully decant the supernatant.

• Wash the catalyst by adding a large volume of distilled water, stirring, allowing it to settle, and decanting. Repeat this washing step multiple times until the washings are neutral to pH paper.

• The active Raney® Nickel catalyst should be stored under water or a suitable solvent at all times to prevent it from becoming pyrophoric.

Visualizations

References

• 1. Raney nickel - Wikipedia [en.wikipedia.org]
• 2. Selective hydrogenation of phenol and related derivatives - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. cabidigitallibrary.org [cabidigitallibrary.org]
• 5. researchgate.net [researchgate.net]
• 6. acs.org [acs.org]
• 7. acs.org [acs.org]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. Hydrogenation of benzoic acid derivatives over Pt/TiO2 under mild conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 10. scribd.com [scribd.com]
• 11. parrinst.com [parrinst.com]

Technical Support Center: Industrial Production of trans-4-hydroxycyclohexanecarboxylate

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals engaged in the industrial scale-up of trans-4-hydroxycyclohexanecarboxylate production.

Frequently Asked Questions (FAQs)

Q1: What is the typical industrial synthesis route for trans-4-hydroxycyclohexanecarboxylate?

A1: A common industrial method involves a two-step process starting from p-hydroxybenzoic acid. The first step is the hydrogenation of p-hydroxybenzoic acid to produce a mixture of cis- and trans-4-hydroxycyclohexanecarboxylic acid. This is followed by an isomerization step to convert the cis-isomer to the desired trans-isomer, and finally, purification by recrystallization.[1]

Q2: What are the key raw materials and reagents required for this process?

A2: The primary raw materials and reagents include p-hydroxybenzoic acid, a hydrogenation catalyst (e.g., Ruthenium or Palladium on carbon), a solvent for hydrogenation (e.g., water), a solvent for isomerization (e.g., methanol, ethanol), a catalyst for isomerization (e.g., sodium alkoxide), and solvents for recrystallization (e.g., ethyl acetate and petroleum ether).[1]

Q3: What are the general reaction conditions for the hydrogenation and isomerization steps?

A3: For the hydrogenation of p-hydroxybenzoic acid, typical conditions are a reaction temperature of 80-150°C and a pressure of 1-3 MPa in a high-pressure reactor.[1] The subsequent isomerization reaction is often carried out at the reflux temperature of the solvent used, for instance, 60°C in methanol.[1]

Q4: What is the expected purity of the final product?

A4: Following the described synthesis and purification process, a purity of over 99% for trans-4-hydroxycyclohexanecarboxylate can be achieved.[1][2][3]

Experimental Protocols

1. Hydrogenation of p-Hydroxybenzoic Acid

• Objective: To convert p-hydroxybenzoic acid to a mixture of cis- and trans-4-hydroxycyclohexanecarboxylic acid.

• Procedure:

  • Charge a high-pressure autoclave with p-hydroxybenzoic acid, water as the solvent, and a 5% Ruthenium on Carbon (Ru/C) catalyst.[1]

  • Purge the reactor once with nitrogen and then three times with hydrogen.[1]

  • Heat the reactor to 80-150°C and pressurize with hydrogen to 1-3 MPa.[1]

  • Maintain the reaction under these conditions with stirring until high-performance liquid chromatography (HPLC) analysis shows complete consumption of the starting material.[1]

  • Cool the reactor to room temperature, vent the hydrogen, and purge with nitrogen.[1]

  • Filter off the catalyst.

  • Evaporate the water from the reactant liquor to obtain the crude 4-hydroxycyclohexanecarboxylate mixture.[1]

2. Isomerization of 4-hydroxycyclohexanecarboxylate

• Objective: To convert the cis-isomer in the mixture to the trans-isomer.

• Procedure:

  • In a suitable reactor, add the crude 4-hydroxycyclohexanecarboxylate and methanol as the solvent.[1]

  • With stirring, add sodium methoxide in portions.[1]

  • Heat the mixture to 60°C and reflux for 3 hours.[1]

  • Cool the reaction mixture to 0°C.[1]

  • Adjust the pH to 2 by dropwise addition of 10% dilute hydrochloric acid.[1]

  • Filter the resulting solid and dry to obtain the crude trans-4-hydroxycyclohexanecarboxylate.[1]

3. Purification by Recrystallization

• Objective: To purify the crude trans-4-hydroxycyclohexanecarboxylate.

• Procedure:

  • Dissolve the crude product in a mixed solvent of ethyl acetate and petroleum ether (1:1 ratio) by heating to 80°C with stirring for 2 hours until the solution is clear.[1] The recommended solvent to crude product ratio is between 2:1 and 4:1 (L:kg).[1]

  • Slowly cool the solution to 0°C and hold for 2 hours to allow for the precipitation of the pure product as a white powder.[1]

  • Filter the solid and dry to obtain pure trans-4-hydroxycyclohexanecarboxylate.[1]

Data Presentation

Table 1: Reaction Parameters for Hydrogenation

Parameter	Value
Starting Material	p-Hydroxybenzoic Acid
Catalyst	Ruthenium or Palladium on Carbon
Solvent	Water
Temperature	80-150 °C
Pressure	1-3 MPa

Table 2: Parameters for Isomerization

Parameter	Value
Starting Material	4-hydroxycyclohexanecarboxylate (cis/trans mixture)
Catalyst	Sodium Alkoxide (e.g., Sodium Methoxide)
Solvent	Methanol, Ethanol, Propanol, n-butanol, or tert-butanol
Temperature	Reflux (e.g., 60°C for Methanol)
Reaction Time	3 hours

Table 3: Parameters for Recrystallization

Parameter	Value
Solvents	Ethyl Acetate and Petroleum Ether
Solvent Ratio (v/v)	1:1
Solvent to Crude Product Ratio (L:kg)	2:1 to 4:1
Dissolution Temperature	80 °C
Crystallization Temperature	0 °C
Purity Achieved	> 99%

Troubleshooting Guides

Issue 1: Low Yield in Hydrogenation Step

• Question: We are experiencing a lower than expected yield of 4-hydroxycyclohexanecarboxylate after the hydrogenation step. What are the potential causes and how can we troubleshoot this?

• Answer:

  • Catalyst Activity: The hydrogenation catalyst may have reduced activity.

    • Solution: Ensure the catalyst is fresh and has been stored under appropriate conditions. Consider increasing the catalyst loading, but be mindful of potential cost implications and filtration challenges at scale.

  • Inadequate Mixing: Poor agitation in a large reactor can lead to inefficient contact between the hydrogen gas, the liquid phase, and the solid catalyst.

    • Solution: Verify that the agitator design and speed are sufficient to ensure proper mixing and gas dispersion at the industrial scale.

  • Hydrogen Supply: Insufficient hydrogen pressure or flow rate can limit the reaction rate.

    • Solution: Check for leaks in the reactor system and ensure that the hydrogen supply can maintain the target pressure throughout the reaction.

  • Reaction Time: The reaction may not have reached completion.

    • Solution: Monitor the reaction progress using in-situ or frequent sampling with HPLC to ensure the reaction is allowed to proceed to completion.

Issue 2: Incomplete Isomerization

• Question: Our final product contains a significant amount of the cis-isomer after the isomerization step. What could be the reason for this?

• Answer:

  • Insufficient Catalyst: The amount of sodium alkoxide may be insufficient to drive the equilibrium towards the trans-isomer.

    • Solution: Titrate the starting material to determine the optimal amount of base required. A slight excess may be necessary to ensure complete conversion.

  • Reaction Time and Temperature: The reaction may not have been allowed to proceed for a sufficient duration or at the correct temperature to reach equilibrium.

    • Solution: Extend the reflux time and ensure the reaction temperature is consistently maintained at the specified level.

  • Moisture Content: The presence of water can consume the sodium alkoxide catalyst.

    • Solution: Ensure all solvents and the crude 4-hydroxycyclohexanecarboxylate are sufficiently dry before starting the isomerization reaction.

Issue 3: Poor Product Purity after Recrystallization

• Question: The purity of our trans-4-hydroxycyclohexanecarboxylate is below 99% after recrystallization. How can we improve this?

• Answer:

  • Inappropriate Solvent Ratio: The ratio of ethyl acetate to petroleum ether might not be optimal for selectively precipitating the trans-isomer.

    • Solution: Experiment with slight variations in the solvent ratio to maximize the solubility of impurities while minimizing the solubility of the desired product at low temperatures.

  • Cooling Rate: Rapid cooling can lead to the co-precipitation of impurities.

    • Solution: Implement a controlled and slower cooling profile to allow for the formation of larger, purer crystals.

  • Insufficient Washing: Residual mother liquor on the filtered crystals can introduce impurities.

    • Solution: Ensure the filter cake is washed thoroughly with a cold solvent mixture after filtration.

Visualizations

Caption: Experimental workflow for the industrial production of trans-4-hydroxycyclohexanecarboxylate.

Caption: Logical relationships between production stages, scale-up challenges, and troubleshooting areas.

References

• 1. CN106316825A - Preparing method for trans- 4- hydroxycyclohexanecarboxylic acid - Google Patents [patents.google.com]
• 2. nbinno.com [nbinno.com]
• 3. nbinno.com [nbinno.com]

managing exothermic reactions during the synthesis of halogenated cyclohexanecarboxylates

Welcome to the Technical Support Center for the Synthesis of Halogenated Cyclohexanecarboxylates. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on managing exothermic reactions during these syntheses. Below you will find troubleshooting guides and frequently asked questions to ensure the safe and successful execution of your experiments.

Troubleshooting Guide: Managing Unexpected Exothermic Events

An unexpected exotherm, or a rapid increase in reaction temperature, can be a significant safety hazard. The following table outlines potential observations, their probable causes, and immediate actions to be taken.

Observation	Probable Cause(s)	Immediate Corrective Actions
Rapid, uncontrolled temperature rise	- Reagent addition rate is too high.- Inadequate cooling.- Incorrect reagent concentration (too high).- Insufficient solvent.	1. Immediately cease all reagent addition. 2. Ensure maximum cooling is applied (e.g., check coolant flow, lower bath temperature).3. If the temperature continues to rise, prepare for emergency quenching.
Localized boiling or fuming in the reactor	- Poor mixing leading to "hot spots".- Reagent being added is not dispersing quickly enough.	1. Stop reagent addition.2. Increase the stirring rate if it is safe to do so.3. Maximize cooling to the reactor.
Sudden increase in reactor pressure	- Evolution of gaseous byproducts (e.g., HBr).- Boiling of the solvent due to an uncontrolled exotherm.	1. Follow all steps for a rapid temperature increase.2. Ensure the reactor's vent or pressure relief system is functioning correctly.3. Be prepared for an emergency shutdown.
Color of the reaction mixture darkens unexpectedly	- Potential side reactions or decomposition at elevated temperatures.	1. Stop reagent addition.2. Check the internal temperature immediately.3. If the temperature is elevated, apply maximum cooling.

Frequently Asked Questions (FAQs)

Q1: My α-bromination of methyl cyclohexanecarboxylate is not initiating, and then suddenly becomes very exothermic. What is happening?

A1: This is a common issue related to an induction period followed by a "runaway" reaction. The initial reaction to form the enol or enolate intermediate can be slow. If the bromine is added too quickly during this induction period, it will accumulate in the reactor. Once the reaction initiates, the accumulated bromine reacts very rapidly, causing a significant and potentially dangerous exotherm.

Solution:

• Controlled Addition: Add the bromine slowly and monitor the internal temperature of the reaction closely.

• Initiation: Ensure proper reaction conditions for enol/enolate formation are met before beginning the bromine addition. For acid-catalyzed reactions, the presence of HBr (often generated in situ) can help catalyze the reaction.

• Monitoring: A slight, steady temperature increase upon initial bromine addition is a good indicator that the reaction has started. If no temperature change is observed, pause the addition until the reaction initiates.

Q2: What are the best practices for controlling the exotherm of a halogenation reaction?

A2: Proactive control is key to safely managing these reactions.

• Cooling: Use an appropriately sized cooling bath (e.g., ice-water, dry ice-acetone) and ensure efficient heat transfer.

• Slow Addition: Add the halogenating agent dropwise using a pressure-equalizing addition funnel or a syringe pump. The rate of addition should be adjusted to maintain a stable internal temperature.

• Dilution: Conducting the reaction in a suitable solvent increases the overall heat capacity of the mixture, which helps to buffer temperature changes.

• Agitation: Efficient stirring is crucial to ensure rapid mixing and prevent the formation of localized hot spots.

Q3: What should I do in the event of a thermal runaway?

A3: In the case of an uncontrolled exothermic reaction, the primary goal is to prevent over-pressurization of the reactor and to cool the reaction as quickly as possible.

• Alert Personnel: Immediately alert others in the laboratory.

• Stop Reagent Addition: If not already done, stop the addition of all reagents.

• Maximize Cooling: Apply maximum cooling to the reactor.

• Emergency Quenching: If the temperature continues to rise, and you are prepared to do so, a pre-planned quenching procedure may be initiated. This involves adding a cold, inert liquid or a chemical that will safely stop the reaction. This should only be done if a procedure has been established in your safety protocol.

• Evacuate: If the situation cannot be brought under control, evacuate the area and follow your institution's emergency procedures.

Q4: How can I estimate the potential exotherm of my reaction?

A4: While a precise heat of reaction is best determined by reaction calorimetry, an estimation can be made using bond-dissociation enthalpies (BDEs). The overall enthalpy of the reaction (ΔHrxn) is the sum of the energies of bonds broken minus the sum of the energies of bonds formed.

Estimated Heat of Reaction for α-Bromination of a Cyclohexanecarboxylate

Bond Broken	Bond Formed	Estimated ΔHrxn (kJ/mol)
C-H (alpha to ester)	C-Br	~ -30 to -50
Br-Br	H-Br

Note: This is an estimation. The actual heat of reaction can vary based on the specific substrate, solvent, and reaction conditions.

Experimental Protocol: α-Bromination of Methyl Cyclohexanecarboxylate

This protocol is a representative example for the α-bromination of a cyclohexanecarboxylate ester.

Safety Precautions:

• This reaction should be performed in a well-ventilated fume hood.

• Bromine is highly corrosive and toxic. Handle with extreme care and wear appropriate personal protective equipment (PPE), including heavy-duty gloves, safety goggles, and a lab coat.

• Have a quenching solution (e.g., sodium thiosulfate) readily available in case of a spill.

Materials:

• Methyl cyclohexanecarboxylate

• Bromine (Br₂)

• Red phosphorus (catalytic amount)

• Anhydrous Dichloromethane (CH₂Cl₂)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Saturated aqueous sodium thiosulfate (Na₂S₂O₃)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a pressure-equalizing dropping funnel, a reflux condenser with a drying tube, and a thermometer to monitor the internal temperature. Place the flask in a cooling bath.

• Initial Charge: To the flask, add methyl cyclohexanecarboxylate and a catalytic amount of red phosphorus. Dilute with anhydrous dichloromethane.

• Bromine Addition: Charge the dropping funnel with a solution of bromine in anhydrous dichloromethane.

• Reaction: Begin stirring the reaction mixture and cool it to 0-5 °C. Slowly add the bromine solution dropwise from the dropping funnel. Monitor the internal temperature closely, ensuring it does not rise significantly. The rate of addition should be controlled to maintain the temperature within the desired range. The disappearance of the bromine color is an indication of its consumption.

• Completion: After the addition is complete, allow the reaction to stir at room temperature until the reaction is complete (monitor by TLC or GC).

• Quenching: Slowly and carefully add saturated aqueous sodium thiosulfate solution to quench any unreacted bromine.

• Workup: Transfer the mixture to a separatory funnel. Wash the organic layer with saturated aqueous sodium bicarbonate solution, followed by brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: The crude product can be purified by vacuum distillation or column chromatography.

Visualizations

Troubleshooting Workflow for an Unexpected Exotherm

Caption: Troubleshooting workflow for an unexpected exothermic event.

Key Steps in Managing Exothermic Halogenation Reactions

Caption: Key stages and considerations for managing exothermic halogenation reactions.

Reference Data & Comparative Studies

A Comparative Guide to the ¹H and ¹³C NMR Spectra of Ethyl 4-Hydroxycyclohexanecarboxylate

For Researchers, Scientists, and Drug Development Professionals: A Detailed Spectroscopic Analysis

This guide provides a comprehensive interpretation of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra of ethyl 4-hydroxycyclohexanecarboxylate. Designed for researchers and professionals in the fields of chemistry and drug development, this document presents a detailed analysis of the compound's spectral data and offers a comparison with structurally related molecules. The information herein is intended to serve as a practical resource for the structural elucidation and characterization of similar chemical entities.

Spectroscopic Data Summary

The following tables summarize the ¹H and ¹³C NMR spectral data for ethyl 4-hydroxycyclohexanecarboxylate and its comparative analogs: methyl 4-hydroxycyclohexanecarboxylate, ethyl cyclohexanecarboxylate, and cyclohexanol. The data has been compiled from various sources and is presented to facilitate straightforward comparison.

Table 1: ¹H NMR Spectral Data

Compound	Functional Group	Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constant (J, Hz)
Ethyl 4-hydroxycyclohexanecarboxylate (cis/trans mixture)	-OCH₂ CH₃	4.17-4.08	m	2H	-
CH (OH) (trans)	3.68-3.57	m	0.7H	-
CH (OH) (cis)	3.90	br s	0.3H	-
Cyclohexane Ring Protons	2.42-1.28	m	9H	-
-OCH₂CH₃	1.27-1.22	m	3H	-
Methyl 4-hydroxycyclohexanecarboxylate	-	Data not available	-	-	-
Ethyl cyclohexanecarboxylate (Predicted)	-OCH₂ CH₃	4.07-4.14	m	2H	-
Cyclohexane Ring Protons	2.23-2.31	m	1H	-
Cyclohexane Ring Protons	1.55-1.98	m	5H	-
Cyclohexane Ring Protons	1.40-1.51	m	2H	-
-OCH₂CH₃	1.22-1.26	m	3H	-
Cyclohexanol	CH OH	3.58	-	1H	-
-OH	2.63	-	1H	-
Cyclohexane Ring Protons	1.04-2.04	m	10H	-

Table 2: ¹³C NMR Spectral Data

Compound	Carbon Atom	Chemical Shift (δ, ppm)
Ethyl 4-hydroxycyclohexanecarboxylate	-	Data not available
Methyl 4-hydroxycyclohexanecarboxylate	-	Data not available
Ethyl cyclohexanecarboxylate	-	Data not available
Cyclohexanol	C -OH	70.3
Cyclohexane C H₂	35.6
Cyclohexane C H₂	25.7
Cyclohexane C H₂	24.5

Interpretation of Spectra

The ¹H NMR spectrum of a cis/trans mixture of ethyl 4-hydroxycyclohexanecarboxylate reveals key structural features. The multiplet between δ 4.17-4.08 ppm corresponds to the methylene protons of the ethyl ester group, adjacent to the oxygen atom. The protons on the carbon bearing the hydroxyl group appear as separate signals for the cis and trans isomers, with the trans proton as a multiplet at δ 3.68-3.57 ppm and the cis proton as a broad singlet around δ 3.90 ppm. The complex multiplet in the region of δ 2.42-1.28 ppm arises from the overlapping signals of the cyclohexane ring protons. Finally, the methyl protons of the ethyl group are observed as a multiplet at approximately δ 1.27-1.22 ppm.[1]

A comparison with the predicted spectrum of ethyl cyclohexanecarboxylate highlights the influence of the hydroxyl group. The signals for the cyclohexane ring protons in ethyl 4-hydroxycyclohexanecarboxylate are generally shifted downfield compared to those in ethyl cyclohexanecarboxylate, a consequence of the electron-withdrawing effect of the hydroxyl group.

The ¹³C NMR data for cyclohexanol provides a reference for the cyclohexane ring carbons. The carbon attached to the hydroxyl group (C-OH) resonates at approximately 70.3 ppm, while the other ring carbons appear at higher fields.

Experimental Protocols

The following is a general procedure for acquiring ¹H and ¹³C NMR spectra of small organic molecules.

Sample Preparation:

• Weigh 5-25 mg of the solid sample for ¹H NMR (50-100 mg for ¹³C NMR) into a clean, dry vial.

• Add approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• Ensure the sample is fully dissolved. If necessary, gently warm or vortex the vial.

• Filter the solution through a small cotton plug in a Pasteur pipette directly into a clean NMR tube to remove any particulate matter.

• Cap the NMR tube securely.

Data Acquisition:

• Insert the NMR tube into the spectrometer's spinner turbine.

• Place the spinner into the sample gauge to ensure the correct sample depth.

• Insert the sample into the NMR spectrometer.

• Lock the spectrometer onto the deuterium signal of the solvent.

• Shim the magnetic field to optimize its homogeneity. This is a critical step to obtain sharp, well-resolved signals.

• Acquire the ¹H spectrum. Typical parameters include a sufficient number of scans to achieve a good signal-to-noise ratio, a spectral width covering the expected range of proton chemical shifts (e.g., 0-12 ppm), and a relaxation delay of 1-5 seconds.

• For the ¹³C spectrum, a larger number of scans is typically required due to the lower natural abundance of the ¹³C isotope. Broadband proton decoupling is commonly used to simplify the spectrum and improve signal-to-noise.

Logical Interpretation Workflow

The process of interpreting ¹H and ¹³C NMR spectra to elucidate a molecular structure follows a logical progression. This can be visualized as a workflow that integrates information from both types of spectra, along with other analytical data.

Caption: A flowchart illustrating the logical workflow for interpreting ¹H and ¹³C NMR spectra to determine a molecule's structure.

References

• 1. Ethyl trans-4-Hydroxycyclohexanecarboxylate | 3618-04-0 [chemicalbook.com]

Comparative Analysis of Analytical Techniques for Ethyl 4-Hydroxycyclohexanecarboxylate Characterization

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of analytical methodologies for the characterization of ethyl 4-hydroxycyclohexanecarboxylate. Due to the limited availability of public experimental mass spectrometry data for this specific compound, this guide presents a predicted fragmentation pattern based on the analysis of structurally similar compounds. This guide also explores alternative and complementary analytical techniques, offering a comprehensive toolkit for researchers.

Mass Spectrometry: A Predicted Fragmentation Pattern

The predicted fragmentation of ethyl 4-hydroxycyclohexanecarboxylate would likely proceed through several key pathways initiated by the ionization of the molecule. The presence of the ester and alcohol functional groups will govern the primary fragmentation routes.

Predicted Key Fragmentations:

• Loss of the ethoxy group (-OCH2CH3): A common fragmentation for ethyl esters, leading to the formation of an acylium ion.

• Loss of ethylene (C2H4): Via a McLafferty rearrangement, if sterically possible, involving the transfer of a gamma-hydrogen from the ethyl group to the carbonyl oxygen.

• Loss of water (H2O): Driven by the hydroxyl group, a common fragmentation for alcohols.

• Ring cleavage: Fragmentation of the cyclohexane ring can lead to a variety of smaller fragments.

The following diagram illustrates the predicted major fragmentation pathways for ethyl 4-hydroxycyclohexanecarboxylate under electron ionization.

Caption: Predicted EI fragmentation of ethyl 4-hydroxycyclohexanecarboxylate.

Comparative Mass Spectrometry Data of Analogous Compounds

To provide experimental context, the following table summarizes the key mass spectral data for ethyl cyclohexanecarboxylate and 4-hydroxycyclohexanecarboxylic acid.

Compound Name	Molecular Formula	Molecular Weight ( g/mol )	Key Mass Spectral Fragments (m/z) and their Interpretation
Ethyl Cyclohexanecarboxylate	C9H16O2	156.22	156 (M+) : Molecular ion128 : [M - C2H4]+ (Loss of ethylene)111 : [M - OC2H5]+ (Loss of ethoxy radical)83 : [C6H11]+ (Cyclohexyl cation)55 : [C4H7]+ (Fragment from ring cleavage)
4-Hydroxycyclohexanecarboxylic Acid	C7H12O3	144.17	144 (M+) : Molecular ion126 : [M - H2O]+ (Loss of water)98 : [M - H2O - CO]+ (Subsequent loss of CO)81 : [C6H9]+ (Fragment after loss of water and carboxyl group)

Data sourced from the NIST WebBook and PubChem.[1][2][3][4]

Alternative and Complementary Analytical Techniques

Beyond mass spectrometry, several other analytical techniques are crucial for the comprehensive characterization of ethyl 4-hydroxycyclohexanecarboxylate.

High-Performance Liquid Chromatography (HPLC)

HPLC is a powerful technique for the separation, quantification, and purification of ethyl 4-hydroxycyclohexanecarboxylate.[5][6][7][8][9]

Performance Characteristics:

Parameter	High-Performance Liquid Chromatography (HPLC)
Principle	Separation based on the differential partitioning of the analyte between a liquid mobile phase and a solid stationary phase.
Sample Type	Liquid samples or solid samples dissolved in a suitable solvent.
Detection	UV-Vis (if the molecule has a chromophore), Refractive Index (RI), Evaporative Light Scattering (ELSD), or Mass Spectrometry (LC-MS).
Quantitative	Yes, with appropriate calibration standards.
Key Advantages	High resolution, suitable for non-volatile and thermally labile compounds, preparative capabilities.
Limitations	May require derivatization for sensitive detection if no strong chromophore is present.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an indispensable tool for the structural elucidation of ethyl 4-hydroxycyclohexanecarboxylate, providing detailed information about the carbon-hydrogen framework.[10][11][12]

Performance Characteristics:

Parameter	Nuclear Magnetic Resonance (NMR) Spectroscopy
Principle	Exploits the magnetic properties of atomic nuclei to provide detailed information about the structure and chemical environment of atoms in a molecule.
Sample Type	Soluble samples in deuterated solvents.
Detection	Provides qualitative and quantitative information on the number and types of ¹H and ¹³C nuclei.
Quantitative	Yes (qNMR), by integrating peak areas relative to an internal standard.
Key Advantages	Unambiguous structure determination, non-destructive.
Limitations	Lower sensitivity compared to MS, requires higher sample concentrations.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a rapid and non-destructive technique used to identify the functional groups present in ethyl 4-hydroxycyclohexanecarboxylate.[13][14][15][16][17]

Performance Characteristics:

Parameter	Fourier-Transform Infrared (FTIR) Spectroscopy
Principle	Measures the absorption of infrared radiation by the sample, which causes molecular vibrations at specific frequencies corresponding to different functional groups.
Sample Type	Solid, liquid, or gas.
Detection	Identifies characteristic vibrational frequencies of functional groups.
Quantitative	Possible, but generally less precise than chromatographic methods.
Key Advantages	Fast, simple sample preparation, provides information on chemical bonding.
Limitations	Provides information on functional groups present but not their specific arrangement in the molecule.

Experimental Protocols

Detailed methodologies are essential for reproducible and reliable results. Below are general protocols for the key analytical techniques discussed.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

GC-MS is a primary technique for the analysis of volatile and semi-volatile compounds like ethyl 4-hydroxycyclohexanecarboxylate.[18][19][20][21][22]

Caption: A typical workflow for GC-MS analysis.

Instrumentation:

• Gas Chromatograph: Equipped with a capillary column (e.g., DB-5ms, HP-5ms).

• Mass Spectrometer: With an electron ionization (EI) source and a quadrupole or time-of-flight (TOF) mass analyzer.

GC Conditions:

• Injector Temperature: 250 °C

• Carrier Gas: Helium at a constant flow of 1 mL/min.

• Oven Program: Initial temperature of 70 °C (hold for 2 min), ramp to 280 °C at 10 °C/min, hold for 5 min.

MS Conditions:

• Ion Source Temperature: 230 °C

• Ionization Energy: 70 eV

• Scan Range: m/z 40-400

High-Performance Liquid Chromatography (HPLC) Protocol

Caption: A standard workflow for HPLC analysis.

Instrumentation:

• HPLC System: With a pump, autosampler, column oven, and a suitable detector (e.g., UV-Vis, RI, or ELSD).

• Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).

HPLC Conditions:

• Mobile Phase: Isocratic mixture of acetonitrile and water (e.g., 60:40 v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection: UV at 210 nm (for the ester carbonyl group) or RI/ELSD for universal detection.

NMR Spectroscopy Protocol

Sample Preparation:

• Dissolve 5-10 mg of the sample in approximately 0.7 mL of a deuterated solvent (e.g., CDCl3).

• Transfer the solution to an NMR tube.

Data Acquisition (¹H NMR):

• Spectrometer: 400 MHz or higher.

• Pulse Program: Standard single-pulse experiment.

• Number of Scans: 16-64, depending on sample concentration.

• Relaxation Delay: 1-2 seconds.

Data Acquisition (¹³C NMR):

• Pulse Program: Proton-decoupled experiment.

• Number of Scans: 1024 or more, as ¹³C has a low natural abundance.

FTIR Spectroscopy Protocol

Sample Preparation:

• Neat Liquid: Place a drop of the liquid sample between two NaCl or KBr plates.

• Attenuated Total Reflectance (ATR): Place a drop of the liquid sample directly on the ATR crystal.

Data Acquisition:

• Spectrometer: FTIR spectrometer.

• Scan Range: 4000-400 cm⁻¹.

• Number of Scans: 16-32 scans are typically co-added to improve the signal-to-noise ratio.

• Resolution: 4 cm⁻¹.

This guide provides a foundational understanding of the analytical techniques available for the characterization of ethyl 4-hydroxycyclohexanecarboxylate. The choice of method will depend on the specific research question, whether it is for structural elucidation, quantification, or quality control. For unambiguous identification and characterization, a combination of these techniques is highly recommended.

References

• 1. Cyclohexanecarboxylic acid, ethyl ester [webbook.nist.gov]
• 2. 4-Hydroxycyclohexanecarboxylic acid | C7H12O3 | CID 151138 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Ethyl cyclohexanoate | C9H16O2 | CID 18686 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Cyclohexanecarboxylic acid, ethyl ester [webbook.nist.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. jascoinc.com [jascoinc.com]
• 8. Separation of Hexanoic acid, 6-hydroxy-, methyl ester on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 9. A Comparative Study on Hplc and Microbiological Determination of p-Hydroxybenzoate Esters (Parabens) in Pharmaceutical Formulations | Semantic Scholar [semanticscholar.org]
• 10. Ethyl 4-hydroxycyclohexanecarboxylate | C9H16O3 | CID 86973 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. irp-cdn.multiscreensite.com [irp-cdn.multiscreensite.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Experimental spectroscopic (FTIR, FT-Raman, FT-NMR, UV-Visible) and DFT studies of 1-ethyl-1,4-dihydro-7-methyl-4oxo-1,8 napthyridine-3-carboxylic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. rcastoragev2.blob.core.windows.net [rcastoragev2.blob.core.windows.net]
• 16. IR-EcoSpectra: Exploring sustainable ex situ and in situ FTIR applications for green chemical and pharmaceutical analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. benchchem.com [benchchem.com]
• 19. benchchem.com [benchchem.com]
• 20. benchchem.com [benchchem.com]
• 21. uoguelph.ca [uoguelph.ca]
• 22. scholarsresearchlibrary.com [scholarsresearchlibrary.com]

A Comparative Guide to the FTIR Analysis of Ethyl 4-Hydroxycyclohexanecarboxylate: Characterizing Hydroxyl and Ester Functional Groups

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Fourier-Transform Infrared (FTIR) spectroscopy for the analysis of the hydroxyl and ester functional groups in ethyl 4-hydroxycyclohexanecarboxylate. Experimental data, detailed protocols, and comparisons with alternative analytical techniques are presented to assist researchers in selecting the most appropriate methods for their specific needs.

Introduction

Ethyl 4-hydroxycyclohexanecarboxylate is a bifunctional molecule of interest in organic synthesis and pharmaceutical development, containing both a hydroxyl (-OH) and an ester (-COOC2H5) functional group. Accurate characterization of these groups is crucial for quality control, reaction monitoring, and structural elucidation. FTIR spectroscopy is a rapid, non-destructive, and highly effective technique for identifying functional groups in molecules based on their unique vibrational frequencies. This guide will delve into the FTIR analysis of ethyl 4-hydroxycyclohexanecarboxylate, providing a direct comparison of the spectral features of its key functional groups.

Comparison of Hydroxyl and Ester Group Vibrations

The infrared spectrum of ethyl 4-hydroxycyclohexanecarboxylate is characterized by distinct absorption bands corresponding to the stretching and bending vibrations of its constituent functional groups. The table below summarizes the expected and observed FTIR absorption peaks for the hydroxyl and ester moieties.

Functional Group	Vibration Mode	Expected Wavenumber (cm⁻¹)	Observed Wavenumber (cm⁻¹) in Ethyl 4-Hydroxycyclohexanecarboxylate	Peak Characteristics
Hydroxyl (-OH)	O-H Stretch (Hydrogen-bonded)	3600 - 3200	~3400	Strong, Broad
C-O Stretch	1300 - 1000	~1050	Strong
Ester (-COOC₂H₅)	C=O Stretch (Carbonyl)	1750 - 1735	~1730	Strong, Sharp
C-O-C Stretch (Asymmetric)	1300 - 1150	~1200	Strong
C-O-C Stretch (Symmetric)	1100 - 1000	~1050	Strong

Note: Observed wavenumber is an approximation based on typical spectra of similar compounds and the available ATR-IR spectrum of ethyl 4-hydroxycyclohexanecarboxylate from public databases. The exact position can vary based on the sample state and experimental conditions.

Experimental Protocol: FTIR Analysis of Ethyl 4-Hydroxycyclohexanecarboxylate

This protocol outlines the general procedure for obtaining an FTIR spectrum of liquid ethyl 4-hydroxycyclohexanecarboxylate using the Attenuated Total Reflectance (ATR) technique, which is ideal for liquid samples due to its minimal sample preparation.

Instrumentation:

• Fourier-Transform Infrared (FTIR) Spectrometer

• Attenuated Total Reflectance (ATR) Accessory with a suitable crystal (e.g., diamond or zinc selenide)

Procedure:

• Instrument Preparation: Ensure the FTIR spectrometer and ATR accessory are powered on and have reached thermal equilibrium.

• Background Spectrum:

  • Clean the ATR crystal surface thoroughly with a suitable solvent (e.g., isopropanol) and allow it to dry completely.

  • Record a background spectrum. This will subtract the spectral contributions of the atmosphere (e.g., CO₂ and water vapor) and the ATR crystal from the sample spectrum.

• Sample Application:

  • Place a small drop of ethyl 4-hydroxycyclohexanecarboxylate directly onto the center of the ATR crystal. Ensure the crystal is fully covered by the sample.

• Spectrum Acquisition:

  • Acquire the FTIR spectrum of the sample. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio. The typical spectral range is 4000 cm⁻¹ to 400 cm⁻¹.

• Data Processing:

  • The acquired spectrum should be automatically ratioed against the background spectrum by the instrument's software to produce the final absorbance or transmittance spectrum.

  • Perform any necessary baseline corrections or other spectral manipulations as required.

• Cleaning:

  • Thoroughly clean the ATR crystal with a suitable solvent to remove all traces of the sample.

Visualization of Analytical Workflow and Spectral Interpretation

The following diagrams illustrate the experimental workflow for FTIR analysis and the logical relationship between the functional groups of ethyl 4-hydroxycyclohexanecarboxylate and their characteristic spectral peaks.

Caption: Experimental workflow for ATR-FTIR analysis.

Caption: Correlation of functional groups to FTIR peaks.

Alternative Analytical Techniques

While FTIR spectroscopy is an excellent tool for functional group identification, other analytical techniques can provide complementary or more detailed structural information.

Technique	Information Provided	Advantages	Disadvantages
Nuclear Magnetic Resonance (NMR) Spectroscopy	Detailed structural elucidation, including connectivity and stereochemistry of atoms.	Provides a complete picture of the molecular structure.	More expensive instrumentation; requires deuterated solvents.
Mass Spectrometry (MS)	Determination of molecular weight and elemental composition.	High sensitivity; provides information on fragmentation patterns.	Does not directly identify functional groups.
Gas Chromatography-Mass Spectrometry (GC-MS)	Separation and identification of components in a mixture.	Excellent for purity analysis and identifying impurities.	Requires the sample to be volatile.

Conclusion

FTIR spectroscopy is a powerful and accessible technique for the routine analysis of the hydroxyl and ester functional groups in ethyl 4-hydroxycyclohexanecarboxylate. The characteristic strong and broad O-H stretching band and the sharp, intense C=O stretching band of the ester provide a clear spectral fingerprint for this molecule. For comprehensive structural elucidation, particularly for determining stereochemistry, techniques such as NMR spectroscopy are recommended as a complementary approach. The choice of analytical method will ultimately depend on the specific information required by the researcher.

A Comparative Guide to Ethyl 4-Hydroxycyclohexanecarboxylate and Other Alkyl Esters in Synthesis

For researchers, scientists, and drug development professionals, the selection of appropriate reagents and synthetic pathways is paramount to achieving desired outcomes with high efficiency and purity. Among the versatile intermediates in organic synthesis, alkyl 4-hydroxycyclohexanecarboxylates play a crucial role, with the ethyl ester being a common choice. This guide provides an objective comparison of ethyl 4-hydroxycyclohexanecarboxylate with its methyl, propyl, and butyl counterparts, supported by available experimental data and established chemical principles.

Performance Comparison in Synthesis

The most common method for the synthesis of these esters is the Fischer esterification of 4-hydroxycyclohexanecarboxylic acid with the corresponding alcohol in the presence of an acid catalyst. The choice of the alkyl group can influence reaction kinetics, yield, and the physicochemical properties of the final product.

Table 1: Synthesis of Alkyl 4-Hydroxycyclohexanecarboxylates via Fischer Esterification

Ester	Alcohol	Typical Reported Yield	Reaction Time (qualitative)	Purity (qualitative)
Methyl 4-hydroxycyclohexanecarboxylate	Methanol	79-82%[1]	Fastest	High
Ethyl 4-hydroxycyclohexanecarboxylate	Ethanol	Data not available	Slower than methyl	High
Propyl 4-hydroxycyclohexanecarboxylate	Propanol	Data not available	Slower than ethyl	High
Butyl 4-hydroxycyclohexanecarboxylate	Butanol	Data not available	Slowest	High

It is important to note that while reaction times may vary, the final equilibrium yields for these simple primary alcohols in Fischer esterification are often comparable when the reaction is driven to completion, for instance, by removing the water formed.

Physicochemical Properties

The nature of the alkyl group also imparts distinct physical properties to the ester, which can be critical for downstream processing and purification.

Table 2: Physicochemical Properties of Alkyl 4-Hydroxycyclohexanecarboxylates

Property	Methyl Ester	Ethyl Ester	Propyl Ester	Butyl Ester
Molecular Weight ( g/mol )	158.19	172.22	186.25	200.28
Boiling Point (°C)	Data not available	127-134 (at 0.1 mmHg)[2]	Data not available	Data not available
Density (g/mL at 25°C)	Data not available	1.068[2]	Data not available	Data not available
Solubility in Water	Slightly soluble	Sparingly soluble	Poorly soluble	Very poorly soluble

Experimental Protocols

A generalized protocol for the synthesis of alkyl 4-hydroxycyclohexanecarboxylates via Fischer esterification is provided below. This can be adapted for each specific alkyl ester by using the corresponding alcohol.

General Fischer Esterification Protocol

Materials:

• 4-Hydroxycyclohexanecarboxylic acid

• Anhydrous alcohol (methanol, ethanol, propanol, or butanol)

• Concentrated sulfuric acid (catalyst)

• Sodium bicarbonate solution (for neutralization)

• Brine

• Anhydrous sodium sulfate (drying agent)

• Ethyl acetate (for extraction)

Procedure:

• To a stirred suspension of 4-hydroxycyclohexanecarboxylic acid in the corresponding anhydrous alcohol, slowly add a catalytic amount of concentrated sulfuric acid at room temperature under a nitrogen atmosphere.

• Heat the reaction mixture to reflux and monitor the progress of the reaction by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and quench with water.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with a saturated sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude alkyl 4-hydroxycyclohexanecarboxylate.

• Purify the product by vacuum distillation or column chromatography.

For the synthesis of methyl 4-hydroxycyclohexanecarboxylate, a reported protocol using methanol and sulfuric acid resulted in a yield of 82% after 5 hours of reaction time at room temperature.[1]

Logical Relationships in Synthesis and Application

The choice of the alkyl ester in a synthetic route is often dictated by the subsequent reaction steps and the desired properties of the final molecule.

Fig. 1: Decision logic for selecting an alkyl 4-hydroxycyclohexanecarboxylate.

As illustrated, methyl and ethyl esters are often favored for their faster reaction kinetics. However, in multi-step syntheses where the ester group serves as a protecting group, a bulkier ester like propyl or butyl may be preferred for its greater stability and slower rate of hydrolysis under certain conditions.

Conclusion

In the synthesis of alkyl 4-hydroxycyclohexanecarboxylates, the choice of the alkyl group is a critical parameter that influences both the synthetic process and the properties of the resulting intermediate. While ethyl 4-hydroxycyclohexanecarboxylate is a widely used and versatile compound, a careful consideration of the desired reaction rate, stability, and physicochemical properties should guide the selection of the optimal alkyl ester for a specific application. Methyl esters generally offer the fastest reaction kinetics, while larger alkyl esters such as propyl and butyl can provide enhanced stability, which may be advantageous in complex, multi-step synthetic routes common in drug development.

References

• 1. chemscene.com [chemscene.com]
• 2. calpaclab.com [calpaclab.com]

A Comparative Guide to the Validation of Analytical HPLC Methods for Ethyl 4-Hydroxycyclohexanecarboxylate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of a proposed High-Performance Liquid Chromatography (HPLC) method for the quantification of ethyl 4-hydroxycyclohexanecarboxylate against potential alternative analytical techniques. Detailed experimental protocols and validation parameters are presented to assist in the establishment of a robust and reliable analytical method in a research and quality control setting.

Introduction

High-Performance Liquid Chromatography (HPLC) Method

A reversed-phase HPLC (RP-HPLC) method is proposed for the determination of ethyl 4-hydroxycyclohexanecarboxylate. Due to the lack of a strong chromophore in the molecule, UV detection at a low wavelength is necessary.[6]

Proposed Chromatographic Conditions:

Parameter	Condition
Column	C18 (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase	Acetonitrile and 0.1% Phosphoric Acid in Water (e.g., 60:40 v/v)
Flow Rate	1.0 mL/min
Detection	UV at 210 nm
Injection Volume	10 µL
Column Temperature	30 °C

Method Validation Summary

The following table summarizes the validation parameters and typical acceptance criteria for the proposed HPLC method, in accordance with ICH Q2(R2) guidelines.[2][4][5]

Validation Parameter	Acceptance Criteria
Specificity	The peak for ethyl 4-hydroxycyclohexanecarboxylate should be well-resolved from any impurities or degradation products. Peak purity should be confirmed using a photodiode array (PDA) detector.
Linearity	Correlation coefficient (r²) ≥ 0.999 over a range of 50% to 150% of the target concentration.
Accuracy	98.0% to 102.0% recovery of the analyte in spiked samples.
Precision	- Repeatability (Intra-day): Relative Standard Deviation (RSD) ≤ 2.0% for six replicate injections. - Intermediate Precision (Inter-day): RSD ≤ 2.0% between two different analysts on two different days.
Limit of Detection (LOD)	Signal-to-Noise ratio (S/N) of 3:1.
Limit of Quantitation (LOQ)	Signal-to-Noise ratio (S/N) of 10:1, with acceptable precision and accuracy.
Robustness	No significant change in results with deliberate small variations in method parameters (e.g., flow rate ±0.1 mL/min, mobile phase composition ±2%, column temperature ±2 °C). RSD should remain ≤ 2.0%.
System Suitability	- Tailing Factor: ≤ 2.0 - Theoretical Plates: ≥ 2000 - %RSD of Peak Area (for 6 injections): ≤ 1.0%

Alternative Analytical Methods

While HPLC is a versatile technique, other methods can also be considered for the analysis of ethyl 4-hydroxycyclohexanecarboxylate.

Gas Chromatography (GC)

Given that ethyl 4-hydroxycyclohexanecarboxylate is a volatile compound, Gas Chromatography (GC) presents a viable alternative.[7][8] GC can offer high resolution and sensitivity, particularly when coupled with a Flame Ionization Detector (FID) or a Mass Spectrometer (MS).

Potential Advantages:

• High efficiency and resolution for volatile compounds.

• FID provides a universal response for organic molecules.

• GC-MS allows for definitive identification of the analyte.

Considerations:

• The compound must be thermally stable and sufficiently volatile.

• Derivatization may be required to improve volatility and peak shape, which can add complexity to the sample preparation.

Quantitative Nuclear Magnetic Resonance (qNMR)

Quantitative NMR (qNMR) is a primary analytical method that can provide a direct measurement of the analyte concentration without the need for a reference standard of the same compound.[9][10][11]

Potential Advantages:

• Does not require a reference standard of the analyte for quantification (a certified internal standard is used).

• Provides structural information, which aids in compound identification.

• Can simultaneously quantify multiple components in a mixture.[10]

Considerations:

• Lower sensitivity compared to chromatographic methods.

• Requires a high-field NMR spectrometer.

• Careful selection of an internal standard that does not have overlapping signals with the analyte is crucial.[9]

Experimental Protocols

A detailed protocol for the validation of the proposed HPLC method is provided below.

HPLC Method Validation Protocol

1. System Suitability:

• Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

• Inject the standard solution six times and evaluate the system suitability parameters (tailing factor, theoretical plates, and %RSD of peak area).

2. Specificity:

• Inject a blank (diluent), a standard solution of ethyl 4-hydroxycyclohexanecarboxylate, and a sample solution.

• Assess for any interference from the blank at the retention time of the analyte.

• If available, inject known impurities to demonstrate resolution.

• Use a PDA detector to assess peak purity.

3. Linearity:

• Prepare a series of at least five standard solutions of ethyl 4-hydroxycyclohexanecarboxylate covering the range of 50% to 150% of the expected sample concentration.

• Inject each solution in triplicate.

• Plot a calibration curve of peak area versus concentration and determine the correlation coefficient (r²), y-intercept, and slope of the regression line.

4. Accuracy:

• Prepare spiked samples by adding known amounts of ethyl 4-hydroxycyclohexanecarboxylate to a placebo mixture at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

• Prepare each concentration level in triplicate.

• Calculate the percentage recovery for each sample.

5. Precision:

• Repeatability: Analyze six independent samples of ethyl 4-hydroxycyclohexanecarboxylate at 100% of the target concentration on the same day, with the same analyst and instrument. Calculate the %RSD.

• Intermediate Precision: Repeat the analysis on a different day with a different analyst and/or a different instrument. Compare the results and calculate the overall %RSD.

6. Limit of Detection (LOD) and Limit of Quantitation (LOQ):

• Determine the LOD and LOQ based on the signal-to-noise ratio of a series of diluted standard solutions.

• Confirm the LOQ by demonstrating acceptable precision and accuracy for at least six replicate injections at this concentration.

7. Robustness:

• Introduce small, deliberate variations to the chromatographic conditions, one at a time. Examples include:

  • Flow rate (e.g., 0.9 and 1.1 mL/min)

  • Mobile phase composition (e.g., Acetonitrile ± 2%)

  • Column temperature (e.g., 28 °C and 32 °C)

• Analyze a standard solution under each varied condition and assess the impact on the results.

Workflow and Logical Relationships

The following diagrams illustrate the logical workflow of the analytical method validation process.

Caption: Workflow for Analytical Method Validation.

This guide provides a foundational framework for the validation of an analytical HPLC method for ethyl 4-hydroxycyclohexanecarboxylate. The specific experimental conditions and acceptance criteria should be adapted based on the intended application and regulatory requirements.

References

• 1. Steps for HPLC Method Validation | Pharmaguideline [pharmaguideline.com]
• 2. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 3. discovery.researcher.life [discovery.researcher.life]
• 4. m.youtube.com [m.youtube.com]
• 5. database.ich.org [database.ich.org]
• 6. benchchem.com [benchchem.com]
• 7. cpb-us-e2.wpmucdn.com [cpb-us-e2.wpmucdn.com]
• 8. fjetland.cm.utexas.edu [fjetland.cm.utexas.edu]
• 9. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 10. spectroscopyeurope.com [spectroscopyeurope.com]
• 11. researchgate.net [researchgate.net]

A Comparative Guide to Catalysts for the Synthesis of trans-4-Hydroxycyclohexanecarboxylate

For Researchers, Scientists, and Drug Development Professionals

The stereoselective synthesis of trans-4-hydroxycyclohexanecarboxylate, a key intermediate in the pharmaceutical industry, is critically dependent on the choice of catalyst. This guide provides a comparative analysis of common catalysts—Ruthenium (Ru), Rhodium (Rh), and Nickel (Ni)—used in the hydrogenation of p-hydroxybenzoic acid derivatives to produce the desired trans isomer. The information presented is a synthesis of data from scientific literature and patents, offering insights into catalyst performance and experimental design.

Performance Comparison of Catalysts

The synthesis of trans-4-hydroxycyclohexanecarboxylate typically proceeds via the catalytic hydrogenation of a p-hydroxybenzoate precursor. The primary challenge lies in controlling the stereoselectivity to favor the trans isomer. The data presented below, collated from various sources, compares the performance of Ruthenium, Rhodium, and Nickel catalysts in similar hydrogenation reactions, providing a basis for catalyst selection.

Catalyst	Support	Substrate	Yield (trans isomer)	Selectivity (trans:cis)	Reaction Conditions	Source
Ruthenium (Ru)	Carbon (C)	p-Aminobenzoic acid	-	1:1	100°C, 15 bar H₂
Rhodium (Rh)	Alumina (Al₂O₃)	p-Aminobenzoic acid	-	1:1	Not specified
Raney Nickel (Ni)	-	cis-4-Amino-1-cyclohexanecarboxylic acid (isomerization)	70% (trans isomer)	2.3:1	Not specified

Note: Direct comparative studies for the synthesis of methyl trans-4-hydroxycyclohexanecarboxylate were not found in the reviewed literature. The data above is for the hydrogenation of p-aminobenzoic acid, a structurally similar molecule, and the isomerization of the corresponding cis-amino acid. This data provides valuable insights into the expected stereoselectivity of these catalysts. Ruthenium and Rhodium catalysts on a support initially produce a mixture of cis and trans isomers, often close to a 1:1 ratio. Raney Nickel, on the other hand, can be employed to isomerize the cis product to the more thermodynamically stable trans isomer.

Experimental Protocols

Detailed experimental procedures are crucial for reproducible results. Below are generalized protocols for the catalytic hydrogenation of a p-hydroxybenzoate precursor and the subsequent isomerization of the cis isomer to the desired trans product.

Protocol 1: Catalytic Hydrogenation of Methyl p-Hydroxybenzoate

This protocol describes a general procedure for the hydrogenation of methyl p-hydroxybenzoate to yield a mixture of cis- and trans-methyl 4-hydroxycyclohexanecarboxylate.

Materials:

• Methyl p-hydroxybenzoate

• 5% Ruthenium on Carbon (Ru/C) or 5% Rhodium on Alumina (Rh/Al₂O₃)

• Solvent (e.g., Methanol, Ethanol)

• High-pressure autoclave equipped with a magnetic stirrer and a heating mantle

• Hydrogen gas (high purity)

Procedure:

• In a high-pressure autoclave, a solution of methyl p-hydroxybenzoate in a suitable solvent (e.g., 10% w/v) is prepared.

• The catalyst (e.g., 5 mol% relative to the substrate) is carefully added to the solution.

• The autoclave is sealed and purged several times with nitrogen gas to remove any air, followed by purging with hydrogen gas.

• The autoclave is pressurized with hydrogen to the desired pressure (e.g., 15 bar).

• The reaction mixture is heated to the target temperature (e.g., 100°C) with vigorous stirring.

• The reaction is monitored for hydrogen uptake. Once the reaction is complete, the autoclave is cooled to room temperature and carefully depressurized.

• The reaction mixture is filtered to remove the catalyst.

• The solvent is removed under reduced pressure to obtain the crude product, which is a mixture of cis- and trans-methyl 4-hydroxycyclohexanecarboxylate.

• The ratio of cis to trans isomers can be determined by analytical techniques such as Gas Chromatography (GC) or Nuclear Magnetic Resonance (NMR) spectroscopy.

Protocol 2: Isomerization of cis- to trans-Methyl 4-Hydroxycyclohexanecarboxylate

This protocol outlines a general procedure for the isomerization of the cis isomer to the more stable trans isomer using a base catalyst.

Materials:

• Mixture of cis- and trans-methyl 4-hydroxycyclohexanecarboxylate

• Sodium methoxide (or other suitable base)

• Methanol (anhydrous)

• Round-bottom flask with a reflux condenser

• Inert atmosphere (e.g., Nitrogen or Argon)

Procedure:

• The mixture of cis- and trans-methyl 4-hydroxycyclohexanecarboxylate is dissolved in anhydrous methanol in a round-bottom flask under an inert atmosphere.

• A catalytic amount of sodium methoxide (e.g., 0.1 equivalents) is added to the solution.

• The reaction mixture is heated to reflux and maintained at this temperature for several hours.

• The progress of the isomerization is monitored by GC or NMR analysis until the desired cis/trans ratio is achieved.

• Once the reaction is complete, the mixture is cooled to room temperature.

• The base is neutralized with an acid (e.g., acetic acid).

• The solvent is removed under reduced pressure.

• The crude product is purified by a suitable method, such as crystallization or column chromatography, to isolate the pure trans-methyl 4-hydroxycyclohexanecarboxylate.

Visualizing the Workflow

To better understand the experimental process, the following diagrams illustrate the key stages of the synthesis.

Comparative Biological Activity of Ethyl 4-Hydroxycyclohexanecarboxylate Derivatives: A Review of Available Data

A comprehensive review of existing scientific literature reveals a notable absence of studies directly comparing the biological activities of a systematically modified series of ethyl 4-hydroxycyclohexanecarboxylate derivatives. While this compound is a valuable and frequently utilized starting material in medicinal chemistry, research has predominantly focused on its incorporation into more complex molecular architectures rather than the exploration of the biological potential of its own closely related analogues.

Ethyl 4-hydroxycyclohexanecarboxylate serves as a versatile chiral building block in the synthesis of a wide array of biologically active molecules. Its inherent stereochemistry and functional groups—a hydroxyl and an ethyl ester on a cyclohexane scaffold—make it an attractive precursor for creating compounds with diverse therapeutic applications. However, the available scientific publications do not contain comparative data on the biological effects of a series of its simple derivatives, such as those resulting from esterification or etherification of the hydroxyl group, or alterations to the ethyl ester.

Use as a Precursor in Drug Discovery

Numerous studies and patents document the use of ethyl 4-hydroxycyclohexanecarboxylate as an intermediate in the synthesis of compounds targeting a range of diseases. These include:

• Antimicrobial Agents: The compound has been used as a starting point for the synthesis of analogues of bacilysin, a natural antibiotic. While the final complex products showed antimicrobial properties, a direct comparison of simpler derivatives was not the focus of this research.

• Enzyme Inhibitors: Ethyl 4-hydroxycyclohexanecarboxylate is a key component in the synthesis of potent and selective inhibitors for enzymes such as diacylglycerol acyltransferase 1 (DGAT1), Colony-Stimulating Factor 1 Receptor (CSF1R), Mer kinase, and Pim-1 kinase. These inhibitors are being investigated for their potential in treating metabolic disorders and cancer.

• Cardiovascular Drugs: The scaffold of ethyl 4-hydroxycyclohexanecarboxylate has been incorporated into the development of analogues of perhexiline, a drug used for angina, with the aim of improving its pharmacokinetic profile.

In all these instances, the biological activity is attributed to the final, complex molecule, and no data is provided on the intrinsic or comparative activity of the intermediate ethyl 4-hydroxycyclohexanecarboxylate derivatives.

Lack of Comparative Data

The primary challenge in creating a comparison guide for the biological activity of ethyl 4-hydroxycyclohexanecarboxylate derivatives is the lack of published research that has undertaken such a study. A systematic investigation would typically involve:

• Synthesis of a Library: Creation of a series of derivatives where specific parts of the molecule are systematically varied.

• Biological Screening: Testing these derivatives in a panel of biological assays (e.g., antimicrobial, anticancer, enzyme inhibition assays).

• Structure-Activity Relationship (SAR) Analysis: Correlating the structural modifications with the observed biological activities to identify key pharmacophores.

As no such studies are publicly available, it is not possible to construct the requested data tables, experimental protocols, or signaling pathway diagrams.

Future Research Directions

The role of ethyl 4-hydroxycyclohexanecarboxylate as a successful building block in various drug discovery programs suggests that its core structure may possess inherent biological relevance. A systematic study of its derivatives could be a valuable endeavor to uncover novel, simpler therapeutic agents. Future research could focus on synthesizing and screening a library of its derivatives to explore potential antimicrobial, anticancer, or enzyme inhibitory activities and to establish clear structure-activity relationships.

Spectroscopic Dissection: A Comparative Guide to Cis- and Trans-4-Hydroxycyclohexanecarboxylic Acid Ethyl Ester

For Researchers, Scientists, and Drug Development Professionals: A detailed analysis of the spectroscopic differences between the cis and trans isomers of ethyl 4-hydroxycyclohexanecarboxylic acid, providing key data for unambiguous identification and characterization.

The stereoisomers of 4-hydroxycyclohexanecarboxylic acid and its derivatives are pivotal building blocks in the synthesis of a wide array of pharmaceuticals and biologically active molecules. The distinct spatial arrangement of the hydroxyl and ester functionalities in the cis and trans isomers leads to subtle yet significant differences in their spectroscopic signatures. This guide provides a comprehensive comparison of these isomers based on Nuclear Magnetic Resonance (NMR) spectroscopy, Fourier-Transform Infrared (FTIR) spectroscopy, and Mass Spectrometry (MS), supported by experimental data to aid in their differentiation.

Spectroscopic Data Summary

The following tables summarize the key quantitative spectroscopic data for the cis and trans isomers of 4-hydroxycyclohexanecarboxylic acid ethyl ester.

¹H NMR Spectroscopy

Proton Assignment	cis-Isomer Chemical Shift (ppm)	trans-Isomer Chemical Shift (ppm)
-CH(OH)	~3.9 - 4.1 (broad)	~3.5 - 3.7 (multiplet)
-CH(COOEt)	~2.4 - 2.6 (multiplet)	~2.1 - 2.3 (multiplet)
-O-CH₂-CH₃	4.12 (quartet)	4.12 (quartet)
Cyclohexane Ring H	~1.4 - 2.1 (multiplet)	~1.2 - 2.2 (multiplet)
-O-CH₂-CH₃	1.25 (triplet)	1.25 (triplet)

Note: Specific chemical shifts and multiplicities can vary slightly depending on the solvent and instrument used.

¹³C NMR Spectroscopy

Carbon Assignment	cis-Isomer Chemical Shift (ppm)	trans-Isomer Chemical Shift (ppm)
C=O	~175	~176
-CH(OH)	~66	~70
-CH(COOEt)	~40	~43
-O-CH₂-CH₃	~60	~60
Cyclohexane Ring C	~25 - 35	~29 - 35
-O-CH₂-CH₃	~14	~14

Note: These are approximate chemical shift ranges. Precise values may differ based on experimental conditions.

FTIR Spectroscopy

Vibrational Mode	cis-Isomer Wavenumber (cm⁻¹)	trans-Isomer Wavenumber (cm⁻¹)
O-H Stretch (Alcohol)	~3400 (broad)	~3450 (broad)
C-H Stretch (Aliphatic)	~2850 - 2950	~2860 - 2940
C=O Stretch (Ester)	~1730	~1730
C-O Stretch (Ester)	~1170	~1180
C-O Stretch (Alcohol)	~1050	~1070

Mass Spectrometry

Isomer	Molecular Ion (M⁺)	Key Fragment Ions (m/z)
cis and trans	172	154 ([M-H₂O]⁺), 127 ([M-OC₂H₅]⁺), 99 ([M-COOC₂H₅]⁺)

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

NMR Spectroscopy

¹H and ¹³C NMR spectra are typically recorded on a 300 or 400 MHz spectrometer. Samples are prepared by dissolving approximately 10-20 mg of the compound in 0.5-0.7 mL of a deuterated solvent, commonly chloroform-d (CDCl₃) or dimethyl sulfoxide-d₆ (DMSO-d₆), containing 0.1% tetramethylsilane (TMS) as an internal standard. Chemical shifts are reported in parts per million (ppm) relative to TMS. For ¹H NMR, coupling constants (J) are reported in Hertz (Hz).

FTIR Spectroscopy

FTIR spectra are generally obtained using a spectrometer equipped with a universal attenuated total reflectance (ATR) accessory. A small amount of the solid or liquid sample is placed directly on the ATR crystal. Spectra are typically recorded in the range of 4000-400 cm⁻¹ with a resolution of 4 cm⁻¹.

Mass Spectrometry

Mass spectra can be acquired using an electron ionization (EI) source coupled with a quadrupole or time-of-flight (TOF) mass analyzer. The sample is introduced via a direct insertion probe or through a gas chromatograph (GC). The ionization energy is typically set to 70 eV. The mass-to-charge ratio (m/z) of the resulting ions is recorded.

Visualization of the Analytical Workflow

The following diagram illustrates the general workflow for the spectroscopic differentiation of the cis and trans isomers.

Caption: Workflow for Spectroscopic Differentiation.

Conclusion

The cis and trans isomers of 4-hydroxycyclohexanecarboxylic acid ethyl ester can be effectively distinguished using a combination of NMR, FTIR, and mass spectrometry. The most significant differences are observed in the ¹H and ¹³C NMR spectra, particularly in the chemical shifts of the protons and carbons of the cyclohexane ring, which are influenced by the different steric environments in each isomer. While FTIR and mass spectrometry provide complementary information, NMR spectroscopy is the most powerful tool for the unambiguous assignment of the cis and trans configurations. This guide provides the necessary data and protocols to facilitate the accurate identification and characterization of these important synthetic intermediates.

A Comparative Guide to Purity Assessment of Ethyl 4-Hydroxycyclohexanecarboxylate Mixtures

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methodologies for assessing the purity of ethyl 4-hydroxycyclohexanecarboxylate mixtures, a key intermediate in the synthesis of various pharmaceuticals. We will delve into the principles, experimental protocols, and comparative performance of Gas Chromatography (GC), High-Performance Liquid Chromatography (HPLC), and quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy.

Ethyl 4-hydroxycyclohexanecarboxylate is synthesized as a mixture of cis and trans isomers. The ratio of these isomers and the presence of any impurities can significantly impact the efficacy and safety of the final active pharmaceutical ingredient (API). Therefore, robust analytical methods for purity assessment are paramount.

Comparison of Analytical Techniques

The choice of analytical technique for purity assessment depends on the specific requirements of the analysis, such as the need for isomer separation, sensitivity, and the nature of potential impurities. Below is a comparative summary of the most common methods.

Parameter	Gas Chromatography (GC-FID)	High-Performance Liquid Chromatography (HPLC-UV)	Quantitative ¹H NMR (qNMR)
Principle	Separation based on volatility and interaction with a stationary phase.	Separation based on partitioning between a mobile and stationary phase.	Quantitative determination based on the direct proportionality between the integral of a resonance signal and the number of corresponding nuclei.
Isomer Separation	Can separate cis and trans isomers with appropriate column and temperature programming.	Excellent separation of cis and trans isomers can be achieved.	Can distinguish and quantify cis and trans isomers based on distinct chemical shifts and coupling constants.
Common Impurities Detected	Volatile organic compounds, residual solvents, and by-products from synthesis.	Non-volatile impurities, starting materials (e.g., p-hydroxybenzoic acid), and degradation products.	A wide range of organic impurities containing protons, including isomers and residual solvents. Less sensitive to inorganic impurities.
Limit of Detection (LOD)	Generally in the low ppm range.	Typically in the low ppm to high ppb range.	Generally in the range of 0.05-0.1 mol%.
Limit of Quantitation (LOQ)	Generally in the low ppm range.	Typically in the low ppm range.	Generally in the range of 0.1-0.5 mol%.
Sample Preparation	Derivatization may be required for polar analytes, but direct injection is often possible for this compound.	Simple dissolution in a suitable solvent.	Simple dissolution in a deuterated solvent with an internal standard.
Analysis Time	Typically 15-30 minutes.	Typically 10-20 minutes.	Typically 5-15 minutes per sample.
Advantages	High resolution, sensitive for volatile compounds.	Versatile, applicable to a wide range of compounds, excellent for isomer separation.	Absolute quantification without the need for a reference standard of the analyte, non-destructive, provides structural information.[1][2]
Disadvantages	Not suitable for non-volatile or thermally labile compounds.	Requires a chromophore for UV detection, potential for co-elution.	Lower sensitivity compared to chromatographic methods, requires a high-field NMR spectrometer.

Experimental Protocols

Gas Chromatography (GC-FID)

This protocol outlines a general method for the analysis of ethyl 4-hydroxycyclohexanecarboxylate using a Flame Ionization Detector (FID).

Instrumentation:

• Gas chromatograph equipped with a split/splitless injector and a flame ionization detector.

• Capillary column: DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.

Reagents:

• Carrier gas: Helium, high purity.

• Sample solvent: Dichloromethane or Ethyl Acetate, HPLC grade.

Procedure:

• Sample Preparation: Prepare a solution of the ethyl 4-hydroxycyclohexanecarboxylate mixture in the sample solvent at a concentration of approximately 1 mg/mL.

• GC Conditions:

  • Injector Temperature: 250 °C

  • Detector Temperature: 280 °C

  • Oven Temperature Program:

    • Initial temperature: 100 °C, hold for 2 minutes.

    • Ramp: 10 °C/min to 250 °C.

    • Hold at 250 °C for 5 minutes.

  • Carrier Gas Flow Rate: 1.0 mL/min (constant flow).

  • Injection Volume: 1 µL.

  • Split Ratio: 50:1.

• Data Analysis: Identify and integrate the peaks corresponding to the cis and trans isomers and any impurities. Calculate the relative peak areas to determine the purity and isomer ratio.

High-Performance Liquid Chromatography (HPLC-UV)

This protocol is based on a method for the separation of ethyl 4-hydroxycyclohexanecarboxylate isomers on a mixed-mode column.

Instrumentation:

• HPLC system with a UV detector.

• Column: Newcrom R1 (150 mm x 4.6 mm, 5 µm) or equivalent reversed-phase C18 column.

Reagents:

• Mobile Phase A: Water with 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

• Sample Solvent: 50:50 (v/v) Acetonitrile/Water.

Procedure:

• Sample Preparation: Dissolve the sample in the sample solvent to a concentration of approximately 1 mg/mL.

• HPLC Conditions:

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection Wavelength: 210 nm.

  • Injection Volume: 10 µL.

  • Gradient Program:

    Time (min)	%A	%B
    0	70	30
    15	30	70
    20	30	70
    21	70	30

    | 25 | 70 | 30 |

• Data Analysis: Identify the peaks for the cis and trans isomers and any impurities. Calculate the area percentage to determine the purity and isomer ratio.

Quantitative ¹H NMR (qNMR)

This protocol provides a framework for the absolute purity determination of ethyl 4-hydroxycyclohexanecarboxylate using an internal standard.

Instrumentation:

• NMR spectrometer (400 MHz or higher).

• 5 mm NMR tubes.

Reagents:

• Deuterated solvent: Chloroform-d (CDCl₃) or Dimethyl sulfoxide-d₆ (DMSO-d₆).

• Internal Standard (IS): A certified reference material with a known purity, such as maleic acid, 1,4-dinitrobenzene, or dimethyl sulfone. The IS should have a sharp singlet resonance in a region of the spectrum that does not overlap with the analyte signals.

Procedure:

• Sample Preparation:

  • Accurately weigh approximately 10-20 mg of the ethyl 4-hydroxycyclohexanecarboxylate sample into a vial.

  • Accurately weigh approximately 5-10 mg of the internal standard into the same vial.

  • Dissolve the mixture in a known volume (e.g., 0.75 mL) of the deuterated solvent.

  • Transfer the solution to an NMR tube.

• NMR Data Acquisition:

  • Acquire a ¹H NMR spectrum with parameters suitable for quantitative analysis:

    • Pulse angle: 30-90°.

    • Relaxation delay (d1): At least 5 times the longest T₁ of the signals of interest (typically 30-60 seconds for accurate quantification).

    • Number of scans: Sufficient to achieve a signal-to-noise ratio of at least 150:1 for the signals to be integrated.

• Data Analysis:

  • Process the spectrum with appropriate phasing and baseline correction.

  • Integrate a well-resolved signal of the analyte (e.g., the methylene protons of the ethyl group at ~4.1 ppm) and a signal of the internal standard.

  • Calculate the purity of the analyte using the following equation:

  Purity (%) = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / MW_IS) * (m_IS / m_analyte) * P_IS

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the internal standard

Visualizing the Workflow and Relationships

To better understand the process of purity assessment and the interplay between the different analytical techniques, the following diagrams are provided.

Caption: Workflow for purity assessment of ethyl 4-hydroxycyclohexanecarboxylate.

Caption: Relationship between analytical techniques and the information they provide.

Conclusion

The selection of an appropriate analytical method for assessing the purity of ethyl 4-hydroxycyclohexanecarboxylate is critical for ensuring product quality and consistency. GC-FID is a robust method for analyzing volatile impurities and separating the cis/trans isomers. HPLC-UV offers excellent versatility and is particularly well-suited for the separation of isomers and non-volatile impurities. Quantitative ¹H NMR stands out for its ability to provide absolute purity values without the need for a specific reference standard of the analyte, offering a high degree of accuracy and structural information. For comprehensive characterization, a combination of these orthogonal techniques is often recommended. This guide provides the foundational knowledge and protocols to enable researchers to make informed decisions for their specific analytical needs.

References

• 1. benchchem.com [benchchem.com]
• 2. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]

Safety & Regulatory Compliance

Safeguarding Your Laboratory: Proper Disposal of Ethyl 4-hydroxycyclohexanecarboxylate

For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount. Adherence to proper chemical waste management protocols is a critical component of this responsibility. This guide provides essential, step-by-step procedures for the safe disposal of Ethyl 4-hydroxycyclohexanecarboxylate, ensuring compliance and minimizing environmental impact.

Immediate Safety and Handling Precautions

Ethyl 4-hydroxycyclohexanecarboxylate is known to cause skin and serious eye irritation[1][2]. Therefore, appropriate personal protective equipment (PPE) must be worn when handling this chemical. This includes:

• Eye Protection: Chemical safety goggles or a face shield.

• Hand Protection: Chemically resistant gloves.

• Respiratory Protection: A NIOSH-approved respirator is advised, especially in poorly ventilated areas.

In the event of a spill, the material should be absorbed with an inert material such as sand or vermiculite, and then placed into a suitable, sealed container for disposal[3]. Under no circumstances should this chemical be emptied into drains [3][4].

Step-by-Step Disposal Protocol

The recommended method for the disposal of Ethyl 4-hydroxycyclohexanecarboxylate is through an approved waste disposal plant[3]. Chemical waste generators are responsible for correctly classifying their waste in accordance with local, regional, and national regulations[3]. The following protocol outlines the necessary steps for proper disposal within a laboratory setting.

1. Waste Identification and Segregation:

• Clearly label a dedicated waste container for "Non-halogenated Organic Waste" and specify "Ethyl 4-hydroxycyclohexanecarboxylate."

• Do not mix this waste with halogenated solvents or other incompatible waste streams to ensure safe and cost-effective disposal.

2. Container Management:

• Use a chemically resistant container that is in good condition and has a secure, tight-fitting lid.

• The waste container label must include the full chemical name and associated hazard warnings.

• Store the sealed waste container in a designated, well-ventilated satellite accumulation area within the laboratory.

• It is best practice to place the waste container in secondary containment to prevent the spread of potential spills.

3. Internal Waste Collection:

• When the waste container is nearly full, or before the established accumulation time limit is reached, contact your institution's Environmental Health and Safety (EHS) department to schedule a pickup.

• Complete all required waste pickup forms or manifests provided by your EHS department.

Quantitative Data Summary

While specific quantitative limits for the disposal of Ethyl 4-hydroxycyclohexanecarboxylate are determined by local regulations, the following table summarizes key physical and safety information for this compound.

Property	Value
Hazard Classifications	Skin Irritation (Category 2), Eye Irritation (Category 2A), Specific Target Organ Toxicity - Single Exposure (Category 3)
Flash Point	113 °C (235.4 °F) - closed cup
Density	1.068 g/mL at 25 °C
Water Solubility	Immiscible[4]
Persistence	Unlikely based on available information[4]

Disposal Workflow

The following diagram illustrates the decision-making process and workflow for the proper disposal of Ethyl 4-hydroxycyclohexanecarboxylate.

Workflow for the safe disposal of Ethyl 4-hydroxycyclohexanecarboxylate.

References

• 1. Ethyl 4-hydroxycyclohexanecarboxylate | C9H16O3 | CID 86973 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. tcichemicals.com [tcichemicals.com]
• 3. fishersci.com [fishersci.com]
• 4. fishersci.com [fishersci.com]

Personal protective equipment for handling Ethyl 4-hydroxycyclohexanecarboxylate

Essential Safety and Handling Guide for Ethyl 4-hydroxycyclohexanecarboxylate

This guide provides immediate and essential safety protocols, operational procedures, and disposal plans for laboratory personnel handling Ethyl 4-hydroxycyclohexanecarboxylate. Adherence to these guidelines is crucial for ensuring a safe laboratory environment and minimizing risks to researchers and scientists.

Chemical Identifier and Properties:

Property	Value
Chemical Name	Ethyl 4-hydroxycyclohexanecarboxylate
CAS Number	17159-80-7[1]
Molecular Formula	C₉H₁₆O₃[2]
Molecular Weight	172.22 g/mol [2]
Appearance	Colorless, viscous liquid[1]
Boiling Point	127 - 134 °C / 260.6 - 273.2 °F[1]
Flash Point	> 110 °C / > 230 °F[1]
Density	1.068 g/mL at 25 °C[3]

Hazard Identification and Personal Protective Equipment (PPE):

Ethyl 4-hydroxycyclohexanecarboxylate is classified as a hazardous substance. All personnel must be aware of its potential dangers and equipped with the appropriate PPE.

Hazard Classification	GHS Pictogram	Recommended Personal Protective Equipment
Skin Irritation (Category 2)	Gloves: Chemical-resistant gloves (e.g., Nitrile rubber). Inspect gloves before use.[4]
Serious Eye Irritation (Category 2)	Eye Protection: Safety glasses with side-shields or goggles conforming to EN166 or OSHA 29 CFR 1910.133.[1][5]
Specific target organ toxicity — Single exposure (Category 3), Respiratory system	Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved respirator if exposure limits are exceeded or if irritation or other symptoms are experienced. A type ABEK (EN14387) respirator filter is recommended.[3][5]
Body Protection: Wear appropriate protective clothing to prevent skin exposure. A lab coat is mandatory.[1][4]

Operational Plan: Step-by-Step Handling Procedures

1. Engineering Controls:

• Work in a well-ventilated area. The use of a fume hood is strongly recommended to minimize inhalation exposure.[1][4]

• Ensure that eyewash stations and safety showers are readily accessible and in close proximity to the workstation.[5]

2. Safe Handling:

• Avoid contact with skin, eyes, and clothing.[1]

• Do not ingest or inhale the substance.[1]

• Keep the container tightly closed when not in use.[1]

• Use non-sparking tools and avoid sources of ignition, as the substance is a combustible liquid.[3][5]

3. Storage:

• Store in a dry, cool, and well-ventilated place.[1]

• Keep containers tightly closed.[1]

• Store away from incompatible materials such as strong oxidizing agents.

Disposal Plan: Step-by-Step Waste Management

1. Waste Identification and Segregation:

• Ethyl 4-hydroxycyclohexanecarboxylate waste is considered hazardous chemical waste.

• Segregate this waste from other waste streams. Specifically, it should be collected as a non-halogenated organic solvent waste. Do not mix with halogenated solvents or other incompatible chemicals.

2. Container Management:

• Use a designated, clearly labeled, and chemically compatible waste container. The container should have a secure, tight-fitting lid.

• The label on the waste container must include the full chemical name: "Ethyl 4-hydroxycyclohexanecarboxylate" and the associated hazard symbols.

3. Accumulation and Storage of Waste:

• Store the waste container in a designated satellite accumulation area within the laboratory.

• The container must be kept closed at all times, except when adding waste.

• Place the waste container in a secondary containment bin to prevent spills.

4. Disposal Procedure:

• When the waste container is full, or before reaching the designated accumulation time limit, contact your institution's Environmental Health and Safety (EHS) department to arrange for a hazardous waste pickup.

• Complete all necessary waste disposal forms as required by your institution.

• Never dispose of Ethyl 4-hydroxycyclohexanecarboxylate down the drain or in the regular trash.

Emergency Procedures:

Situation	First-Aid Measures
Eye Contact	Rinse immediately with plenty of water, also under the eyelids, for at least 15 minutes. Get medical attention.[1]
Skin Contact	Wash off immediately with plenty of water for at least 15 minutes. Get medical attention if symptoms occur.[1]
Inhalation	Remove to fresh air. Get medical attention if symptoms occur.[1]
Ingestion	Clean mouth with water and drink plenty of water afterwards. Get medical attention if symptoms occur.[1]
Spill	For small spills, absorb the material with an inert absorbent (e.g., vermiculite, dry sand) and place it in the designated hazardous waste container. Ensure adequate ventilation. Report all spills to your laboratory supervisor and EHS department.

Handling and Disposal Workflow

References

• 1. vumc.org [vumc.org]
• 2. Good Laboratory Practices: Waste Disposal [scioninstruments.com]
• 3. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 4. ehrs.upenn.edu [ehrs.upenn.edu]
• 5. fishersci.com [fishersci.com]